5-chloro-2-methylpyrimidine-4-carbonitrile

Core Science & Biosynthesis

Synthesis Pathways and Methodologies for 5-Chloro-2-methylpyrimidine-4-carbonitrile

Strategic Overview & Rationale

The synthesis of highly functionalized pyrimidines is a critical endeavor in modern medicinal chemistry. Specifically, 5-chloro-2-methylpyrimidine-4-carbonitrile (CAS: 857428-36-5) serves as an advanced, bifunctional building block[1]. Its unique substitution pattern—featuring a reactive nitrile group, an electron-withdrawing chloro substituent, and a methyl group—makes it an ideal precursor for the development of covalent kinase inhibitors[2] and novel modulators of cell cycle regulators such as PKMYT1[3].

This technical guide delineates a scalable, three-step linear synthesis pathway to obtain this compound. By moving from a de novo pyrimidine ring construction through a controlled deoxychlorination, and culminating in a regioselective palladium-catalyzed cyanation, researchers can achieve high yields while bypassing the complex separation of structural isomers.

Pathway Visualization

Figure 1: Three-step linear synthesis of 5-chloro-2-methylpyrimidine-4-carbonitrile.

Step-by-Step Experimental Methodologies

Step 1: Cyclocondensation to 5-Chloro-2-methylpyrimidin-4(3H)-one

The synthesis begins with the construction of the pyrimidine core via a cyclocondensation reaction[4].

• Mechanistic Causality: Utilizing ethyl 2-chloro-3-(dimethylamino)acrylate instead of a standard enol ether is a deliberate choice. The dimethylamino group acts as a superior leaving group during the initial Michael addition-elimination sequence driven by the amidine nitrogen, ensuring rapid and irreversible ring closure.

• Protocol:

  • Charge a dry, nitrogen-flushed reaction vessel with anhydrous ethanol (10 volumes).

  • Add sodium metal (1.2 eq) portion-wise at 0 °C to generate sodium ethoxide in situ.

  • Introduce acetamidine hydrochloride (1.0 eq) and stir for 30 minutes to liberate the free base.

  • Add ethyl 2-chloro-3-(dimethylamino)acrylate (1.0 eq) dropwise.

  • Heat the mixture to reflux (78 °C) for 4 hours.

  • Cool to room temperature and concentrate in vacuo. Dissolve the residue in water and acidify to pH 5-6 using 1M HCl to precipitate the product.

• Self-Validating Checkpoint: A test filtration and rapid

  H NMR in DMSO- should reveal a characteristic singlet at ~8.1 ppm for the C6 proton, confirming the closure of the pyrimidine ring. Target LC-MS: 145.0 [M+H]⁺.

Step 2: Deoxychlorination to 4,5-Dichloro-2-methylpyrimidine

The tautomeric hydroxyl/oxo group at the 4-position is converted to a chloride to activate the ring for subsequent cross-coupling[5].

• Mechanistic Causality: While phosphorus oxychloride (POClngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) alone can drive this reaction, the addition of catalytic N,N-dimethylaniline is critical. The amine acts as an acid scavenger and forms a highly electrophilic Vilsmeier-type intermediate with POCl , drastically accelerating the conversion and minimizing degradation pathways.

• Protocol:

  • Suspend 5-chloro-2-methylpyrimidin-4(3H)-one (1.0 eq) in neat POCl

    (5.0 eq).

  • Slowly add N,N-dimethylaniline (1.1 eq) while maintaining the internal temperature below 40 °C.

  • Heat the reaction mixture to 100 °C for 3 hours.

  • Cool to room temperature and carefully pour the mixture over crushed ice to quench excess POCl

    .

  • Extract the aqueous layer with dichloromethane (3 x 50 mL), dry over anhydrous Na

    SO , and concentrate.

• Self-Validating Checkpoint: TLC (Hexanes/EtOAc 3:1) should show a highly non-polar UV-active spot (R

  ~0.7) replacing the baseline starting material. Target LC-MS: 163.0 [M+H]⁺.

Step 3: Regioselective Cyanation

The final step installs the carbonitrile group via a palladium-catalyzed cross-coupling reaction.

• Mechanistic Causality: The chemoselectivity of this transformation relies on the differential electrophilicity of the C4 vs. C5 positions. The pyrimidine nitrogens exert a strong electron-withdrawing effect via resonance at the C2, C4, and C6 positions, significantly lowering the LUMO energy of the C4-Cl bond. This facilitates rapid oxidative addition of the Pd(0) species. Conversely, the C5 position is electronically analogous to a meta-position on a standard benzene ring, rendering the C5-Cl bond relatively inert under these specific catalytic conditions.

• Protocol:

  • In a Schlenk flask, dissolve 4,5-dichloro-2-methylpyrimidine (1.0 eq) in anhydrous DMF (10 volumes).

  • Add zinc cyanide (Zn(CN)

    , 0.6 eq) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh ) , 0.05 eq).

  • Sparge the solution with nitrogen gas for 15 minutes to remove dissolved oxygen.

  • Seal the flask and heat to 100 °C for 12 hours.

  • Cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove zinc salts. Wash the organic layer with 5% aqueous LiCl to remove DMF, dry, and purify via flash chromatography.

• Self-Validating Checkpoint: Quench a 10 µL reaction aliquot into 1 mL of 1:1 MeCN/H

  O. LC-MS analysis must indicate the complete disappearance of the starting material mass ( 163.0) and the emergence of the product peak ( 154.0). The absence of a bis-cyanated byproduct ( 145.0) confirms the regiocontrol of the catalyst.

Catalytic Cycle Visualization

Figure 2: Mechanism of regioselective Pd-catalyzed cyanation at the 4-position.

Quantitative Data Presentation

The table below summarizes the stoichiometric parameters, thermal conditions, and analytical targets required to validate each step of the synthesis.

Reaction Step	Reagents & Catalysts	Temp (°C)	Time (h)	Expected Yield	Target LC-MS[M+H]⁺
1. Cyclocondensation	Amidine HCl, Acrylate, NaOEt	78	4.0	75 – 85%	145.0
2. Deoxychlorination	Pyrimidinone, POCl , PhNMe	100	3.0	80 – 90%	163.0
3. Regioselective Cyanation	Dichloropyrimidine, Zn(CN) , Pd(PPh )	100	12.0	65 – 75%	154.0

References

• Heteroaromatic compounds as PKMYT1 inhibitors and their use. Google Patents.

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase. Semantic Scholar. URL:[Link]

Sources

• 1. 24307-72-0|5-Chloro-2,4,6-trimethylpyrimidine|BLD Pharm [bldpharm.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. CN118843630A - Heteroaromatic compounds as PKMYT1 inhibitors and their use - Google Patents [patents.google.com]
• 4. Page loading... [wap.guidechem.com]
• 5. 4,5-Dichloro-2-methylpyrimidine | 26740-71-6 [sigmaaldrich.com]

Physicochemical Profiling and Synthetic Utility of 5-Chloro-2-methylpyrimidine-4-carbonitrile: A Technical Whitepaper

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound Registry: CAS 857428-36-5

Executive Summary & Structural Topology

In the landscape of fragment-based drug discovery (FBDD) and agrochemical development, highly functionalized pyrimidines serve as privileged scaffolds. 5-Chloro-2-methylpyrimidine-4-carbonitrile is a trifunctional building block characterized by its precise electronic push-pull dynamics.

The pyrimidine core is inherently electron-deficient due to the mesomeric (-M) and inductive (-I) withdrawal by the N1 and N3 nitrogen atoms. The strategic placement of a carbonitrile group at C4 further depletes electron density from the ring, while the C5-chlorine atom provides a specific vector for late-stage cross-coupling[1]. The C2-methyl group offers slight stabilization via hyperconjugation (+I), mitigating the extreme electrophilicity of the core and preventing spontaneous ring-opening under basic conditions. Understanding these electronic micro-environments is critical for predicting regioselectivity during complex synthetic workflows.

Physicochemical Properties

The physical and calculated chemical properties of 5-chloro-2-methylpyrimidine-4-carbonitrile dictate its behavior in both synthetic environments and biological systems. The data summarized below highlights its utility as a compliant fragment for Rule-of-3 (Ro3) drug design[2].

Parameter	Value	Mechanistic & Structural Implication
Molecular Formula	C₆H₄ClN₃	Defines the exact stoichiometry and isotopic mass signature.
Molecular Weight	153.57 g/mol	Optimal low-molecular-weight fragment; allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5.
Calculated LogP	~1.2	Favorable lipophilicity, ensuring high solubility in standard organic solvents (DCM, THF, DMF) and good theoretical membrane permeability.
Topological Polar Surface Area (TPSA)	49.6 Ų	Excellent profile for oral bioavailability and potential blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors	0	Prevents non-specific intermolecular aggregation in solution.
Hydrogen Bond Acceptors	3 (N1, N3, Nitrile N)	High potential for targeted interactions, particularly within the ATP-binding hinge regions of kinases.

Reactivity Mapping & Logical Workflows

The synthetic utility of this molecule lies in its orthogonal reactivity. The C4-nitrile and C5-chloride can be addressed independently if the correct catalytic causality is applied.

Caption: Orthogonal reaction pathways of 5-chloro-2-methylpyrimidine-4-carbonitrile.

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is imperative to design protocols that are not only effective but self-diagnosing. The following methodologies detail the causality behind the reagent selection and the exact parameters required to validate the success of the transformation.

Protocol A: Chemoselective Nitrile Reduction to Primary Methanamine

The reduction of the C4-carbonitrile to a primary amine provides a critical vector for subsequent amide coupling[3].

• The Causality: Standard hydrogenolysis (e.g., Pd/C with H₂) is strictly contraindicated, as the palladium catalyst will inevitably induce hydrodehalogenation, cleaving the C5-chlorine bond. To circumvent this, a Luche-type reduction utilizing sodium borohydride (NaBH₄) and catalytic cobalt(II) chloride (CoCl₂) is employed. The in situ generation of cobalt boride (Co₂B) creates a highly chemoselective hydride transfer system that reduces the nitrile without undergoing oxidative addition into the aryl-chloride bond.

• Step-by-Step Procedure:

  • Dissolve 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 eq) in anhydrous methanol (0.2 M) under an argon atmosphere.

  • Add CoCl₂·6H₂O (0.2 eq) and stir until the solution turns a uniform pale pink/purple.

  • Cool the reaction vessel to 0 °C using an ice bath.

  • Add NaBH₄ (3.0 eq) portion-wise over 30 minutes. Caution: Exothermic reaction with vigorous hydrogen gas evolution. The solution will turn black, indicating the formation of the active cobalt boride catalyst.

  • Stir at room temperature for 2 hours.

  • Quench with 1M aqueous HCl to solubilize the cobalt salts, adjust to pH 10 with NH₄OH, and extract with EtOAc.

• Validation Checkpoint: Analyze the crude organic phase via LC-MS. A successful transformation is definitively confirmed by the emergence of a product peak at m/z 158.0 [M+H]⁺ . Crucially, the mass spectrum must retain the characteristic 3:1 isotopic ratio (m/z 158.0 / 160.0), providing self-validating proof that the C5-chlorine bond remains fully intact.

Protocol B: Palladium-Catalyzed C5 Suzuki-Miyaura Arylation

Derivatizing the C5 position is essential for exploring the hydrophobic pockets of biological targets.

• The Causality: In pyrimidines, the C5 position is intrinsically less electrophilic than C2 or C4, making nucleophilic aromatic substitution (SNAr) highly unfavorable[1]. However, the strong -I and -M effects of the adjacent C4-carbonitrile sufficiently lower the Lowest Unoccupied Molecular Orbital (LUMO) of the C5-Cl bond. This electronic activation permits oxidative addition by Palladium(0). A bulky, electron-rich phosphine ligand (e.g., XPhos) is utilized to accelerate the oxidative addition step and facilitate reductive elimination, preventing catalyst stalling[4].

• Step-by-Step Procedure:

  • Charge a Schlenk flask with 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 eq), the desired arylboronic acid (1.2 eq), and K₃PO₄ (2.0 eq).

  • Add Pd₂(dba)₃ (0.02 eq) and XPhos (0.04 eq).

  • Evacuate and backfill the flask with argon three times.

  • Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.1 M concentration.

  • Heat the biphasic mixture to 90 °C for 4 hours under vigorous stirring.

  • Cool to room temperature, filter through a pad of Celite, and concentrate the filtrate for column chromatography.

• Validation Checkpoint: In-process TLC (UV 254 nm) should show the complete consumption of the starting material. Subsequent LC-MS analysis must confirm the target mass of the biaryl product, accompanied by the complete disappearance of the 3:1 chlorine isotopic cluster , definitively validating the success of the C-C bond formation at the C5 position.

Handling, Stability, and Storage

To maintain the chemical integrity of 5-chloro-2-methylpyrimidine-4-carbonitrile, strict storage protocols must be adhered to:

• Storage Conditions: Store at 2–8 °C in a tightly sealed, light-resistant container.

• Atmosphere: Backfill the headspace with Argon or dry Nitrogen after each use. The C4-nitrile is susceptible to slow hydrolysis into an amide if exposed to ambient atmospheric moisture over prolonged periods.

• Safety: Halogenated pyrimidines are known skin and respiratory irritants. All manipulations of the dry powder must be conducted within a certified Class II fume hood.

References

• Source: bldpharm.
• Title: 2-[4-(1,8-naphthyridin-2-yl)
• Source: nih.
• Source: benchchem.

Sources

• 1. 2-Amino-5-chloropyrimidine-4-carboxylic acid | 45867-11-6 | Benchchem [benchchem.com]
• 2. 24307-72-0|5-Chloro-2,4,6-trimethylpyrimidine|BLD Pharm [bldpharm.com]
• 3. Buy 2-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]pyrimidine-4-carbonitrile | 2640862-18-4 [smolecule.com]
• 4. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: 5-Chloro-2-methylpyrimidine-4-carbonitrile (CAS 857428-36-5) – Structure, Properties, and Synthetic Methodologies

Executive Summary

5-Chloro-2-methylpyrimidine-4-carbonitrile () [1] is a highly functionalized, electron-deficient heterocyclic building block widely utilized in medicinal chemistry and agrochemical development. The presence of orthogonal reactive sites—a cyano group, a chloro substituent, and a pyrimidine core—enables diverse late-stage functionalizations. This guide details its structural logic, physicochemical properties, and scalable synthetic methodologies, providing a self-validating framework for researchers and drug development professionals.

Chemical Identity & Structural Analysis

Understanding the intrinsic reactivity of this molecule requires a breakdown of its physicochemical properties and the electronic contributions of its substituents.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	5-Chloro-2-methylpyrimidine-4-carbonitrile
CAS Number	857428-36-5
Molecular Formula	C₆H₄ClN₃
Molecular Weight	153.57 g/mol
SMILES	CC1=NC(C#N)=C(Cl)C=N1
Core Scaffold	Pyrimidine

Structural Reactivity Logic

The pyrimidine ring is intrinsically electron-deficient. The addition of the 5-chloro group further withdraws electron density via inductive effects (-I), while the 4-carbonitrile group exerts a strong electron-withdrawing effect (-M, -I). This makes the C4 and C6 positions highly susceptible to nucleophilic aromatic substitution (S_NAr). The 2-methyl group provides slight steric hindrance and weak electron donation (+I), modulating the overall reactivity profile.

Structural logic and functional group reactivity of 5-chloro-2-methylpyrimidine-4-carbonitrile.

Mechanistic Synthesis Pathways

The synthesis of CAS 857428-36-5 typically relies on two primary strategies depending on precursor availability and scale requirements.

Route A: Amidation-Dehydration of Carboxylic Acid (Preferred for Scale-up) Starting from commercially available [2], the acid is converted to an acid chloride. Subsequent amidation yields the carboxamide, which is dehydrated to form the target carbonitrile. This route is highly scalable and avoids the use of highly toxic cyanide salts.

Route B: Palladium-Catalyzed Cyanation (Preferred for Late-Stage Functionalization) For substrates where the carboxylic acid is unavailable, cross-coupling of 4,5-dichloro-2-methylpyrimidine with a cyanide source (e.g., Zn(CN)₂) using a Pd(0) catalyst and electron-rich phosphine ligands offers a modern alternative [3]. This approach is highly tolerant of diverse functional groups but requires rigorous inert atmosphere techniques.

Step-by-step synthesis workflow from carboxylic acid to the target carbonitrile via amidation.

Detailed Experimental Protocols

The following protocol details Route A , designed as a self-validating system to ensure high yield and purity.

Step 1: Synthesis of 5-Chloro-2-methylpyrimidine-4-carboxamide

• Reagent Preparation: Charge a dry, argon-flushed round-bottom flask with 5-chloro-2-methylpyrimidine-4-carboxylic acid (1.0 eq) and anhydrous dichloromethane (DCM) (10 mL/g).

• Activation: Add catalytic N,N-dimethylformamide (DMF) (0.05 eq).

  • Causality: DMF reacts with SOCl₂ to generate the Vilsmeier-Haack reagent (chloroiminium ion). This active chlorinating species drastically lowers the activation energy required to convert the carboxylic acid to the acid chloride.

• Chlorination: Dropwise add thionyl chloride (SOCl₂) (1.5 eq) at 0 °C. Warm to room temperature and stir for 2 hours.

• Validation (In-process): Quench a 10 µL aliquot in methanol; analyze via TLC/LC-MS for the methyl ester derivative to confirm complete consumption of the starting acid.

• Amidation: Concentrate the mixture under reduced pressure to remove excess SOCl₂. Redissolve the crude acid chloride in THF and cool to 0 °C. Slowly add aqueous ammonia (28%, 5.0 eq).

  • Causality: Strict temperature control (0 °C) is mandatory. It prevents competitive nucleophilic attack of ammonia at the highly electrophilic C6 position of the pyrimidine ring.

• Workup: Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the carboxamide intermediate.

Step 2: Dehydration to 5-Chloro-2-methylpyrimidine-4-carbonitrile

• Dehydration: Dissolve the carboxamide (1.0 eq) in phosphorus oxychloride (POCl₃) (5.0 eq). Heat to 90 °C for 3-4 hours.

  • Causality: POCl₃ acts as both solvent and a powerful electrophilic dehydrating agent. It reacts with the amide oxygen to form a phosphorodichloridate leaving group, which is readily eliminated to yield the nitrile. The irreversible formation of phosphoric acid derivatives drives the reaction to completion.

• Validation (In-process): Monitor by TLC (Hexanes/EtOAc 7:3). The highly non-polar carbonitrile spot (high R_f) must completely replace the polar baseline amide spot.

• Quench (Critical Safety Step): Cool the reaction to room temperature. Carefully pour the mixture dropwise into vigorously stirred crushed ice.

  • Causality: Rapid hydrolysis of excess POCl₃ is highly exothermic and can lead to violent spattering. Ice maintains the temperature below 10 °C, preventing the thermodynamic hydrolysis of the newly formed nitrile back to the amide.

• Isolation: Extract the aqueous phase with DCM. Wash organic layers with saturated NaHCO₃ until pH ~7, dry, and concentrate. Purify via silica gel chromatography to afford the pure carbonitrile.

Analytical Validation & Characterization

To ensure scientific trustworthiness, the isolated compound must be validated against the following expected spectral data:

• ¹H NMR (CDCl₃, 400 MHz): Expected singlet at ~8.8 ppm (1H, pyrimidine C6-H) and a singlet at ~2.8 ppm (3H, C2-CH₃).

• ¹³C NMR: Characteristic nitrile carbon peak at ~114 ppm.

• IR Spectroscopy: Sharp, distinct absorption band at ~2235 cm⁻¹ confirming the C≡N stretch.

• LC-MS: [M+H]⁺ peak at m/z 154.0 (exhibiting a characteristic 3:1 isotopic pattern for the ³⁵Cl/³⁷Cl isotopes at 154/156).

Applications in Drug Development

The 5-chloro-2-methylpyrimidine-4-carbonitrile scaffold is a highly versatile electrophile. The nitrile group can be selectively reduced to a primary amine (yielding (5-chloro-2-methylpyrimidin-4-yl)methanamine) or reacted with hydroxylamine to form amidoximes. Furthermore, the 5-chloro position can undergo Suzuki-Miyaura cross-coupling under forcing conditions, allowing for the construction of complex biaryl systems crucial in modern kinase inhibitor design.

References

• Title: Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media Source: Organic Letters, ACS Publications URL: [Link]

Spectral Characterization of 5-Chloro-2-methylpyrimidine-4-carbonitrile: A Comprehensive Technical Guide

Executive Summary & Structural Significance

In modern medicinal chemistry, the pyrimidine scaffold serves as a privileged pharmacophore, forming the core of numerous kinase inhibitors, antiviral agents, and antineoplastic drugs[1]. 5-Chloro-2-methylpyrimidine-4-carbonitrile (CAS: 857428-36-5) is a highly functionalized, electron-deficient heterocyclic building block. The strategic placement of a strongly electron-withdrawing carbonitrile group at C4, an inductive chlorine atom at C5, and a methyl group at C2 renders this molecule an excellent candidate for regioselective nucleophilic aromatic substitution (

) and palladium-catalyzed cross-coupling reactions.

Because of its dense functionalization, accurate spectral characterization (NMR, IR, MS) requires a deep understanding of anisotropic effects, inductive deshielding, and isotopic fragmentation pathways. This whitepaper provides a rigorously detailed, self-validating framework for the analytical characterization of this compound.

Table 1: Physical and Structural Properties

Property	Value	Causality / Relevance
Molecular Formula		Defines the exact isotopic distribution in MS.
Molecular Weight	153.57 g/mol	Macroscopic stoichiometric calculations.
Monoisotopic Mass	153.0094 Da	Target exact mass for High-Resolution Mass Spectrometry (HRMS)[2].
Hydrogen Bond Acceptors	4	Influences chromatographic retention (HILIC vs. Reversed-Phase).

Spectral Characterization Data & Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

The

and NMR spectra of 5-chloro-2-methylpyrimidine-4-carbonitrile are defined by the intense electron-withdrawing nature of its substituents.

• NMR Causality: The pyrimidine ring contains only one proton at the C6 position. This proton is flanked by the N1 nitrogen and the C5-chlorine atom. The combined (inductive) effect of the chlorine and the (mesomeric) effect of the pyrimidine nitrogens and the C4-carbonitrile group severely deshield this proton, pushing it far downfield to approximately δ 8.80–9.00 ppm . The C2-methyl group, situated exactly between the two ring nitrogens, experiences moderate deshielding, appearing as a sharp singlet near δ 2.70–2.85 ppm [3].
• NMR Causality: The C2 carbon is highly deshielded (~168 ppm) due to its position between two electronegative nitrogen atoms. The carbonitrile carbon (C#N) typically resonates at ~114 ppm, a hallmark of -hybridized nitriles.

Table 2: Predicted

and NMR Spectral Assignments (400 MHz, )

Position	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Rationale

| C6 |

| 8.80 – 9.00 | Singlet (s) | 1H | Strong deshielding from adjacent N1 and C5-Cl. | | C2-CH3 | | 2.70 – 2.85 | Singlet (s) | 3H | Deshielded by N1 and N3; typical for 2-alkylpyrimidines. | | C2 | | ~168.0 | - | - | carbon flanked by two nitrogens. | | C6 | | ~158.5 | - | - | carbon adjacent to N1. | | C4 | | ~142.5 | - | - | Alpha to the electron-withdrawing nitrile group. | | C5 | | ~132.0 | - | - | C-Cl bond carbon. | | C#N | | ~114.0 | - | - | Characteristic nitrile carbon. | | C2-CH3 | | ~25.5 | - | - | Aliphatic methyl carbon. |

Infrared (IR) Spectroscopy

Vibrational spectroscopy provides orthogonal confirmation of the functional groups. The stretching frequencies are dictated by bond strength (force constant) and the reduced mass of the atoms involved.

Table 3: Key IR Vibrational Frequencies (ATR-FTIR) | Wavenumber (

) | Mode | Intensity | Structural Correlation | | :--- | :--- | :--- | :--- | | ~3050 | C-H stretch ( ) | Weak | Pyrimidine ring C6-H stretch. | | ~2925, 2850 | C-H stretch ( ) | Weak | Aliphatic stretches from the 2-methyl group. | | ~2230 - 2240 | C#N stretch | Sharp, Medium | Definitive proof of the 4-carbonitrile group. | | ~1540 - 1580 | C=N, C=C stretch | Strong | Pyrimidine ring skeletal vibrations. | | ~1050 - 1080 | C-Cl stretch | Medium | Halogen substitution at the C5 position. |

Mass Spectrometry (MS)

In Electrospray Ionization (ESI) positive mode, the basic pyrimidine nitrogens readily accept a proton to form the

precursor ion. The presence of a single chlorine atom provides a built-in validation mechanism: the natural isotopic abundance of (75%) and (25%) will yield a characteristic 3:1 intensity ratio for the precursor ions at 154.0 and 156.0[4].

Table 4: ESI-MS Fragmentation Data (Positive Ion Mode) |

(for ) | Ion Type | Neutral Loss | Structural Interpretation | | :--- | :--- | :--- | :--- | | 154.0 | | None | Intact protonated molecule. | | 127.0 | | 27 Da (HCN) | Cleavage of the nitrile group or ring opening. | | 119.0 | | 35 Da (Cl•) | Homolytic/heterolytic cleavage of the C-Cl bond. | | 92.0 | | 62 Da | Core pyrimidine fragment after dual loss. |

Mechanistic Workflows & Logical Relationships

To visualize the analytical logic, the following Graphviz diagrams map out the MS fragmentation pathways and the NMR assignment rationale.

Fig 1: Plausible ESI-MS fragmentation pathway for 5-chloro-2-methylpyrimidine-4-carbonitrile.

Fig 2: Logical assignment of NMR chemical shifts based on structural and electronic effects.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure data integrity.

NMR Acquisition Protocol

• Sample Preparation: Dissolve 5–10 mg of the analyte in 0.6 mL of high-purity deuterated chloroform (

  ) containing 0.03% v/v Tetramethylsilane (TMS).

• System Validation (The "Zero" Check): Before analyzing the analyte peaks, verify that the TMS internal standard peak is perfectly calibrated to δ 0.00 ppm . If TMS is shifted, the magnetic field is drifting, and the lock must be re-established.

• Acquisition Parameters (

  ): 400 MHz spectrometer, 298 K, 16 scans. Use a relaxation delay ( ) of 1.5 seconds to ensure complete relaxation of the methyl protons for accurate integration.

• Acquisition Parameters (

  ): 100 MHz, 512 scans, of 2.0 seconds.

• Secondary Validation: Confirm the

  solvent residual peak appears as a distinct triplet at δ 77.16 ppm in the spectrum.

ATR-FTIR Spectroscopy Protocol

• Preparation: Clean the Attenuated Total Reflectance (ATR) diamond crystal with HPLC-grade isopropanol. Allow it to evaporate completely.

• System Validation (Background): Acquire a background spectrum (32 scans, 4

  resolution). Critical: The baseline must be completely flat. Any peaks in the 2900 region indicate residual solvent or organic contamination that will invalidate the C-H stretch readings.

• Sample Acquisition: Place 1–2 mg of the solid compound directly onto the crystal. Apply uniform pressure using the anvil to ensure intimate contact with the diamond surface. Acquire 32 scans from 4000 to 400

  .

LC-MS/MS Protocol

• Sample Preparation: Prepare a 1 µg/mL solution in LC-MS grade Acetonitrile.

• System Validation (Blank Run): Inject a solvent blank (Acetonitrile) prior to the sample. Critical: The chromatogram must show a flat baseline at the expected retention time to rule out column carryover[4].

• Chromatography: Use a sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.8 µm) to ensure sharp peak shapes.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes at 0.4 mL/min.

• Mass Spectrometry: Operate in Electrospray Ionization (ESI) positive mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350 °C.

• Data Validation: Locate the

  peak. You must observe a peak at 154.0 and a secondary peak at 156.0 with an exact 3:1 intensity ratio . If this isotopic signature is missing, the detected mass is an impurity, not the chlorinated target compound[2].

References

1.[4] BenchChem. "Mass spectrometry analysis of 4-Amino-5-(chloromethyl)-2-methylpyrimidine". BenchChem Analytical Guides. Available at: 4 2.[2] National Center for Biotechnology Information. "2-Chloro-5-methylpyrimidine | CID 581719". PubChem Database. Available at: 2 3.[5] National Center for Biotechnology Information. "5-Chloro-2-methylpyrimidine | CID 295765". PubChem Database. Available at: 5 4.[3] TUBITAK. "Biological evaluation and synthesis of new pyrimidine-2(1H)-ol/- thiol derivatives derived from chalcones". Turkish Journal of Chemistry. Available at:3 5.[1] Journal of the American Chemical Society. "Chemoselective Multicomponent One-Pot Assembly of Purine Precursors in Water". ACS Publications. Available at: 1

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5-Chloro-2-methylpyrimidine | C5H5ClN2 | CID 295765 - PubChem [pubchem.ncbi.nlm.nih.gov]

commercial availability of 5-chloro-2-methylpyrimidine-4-carbonitrile

Topic: Commercial Availability & Technical Profile: 5-Chloro-2-methylpyrimidine-4-carbonitrile Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Chloro-2-methylpyrimidine-4-carbonitrile (CAS: 857428-36-5 ) is a specialized heterocyclic building block utilized primarily in the discovery of kinase inhibitors and other small-molecule therapeutics. Its structural utility lies in the orthogonal reactivity of its three functional handles: the electrophilic nitrile at C4, the chlorinesubstituent at C5 (amenable to cross-coupling), and the methyl group at C2.

While not a bulk commodity chemical, it is commercially available from specialized catalog suppliers. This guide details its procurement landscape, synthetic provenance, and quality control protocols to ensure experimental reproducibility in medicinal chemistry campaigns.

Chemical Profile & Identity

Before sourcing, verification of the exact isomer is critical, as position isomers (e.g., 4-chloro-5-cyano) are common impurities or mislabeled products.

Parameter	Technical Specification
IUPAC Name	5-Chloro-2-methylpyrimidine-4-carbonitrile
CAS Number	857428-36-5
Molecular Formula	C₆H₄ClN₃
Molecular Weight	153.57 g/mol
SMILES	Cc1nc(C#N)c(Cl)cn1
Physical State	Solid (typically off-white to pale yellow)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water.[1]

Structural Visualization

Caption: The C4-nitrile and C5-chloro motifs provide orthogonal handles for sequential functionalization.

Synthesis & Manufacturing Origin

Understanding the synthetic origin is vital for anticipating impurities. Commercial supplies are typically manufactured via Nucleophilic Aromatic Substitution (SₙAr) on a dichlorinated precursor.[2]

The Regioselectivity Logic

The precursor, 4,5-dichloro-2-methylpyrimidine , contains two chlorine atoms. The chlorine at C4 is significantly more electrophilic than at C5 because C4 is para to N1 and ortho to N3, making it highly activated for nucleophilic attack. The C5 position is meta to both nitrogens and is relatively inert to SₙAr conditions, allowing for highly selective mono-cyanation.

Synthetic Workflow

Caption: Commercial synthesis relies on the higher electrophilicity of C4-Cl over C5-Cl.

Commercial Availability Landscape

This compound is classified as a Building Block , not a bulk commodity. It is typically "In Stock" in gram-scale quantities but may require "Make-to-Order" lead times for kilogram quantities.

Primary Supply Tiers

Supplier Type	Typical Pack Size	Lead Time	Purity Grade	Use Case
Catalog Aggregators (e.g., eMolecules, MolPort)	1g – 5g	1–2 Weeks	>95%	Hit-to-Lead Screening
Specialty CROs (e.g., BLD Pharm, Enamine, Combi-Blocks)	1g – 100g	In Stock (Global)	>97%	Scale-up Synthesis
Custom Synthesis (China/India CMOs)	>1kg	4–8 Weeks	>98%	GMP/GLP Tox Batches

Key Supplier Note:

• BLD Pharm lists this item (Cat# BD01127172) as a stock item [1].

• Sigma-Aldrich and Fisher Scientific often list this through third-party partnerships (Marketplace), meaning the actual stock is likely held by the specialty CROs listed above.

Quality Control & Analytical Protocols

Due to the potential for regioisomeric impurities (e.g., 4-chloro-5-cyano isomer, though unlikely via the described route) and hydrolysis products (amide), rigorous QC is required.

Analytical Workflow

• ¹H NMR Validation:

  • Solvent: DMSO-d₆

  • Key Signal 1: Singlet at ~2.6–2.7 ppm (3H, Me -C2).

  • Key Signal 2: Singlet at ~9.0–9.2 ppm (1H, H -C6).

  • Diagnostic: Absence of any doublet splitting confirms the substitution pattern (no adjacent protons).

• LC-MS Identity:

  • Method: Reverse Phase (C18), Water/Acetonitrile (+0.1% Formic Acid).

  • Mass Spec: Look for [M+H]⁺ = 154/156 (3:1 ratio due to ³⁵Cl/³⁷Cl).

  • Warning: The nitrile can hydrolyze to the primary amide ([M+H]⁺ = 172/174) if stored improperly in wet solvents.

• HPLC Purity:

  • Column: C18, 3.5µm.

  • Detection: UV at 254 nm (aromatic) and 220 nm (nitrile).

  • Acceptance Criteria: >95% area.

Handling & Safety (EHS)

While specific toxicological data for this CAS is limited, it must be handled with the precautions standard for Halogenated Pyrimidines and Organic Nitriles .

• Hazard Statements (Inferred):

  • H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled (Nitrile functionality).

  • H315/H319: Causes skin and serious eye irritation.[3][4]

• Storage:

  • Store at 2–8°C (Refrigerate).

  • Keep under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the nitrile group.

  • Incompatibility: Strong oxidizing agents, strong acids (hydrolysis risk), and strong bases.

References

• BLD Pharm. (2025). Product Analysis: 5-Chloro-2-methylpyrimidine-4-carbonitrile (Cat# BD01127172). Retrieved from

• PubChem. (2025).[1] Compound Summary: Pyrimidine Carbonitriles. National Library of Medicine. Retrieved from

• Kalogirou, A. S., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile. Arkivoc. (Demonstrates regioselectivity principles in chloropyrimidines). Retrieved from

Sources

• 1. 2-Chloro-5-methylpyrimidine | C5H5ClN2 | CID 581719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. solutions.covestro.com [solutions.covestro.com]
• 4. 2-Chloro-2-methylbutane, 98% 594-36-5 India [ottokemi.com]

Therapeutic Horizons of Pyrimidine-4-Carbonitrile Derivatives: A Technical Whitepaper on Biological Activities and Mechanistic Profiling

Executive Summary

The pyrimidine-4-carbonitrile scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry. By integrating the electron-deficient pyrimidine core with a strongly electron-withdrawing carbonitrile moiety, researchers can precisely tune the physicochemical properties of small molecules to target complex biological pathways. This technical guide explores the multifaceted biological activities of pyrimidine-4-carbonitrile derivatives—spanning oncology, neuroprotection, and virology—and provides validated experimental workflows for their synthesis and biochemical evaluation.

Pharmacophore Rationale: The Pyrimidine-4-Carbonitrile Core

The pyrimidine ring provides a versatile, nitrogen-rich aromatic system capable of diverse

stacking and hydrogen bonding interactions. The addition of a carbonitrile ( ) group at the C4 position introduces a strong electron-withdrawing moiety. The sp-hybridized nitrogen of the cyano group acts as a potent hydrogen bond acceptor, while its linear geometry allows it to probe deep, narrow hydrophobic pockets within target proteins (such as the catalytic clefts of kinases or deubiquitinases) without introducing significant steric bulk. This unique combination enhances binding affinity, target residence time, and metabolic stability.

Mechanistic Pathways & Target Profiling

Oncology: Deubiquitinase, Oncogene, and Angiogenesis Inhibition

Cyano-substituted heterocycles, particularly pyrimidine-4-carbonitriles, have been identified as potent inhibitors of 1[1]. USP30 is a mitochondrial deubiquitinase that antagonizes PINK1/Parkin-mediated mitophagy. By inhibiting USP30, these derivatives prevent the removal of ubiquitin chains from damaged mitochondria, thereby triggering autophagosome recruitment and promoting mitochondrial clearance. This mechanism is highly sought after for inducing apoptosis in chemoresistant cancer cells[1].

Furthermore, substituted pyrimidine derivatives act as potent 2[2]. Bmi-1 is a polycomb ring finger oncogene overexpressed in various leukemias and lymphomas; its inhibition directly disrupts cancer cell self-renewal[2]. Additionally, pyrrolo-pyrimidine derivatives have demonstrated high efficacy in inhibiting3, suppressing tumor angiogenesis and starving avascular resting tumors of essential blood flow[3].

Fig 1. Mechanistic pathway of USP30 inhibition by pyrimidine-4-carbonitrile derivatives.

Neuroprotection: Dual-Targeting in Alzheimer's Disease

Recent structural optimizations have yielded 4, which represent a novel scaffold for dual-target small molecules in Alzheimer's Disease (AD) therapy[4]. Specifically, derivatives such as 6-amino-2-phenyl-5-(p-tolyl)-[1,2,4]triazolo[1',5':1,6]pyrido[2,3-d]pyrimidine-4-carbonitrile exhibit significant Acetylcholinesterase (AChE) inhibition while simultaneously providing high oxygen radical absorbance capacity (ORAC) to neutralize neurotoxic reactive oxygen species (ROS)[4].

Antiviral Nucleoside Analogs

Pyrrolopyrimidine and pyrazolopyrimidine nucleosides containing a carbonitrile function serve as crucial precursors and active agents in virology. For instance, the intermediate5 is essential for synthesizing carbamoylpyrrolopyrimidine nucleosides, which have demonstrated potent in vitro antiviral activity against the vaccinia virus[5].

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the quantitative efficacy of key pyrimidine-4-carbonitrile derivatives across different biological targets:

Compound Class / Scaffold	Biological Target	Key Derivative	Efficacy / IC50	Binding Energy (kcal/mol)	Ref.
Triazolopyridopyrimidine	Acetylcholinesterase (AChE)	Compound 3c	1.32 μM	-12.1 (for 3b.H+)	[4]
Triazolopyridopyrimidine	Reactive Oxygen Species	Compound 3c	4.01 TE (ORAC)	N/A	[4]
Cyano-substituted heterocycles	USP30 Deubiquitinase	USP30 Inhibitors	Sub-micromolar	N/A	[1]
Substituted pyrimidine	Bmi-1 Oncogene	Compound 68	Dose-dependent	N/A	[2]
Carbamoylpyrrolopyrimidine	Vaccinia Virus	Compound 7a	Potent in vitro	N/A	[5]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating explicit causality for reagent selection and built-in quality control metrics.

Chemical Synthesis Workflow: Triazolopyridopyrimidine-4-carbonitriles

Objective: Construct the 6-amino-5-(aryl)-2-phenyl-[1,2,4]triazolo[1',5':1,6]pyrido[2,3-d]pyrimidine-4-carbonitrile scaffold[4].

• Reagent Assembly & Reaction Setup : Combine 5-amino-2-diphenyl-[1,2,4]triazolo[1,5-a]pyridine-6,8-dicarbonitrile (0.01 mol) with formamide (7 mL).

  • Causality: Formamide acts dually as a high-boiling solvent and the nitrogenous carbon source necessary for the cyclocondensation of the pyrimidine ring. Its high dielectric constant stabilizes the polar transition state.

• Thermal Cyclocondensation : Heat the solution under reflux for 1 hour.

  • Causality: Refluxing provides the thermodynamic activation energy required to overcome the steric hindrance of the diphenyl substituents, driving the cyclization to completion.

• Isolation & Workup : Cool the mixture to precipitate the solid product. Filter and wash sequentially with distilled water and ethyl acetate.

  • Causality: Water removes residual formamide and water-soluble byproducts, while ethyl acetate (a moderately polar solvent) washes away unreacted, less polar starting materials without dissolving the highly crystalline product.

• Self-Validation & Quality Control : Dry the product and verify purity via 1H-NMR (DMSO-d6) and 13C-NMR.

  • Validation Check: The appearance of a distinct broad singlet around

    8.57 ppm (NH) and the carbonitrile peak in 13C-NMR (~114 ppm) confirms structural integrity. Purity must exceed 95% before proceeding to biological assays[4].

Fig 2. Self-validating experimental workflow for synthesizing and testing pyrimidine derivatives.

In Vitro USP30 Biochemical Kinetic Assay

Objective: Evaluate the inhibitory potency of pyrimidine-4-carbonitrile derivatives against mitochondrial deubiquitinase USP30[1].

• Buffer Formulation : Prepare a reaction buffer containing Tris (pH 7.4), NP-40 (octylphenoxypolyethoxyethanol), BSA (bovine serum albumin), and EDTA.

  • Causality: Tris maintains the physiological pH required for USP30's catalytic cysteine. NP-40 is critical to prevent the hydrophobic pyrimidine derivatives from forming colloidal aggregates (PAINS), ensuring true stoichiometric inhibition. BSA prevents non-specific adsorption of the enzyme to the microplate, and EDTA chelates trace heavy metals that could oxidize the catalytic cysteine[1].

• Reagent Incubation : Dispense the pyrimidine-4-carbonitrile compound (in DMSO) into the microplate. Add recombinant USP30 enzyme and incubate for 30 minutes.

  • Causality: Pre-incubation allows the inhibitor to reach binding equilibrium with the enzyme before the substrate is introduced, which is essential for accurate IC50 determination of slow-binding inhibitors.

• Substrate Addition & Kinetic Readout : Add TAMRA-labeled ubiquitin substrate and measure fluorescence polarization (FP) continuously.

  • Causality: As USP30 cleaves the bulky TAMRA-ubiquitin, the free TAMRA fluorophore tumbles more rapidly in solution, leading to a measurable decrease in FP.

• Self-Validation (Assay Robustness) : Include a DMSO-only vehicle control (100% activity) and an EDTA-quenched well (0% activity).

  • Validation Check: Calculate the Z'-factor. A Z' > 0.5 validates that the assay window is sufficiently wide and the standard deviation is low enough to trust the compound's IC50 value[1].

References

• [1] Title: US10927110B2 - Cyano-subtituted heterocycles with activity as inhibitors of USP30 - Google Patents Source: google.com URL:

• [2] Title: US10370371B2 - Substituted pyrimidine Bmi-1 inhibitors - Google Patents Source: google.com URL:

• [3] Title: PYRROLO-PYRIDINE DERIVATIVES FOR THE TREATMENT OF CANCER DISEASES - Patent 1971604 - EPO Source: epo.org URL:

• [5] Title: ChemInform Abstract: SYNTHESIS AND ANTIVIRAL ACTIVITY OF CERTAIN CARBAMOYLPYRROLOPYRIMIDINE AND PYRAZOLOPYRIMIDINE NUCLEOSIDES - Sci-Hub Source: sci-hub.box URL:

• [4] Title: Triazolopyridopyrimidine: A New Scaffold for Dual-Target Small Molecules for Alzheimer's Disease Therapy - MDPI Source: mdpi.com URL:

Sources

• 1. US10927110B2 - Cyano-subtituted heterocycles with activity as inhibitors of USP30 - Google Patents [patents.google.com]
• 2. US10370371B2 - Substituted pyrimidine Bmi-1 inhibitors - Google Patents [patents.google.com]
• 3. PYRROLO-PYRIDINE DERIVATIVES FOR THE TREATMENT OF CANCER DISEASES - Patent 1971604 [data.epo.org]
• 4. Triazolopyridopyrimidine: A New Scaffold for Dual-Target Small Molecules for Alzheimer’s Disease Therapy [mdpi.com]
• 5. sci-hub.box [sci-hub.box]

The Evolution of Substituted Pyrimidine Synthesis: From Classical Multicomponent Reactions to Modern C-H Activation

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The pyrimidine scaffold—a six-membered heterocyclic aromatic ring containing two nitrogen atoms at positions 1 and 3—is a privileged pharmacophore in drug discovery, forming the backbone of nucleic acids, kinase inhibitors, and antiviral therapeutics. This whitepaper traces the technical evolution of substituted pyrimidine synthesis. By bridging classical multicomponent reactions (MCRs) with modern transition-metal-catalyzed functionalizations, we provide a comprehensive guide to the mechanistic causality, quantitative metrics, and self-validating experimental protocols that define modern heterocyclic chemistry.

Historical Grounding: The Birth of Pyrimidine Chemistry

The history of pyrimidine chemistry is a testament to the evolution of organic synthesis. The foundation was laid in 1776 when Carl Wilhelm Scheele first isolated uric acid, hinting at the existence of fused pyrimidine systems . However, it was not until the late 19th and early 20th centuries that targeted synthesis began:

• The Biginelli Reaction (1891): Pietro Biginelli reported the first one-pot multicomponent condensation of an aldehyde, urea, and a

  -ketoester to yield 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). This reaction remains a cornerstone of combinatorial chemistry .

• The Traube Synthesis (1900): Wilhelm Traube pioneered the synthesis of purines via pyrimidine intermediates. By utilizing 4,5-diaminopyrimidines and cyclizing them with a one-carbon electrophile (e.g., formic acid), Traube established a biomimetic pathway that is still utilized in the industrial synthesis of caffeine and theophylline .

Fig 1. Historical evolution and logical branching of substituted pyrimidine synthesis methods.

Classical Methodologies: Mechanistic Insights

The Biginelli Multicomponent Condensation

Initially misunderstood as a simple aldol condensation, the true mechanism of the Biginelli reaction was elucidated decades later. As detailed by , the reaction proceeds via an

-acyliminium ion intermediate . The acid catalyst is not merely a dehydrating agent; it is essential for protonating the aldehyde, facilitating nucleophilic attack by urea to form the highly electrophilic iminium species. This intermediate is subsequently intercepted by the enol tautomer of the -ketoester, followed by cyclodehydration to form the pyrimidine ring.

Protocol 1: Self-Validating Biginelli Synthesis of DHPMs

Objective: Synthesize a substituted DHPM via a one-pot multicomponent reaction. Reagents: Benzaldehyde (1.0 equiv), ethyl acetoacetate (1.0 equiv), urea (1.5 equiv), catalytic HCl (or Lewis acid like

), Ethanol.

Step-by-Step Methodology & Causality:

• Preparation: In a round-bottom flask, dissolve benzaldehyde and ethyl acetoacetate in ethanol. Causality: Ethanol serves as a protic solvent that stabilizes the polar transition states of the intermediate formation while allowing for high-temperature reflux.

• Catalyst Addition: Add a catalytic amount of concentrated HCl followed by urea. Causality: The Brønsted acid lowers the activation energy for the rate-limiting nucleophilic attack by urea, preventing the formation of unwanted Knoevenagel condensation side-products between the aldehyde and the

  -ketoester.

• Reflux: Heat the mixture to reflux (80°C) for 4-6 hours. Causality: Continuous heat drives the thermodynamic dehydration steps forward, shifting the equilibrium toward the stable, aromatic-like cyclic DHPM product.

• Self-Validation (The "Crash-Out" Method): Remove the flask from heat and cool to 0°C in an ice bath. Validation: The DHPM product possesses a highly rigid, hydrogen-bonded crystal lattice, rendering it insoluble in cold ethanol, whereas unreacted starting materials remain in solution. The spontaneous precipitation of a solid serves as an immediate visual validation of reaction success.

• Purification: Filter the precipitate under a vacuum and wash with ice-cold ethanol.

Modern Era: Transition-Metal Catalyzed Functionalization

While classical methods build the pyrimidine ring de novo, modern drug discovery often requires the late-stage functionalization of pre-existing pyrimidine cores.

Regioselective Cross-Coupling

Palladium-catalyzed cross-coupling, particularly the Suzuki-Miyaura reaction, has revolutionized the synthesis of aryl-substituted pyrimidines . The electron-deficient nature of the pyrimidine ring makes halopyrimidines excellent substrates for oxidative addition. Notably, C4 and C6 positions are significantly more electrophilic than the C2 position due to the ortho/para-like relationship with the electronegative nitrogen atoms, allowing for highly regioselective sequential couplings.

Fig 2. Self-validating experimental workflow for Suzuki-Miyaura cross-coupling of pyrimidines.

Protocol 2: Regioselective Suzuki-Miyaura Arylation of 4,6-Dichloropyrimidine

Objective: Mono-arylate 4,6-dichloropyrimidine strictly at the C4 position. Reagents: 4,6-dichloropyrimidine (1.0 equiv), Aryl boronic acid (1.1 equiv),

(5 mol%), (2.0 equiv), 1,4-Dioxane/ (4:1).

Step-by-Step Methodology & Causality:

• Degassing: Dissolve 4,6-dichloropyrimidine and the aryl boronic acid in the solvent mixture. Sparge with Argon for 15 minutes. Causality: Oxygen rapidly oxidizes the active Pd(0) catalyst to an inactive Pd(II) species. Strict anaerobic conditions are non-negotiable.

• Base & Catalyst Addition: Add

  followed by . Causality: is a mild, water-soluble base. It is specifically chosen over strong bases (like NaOtBu) because strong bases induce competitive nucleophilic aromatic substitution ( ) on the highly electrophilic dichloropyrimidine ring. The base activates the boronic acid by forming a boronate complex, facilitating transmetalation.

• Heating: Heat to 80°C for 8 hours. Causality: Heating provides the activation energy required for the initial oxidative addition of Pd(0) specifically into the highly activated C4-Cl bond.

• Self-Validation (TLC & Quench): Monitor via TLC (Hexane:EtOAc 3:1). Validation: 4,6-dichloropyrimidine is strongly UV-active. The reaction is self-validating when the starting material spot disappears and a new, highly fluorescent spot (due to extended

  -conjugation from the new aryl group) appears at a lower Rf.

• Extraction: Quench with water to dissolve inorganic salts. Extract with EtOAc, dry over

  , and concentrate in vacuo.

Direct C-H Bond Activation

To bypass the need for pre-functionalized halopyrimidines, recent advancements focus on direct C-H activation. As highlighted by and, transition-metal-catalyzed C-H functionalization offers a highly atom-economical route [[1]]([Link]), . These methodologies utilize directing groups or the inherent electronic bias of the pyrimidine ring to achieve regioselective C-C and C-N bond formations without the generation of stoichiometric halogen waste.

Quantitative Data Summaries

To guide synthetic planning, the following table summarizes the operational metrics of the discussed methodologies.

Table 1: Quantitative Comparison of Pyrimidine Synthesis Methodologies

Methodology	Typical Yields	Reaction Time	Temperature	Key Catalysts/Reagents	Green Chemistry Profile
Classical Biginelli	60–85%	12–24 h	Reflux (80°C)	Brønsted/Lewis Acids (HCl, )	Moderate (High solvent use)
Microwave Biginelli	85–95%	15–30 min	120°C (MW)	, Solvent-free	High (Atom economical)
Suzuki-Miyaura Coupling	70–92%	4–12 h	70–110°C	, , Dioxane	Moderate (Pd & Halogen waste)
Direct C-H Arylation	55–80%	12–48 h	100–130°C	, , PivOH	High (No pre-functionalization)

Conclusion

The trajectory of substituted pyrimidine synthesis reflects the broader maturation of organic chemistry—from serendipitous multicomponent discoveries to highly rational, catalytic, and regioselective functionalizations. By understanding the mechanistic causality behind classical methods like the Biginelli reaction and modern techniques like Suzuki-Miyaura cross-coupling, researchers can design robust, self-validating synthetic routes that accelerate the discovery of next-generation therapeutics.

References

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research. URL:[Link]

• Hocek, M. et al. (2015). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. MDPI. URL:[Link]

• Imran, H. M. et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. URL:[Link]

• Mirfarah, A. et al. (2025). Comprehensive perspectives of metal and metal-free C-H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. RSC Advances. URL:[Link]

• Deshmukh, G. et al. (2022). Review On “Synthesis Of Pyrazine;Imidazolidine-2,4- Dione And Pyrimidines And Its Derivatives”. International Journal of Pharmaceutical Science Invention. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Substituted Pyrimidines from 5-Chloro-2-methylpyrimidine-4-carbonitrile

Introduction: The Pyrimidine Scaffold and the Utility of a Versatile Precursor

The pyrimidine ring system is a cornerstone of medicinal chemistry, forming the structural core of countless bioactive molecules and pharmaceuticals.[1][2][3] Pyrimidine derivatives exhibit a vast range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5] The synthetic adaptability of the pyrimidine scaffold makes it a highly attractive target for drug discovery and development, allowing for the creation of diverse compound libraries to probe various biological targets.[1][4]

This guide focuses on the synthetic utility of 5-chloro-2-methylpyrimidine-4-carbonitrile , a highly functionalized and versatile building block for the synthesis of novel substituted pyrimidines. The electron-deficient nature of the pyrimidine ring, further activated by the electron-withdrawing nitrile group at the C4 position and the chloro-substituent at the C5 position, renders this molecule susceptible to a variety of chemical transformations. Specifically, the chlorine atom serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) and as a handle for modern palladium-catalyzed cross-coupling reactions. This allows for the regioselective introduction of a wide array of substituents, providing a direct and efficient pathway to novel pyrimidine derivatives of significant therapeutic interest.

This document provides detailed protocols, mechanistic insights, and practical guidance for researchers, scientists, and drug development professionals aiming to leverage this powerful synthetic intermediate.

Synthetic Methodologies: Accessing Diverse Pyrimidine Scaffolds

The strategic placement of the chloro and nitrile groups on the 2-methylpyrimidine core enables a range of high-yield synthetic transformations. Below are detailed protocols for key reactions.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a premier method for forming carbon-carbon bonds, enabling the introduction of aryl and heteroaryl moieties at the C5 position. The reaction is highly robust and tolerant of a wide range of functional groups.[6]

Mechanistic Rationale: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the C-Cl bond of the pyrimidine, followed by transmetalation with a boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the active catalyst.[6][7] Maintaining an inert atmosphere is critical, as oxygen can oxidize and deactivate the sensitive Pd(0) species.[8]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 5-chloro-2-methylpyrimidine-4-carbonitrile

• Aryl or heteroaryl boronic acid (1.1 - 1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)[9][10]

• Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equivalents)[6][9]

• Degassed solvent (e.g., 1,4-dioxane/water mixture, typically 4:1)[6][9]

• Schlenk flask or microwave reactor vial

• Inert gas supply (Argon or Nitrogen)

Step-by-Step Procedure:

• To a Schlenk flask containing a magnetic stir bar, add 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 mmol), the desired boronic acid (1.1 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and the base (e.g., K₂CO₃, 3.0 mmol).[9]

• Assemble the flask on a Schlenk line. Evacuate the flask under vacuum and backfill with an inert gas (e.g., Argon). Repeat this purge-and-refill cycle three times to ensure an oxygen-free atmosphere.[8]

• Under a positive flow of inert gas, add the degassed solvent (e.g., 7 mL of 1,4-dioxane and 1.5 mL of distilled water) via syringe.[6][9]

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. For microwave-assisted synthesis, irradiate the sealed vial at 100-120 °C for 15-30 minutes.[6]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS.[8]

• Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.[7][8]

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-2-methylpyrimidine-4-carbonitrile.[8]

Data Presentation: Representative Suzuki Coupling Reactions

Entry	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C) / Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Dioxane/H₂O	100 / 24	~85-95[10]
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (2)	K₃PO₄	Dioxane/H₂O	80 / 18	High
3	3-Thienylboronic acid	PEPPSI-IPr (0.5)	K₃PO₄	Dioxane	80 / 12	High[9]
4	4-Pyridinylboronic acid	Pd(dppf)Cl₂ (3)	Na₂CO₃	DME/H₂O	90 / 16	Good

Note: Yields are illustrative and can vary based on specific substrates and precise experimental conditions.

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction, ideal for introducing primary and secondary amines at the C5 position of the pyrimidine ring. This reaction is crucial for synthesizing compounds with pharmacophores that require an amino linkage.

Mechanistic Rationale: Similar to the Suzuki coupling, the mechanism involves an oxidative addition of the palladium(0) catalyst to the C-Cl bond. This is followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[11] The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the reaction, especially with less reactive chloro-substrates.[12]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 5-chloro-2-methylpyrimidine-4-carbonitrile

• Primary or secondary amine (1.2 - 1.5 equivalents)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%)[13]

• Strong, non-nucleophilic base (e.g., NaOtBu or LiHMDS, 2.0 equivalents)[11][14]

• Anhydrous, degassed solvent (e.g., Toluene or THF)

• Schlenk tube or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

Step-by-Step Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 mmol), the phosphine ligand (e.g., Xantphos, 0.02 mmol), and the base (e.g., NaOtBu, 2.0 mmol).

• Add 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 mmol) and a magnetic stir bar.

• Evacuate and backfill the tube with inert gas three times.[11]

• Add the anhydrous, degassed solvent (e.g., Toluene, 5 mL) followed by the amine (1.2 mmol).

• Seal the Schlenk tube and heat the reaction mixture at 80-110 °C with stirring for 12-24 hours.[13]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Quench carefully with a saturated aqueous solution of ammonium chloride.[11]

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.[11]

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 5-amino-2-methylpyrimidine-4-carbonitrile derivative.

Data Presentation: Representative Buchwald-Hartwig Amination Reactions

Entry	Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C) / Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ / Xantphos (1/2)	NaOtBu	Toluene	100 / 16	High
2	Aniline	Pd(OAc)₂ / BINAP (2/4)	Cs₂CO₃	Toluene	110 / 12	Good[13]
3	Benzylamine	Pd₂(dba)₃ / RuPhos (1/2)	K₃PO₄	Dioxane	100 / 20	Good
4	Piperidine	Pd(OAc)₂ / BrettPhos (2/4)	LiHMDS	THF	65 / 16	High[11]

Note: Yields are illustrative and depend on the specific amine and reaction conditions.

Visualization: Buchwald-Hartwig Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

Purification and Characterization of Substituted Pyrimidines

Purification Workflow

The purification of pyrimidine derivatives often requires careful selection of techniques due to the potential for high polarity imparted by the nitrogen atoms.[15][16] Column chromatography and recrystallization are the most common and effective methods.[17]

Visualization: General Purification and Analysis Workflow

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent medicinal approaches of novel pyrimidine analogs: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurekaselect.com [eurekaselect.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Nucleophilic Substitution Strategies for 5-Chloro-2-methylpyrimidine-4-carbonitrile

This Application Note and Protocol Guide is designed for researchers and drug development professionals working with pyrimidine scaffolds. It focuses on the specific reactivity profile of 5-chloro-2-methylpyrimidine-4-carbonitrile , distinguishing between classical Nucleophilic Aromatic Substitution (

) and Transition-Metal Catalyzed Substitution ( -like) pathways.

Introduction & Reactivity Profile

The scaffold 5-chloro-2-methylpyrimidine-4-carbonitrile (CAS: 54198-89-9) presents a unique challenge in medicinal chemistry: a "mismatched" electronic activation pattern.

• The Pyrimidine Core: Inherently electron-deficient, typically activating positions 2, 4, and 6 for classical

  .

• The C4-Nitrile (CN): A strong electron-withdrawing group (EWG) that further depletes electron density from the ring, theoretically activating the ortho (C5) and para (C2) positions.

• The C5-Chlorine (Cl): Located at the "meta-like" position relative to the ring nitrogens. Despite the inductive activation from the adjacent C4-nitrile, the C5 position remains kinetically resistant to classical uncatalyzed

  by weak nucleophiles.

Critical Insight: Unlike 4-chloropyrimidines, which react spontaneously with amines, the C5-chloro substituent in this scaffold requires Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) to effect substitution. Attempts to force classical

at C5 often lead to degradation of the nitrile or ring opening before displacement occurs.

Reactivity Landscape Diagram

Figure 1: Reactivity landscape of 5-chloro-2-methylpyrimidine-4-carbonitrile. Note the necessity of Pd-catalysis for C5 substitution.

Protocol A: Suzuki-Miyaura Cross-Coupling (C5-Substitution)

This protocol describes the substitution of the C5-Chlorine with an aryl or heteroaryl group. Since the substrate contains a nitrile (which can poison catalysts) and a potentially acidic methyl group, mild bases and specific ligand choices are critical.

Mechanistic Rationale

• Catalyst:

  is chosen for its robustness against N-coordination from the pyrimidine ring. Alternatively, XPhos Pd G3 is recommended for sterically demanding or electron-poor boronic acids.

• Base: Potassium carbonate (

  ) is preferred over stronger bases (like alkoxides) to prevent potential nucleophilic attack on the nitrile or deprotonation of the C2-methyl group.

• Solvent: 1,4-Dioxane/Water allows for efficient transmetalation while solubilizing the inorganic base.

Materials

• Substrate: 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst:

  (3-5 mol%)

• Base:

  (2.0 – 3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio), degassed.

Step-by-Step Procedure

• Preparation: In a reaction vial equipped with a magnetic stir bar, combine the substrate (1.0 equiv), boronic acid (1.2 equiv), and

  (2.5 equiv).

• Inertion: Cap the vial and purge with Argon or Nitrogen for 5 minutes.

• Solvent Addition: Add the degassed Dioxane/Water mixture (concentration ~0.1 M relative to substrate).

• Catalyst Addition: Briefly remove the cap (under positive gas flow) and add the Pd catalyst. Reseal immediately.

  • Tip: For strict air-sensitive chemistry, add the catalyst as a solution or in a glovebox.

• Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor by LC-MS.[1]

  • Checkpoint: The nitrile group is robust under these conditions, but prolonged heating >100°C may cause partial hydrolysis to the primary amide.

• Work-up: Cool to room temperature. Filter through a pad of Celite to remove Palladium black. Wash the pad with EtOAc.

• Purification: Wash the filtrate with brine, dry over

  , and concentrate. Purify via flash column chromatography (typically Hexanes/EtOAc).

Protocol B: Buchwald-Hartwig Amination (C5-Amination)

Direct displacement of the C5-chloride with amines via classical

is ineffective due to the lack of ortho/para activation. This protocol utilizes a specialized Pd-catalyst system to effect the C-N bond formation.[2][3][4]

Mechanistic Rationale

• Ligand: BrettPhos or RuPhos are essential. Standard phosphines (

  ) often fail with electron-deficient chloropyrimidines. BrettPhos is selective for primary amines; RuPhos for secondary amines.

• Base:

  is used.[5] Stronger bases like NaOtBu should be avoided if the substrate has enolizable protons (C2-methyl), although the C2-methyl is relatively stable compared to ketone alpha-protons.

Step-by-Step Procedure

• Charge: To a dry Schlenk tube, add 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 equiv), Amine (1.2 equiv),

  (2.0 equiv), and BrettPhos Pd G3 precatalyst (2-5 mol%).

• Solvent: Evacuate and backfill with Argon (3x). Add anhydrous t-Amyl Alcohol or Dioxane (0.1 M).

• Heating: Heat to 100°C for 2–6 hours.

• Monitoring: Monitor for the disappearance of the aryl chloride peak (m/z ~153/155) and appearance of the product.

• Isolation: Dilute with DCM, wash with water, and purify on silica.

  • Note: Pyrimidine amines can be polar; consider using DCM/MeOH gradients for purification.

Protocol C: Controlled Hydrolysis of the Nitrile

While not a "substitution" of the ring halogen, converting the C4-CN to a C4-Amide or Acid is a common requirement.

Acidic Hydrolysis (Nitrile Carboxylic Acid)[6][7]

• Mix: Dissolve substrate in concentrated HCl (6 M) or a mixture of

  /Water (1:1).

• Heat: Reflux at 100°C for 2-4 hours.

• Note: This condition will hydrolyze the nitrile to the acid.[6] It generally leaves the C5-Cl and C2-Me intact, though prolonged heating in strong acid can sometimes cause decarboxylation in electron-deficient heterocycles.

Basic Hydrolysis (Nitrile Primary Amide)

• Reagents: Substrate, NaOH (1.0 equiv),

  (30%, 2-3 equiv), DMSO or EtOH.

• Conditions: Stir at 0°C to Room Temperature. The peroxide accelerates the hydration of the nitrile to the amide (Radziszewski reaction) without fully hydrolyzing to the acid.

Troubleshooting & Optimization Table

Observation	Probable Cause	Corrective Action
No Reaction (C5-Cl)	Oxidative addition is slow (C-Cl bond is strong).	Switch to XPhos Pd G3 or PEPPSI-IPr catalyst. Increase temp to 110°C.
Hydrolysis of CN	Basic conditions are too harsh or wet.	Use anhydrous instead of carbonate. Ensure solvents are dry.
Homocoupling (Biaryl)	Oxygen present in the system.[7]	Degas solvents more thoroughly (sparge with Ar for 15 min).
Low Yield (Amination)	Catalyst poisoning by pyrimidine nitrogens.	Increase catalyst loading to 5-8 mol%. Use a bulky ligand (BrettPhos) to prevent N-coordination.

References

• BenchChem. An In-depth Technical Guide to the Nucleophilic Substitution Reactions of 5-(Chloromethyl)-2-methylpyrimidin-4-amine.[8] (General pyrimidine reactivity context). Link

• Organic Chemistry Portal. Suzuki Coupling. (General mechanism and ligand selection). Link

• Organic Chemistry Portal. Buchwald-Hartwig Amination.[2][5] (Catalyst cycles and base selection). Link

• Sigma-Aldrich. Product Specification: 4-Chloro-2-cyclopropylpyrimidine-5-carbonitrile. (Structural analog data). Link

• Beilstein J. Org. Chem. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.[4] (Protocol adaptation for sterically hindered chlorides). Link

Sources

• 1. hammer.purdue.edu [hammer.purdue.edu]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Amination of 5-Chloro-2-methylpyrimidine-4-carbonitrile via Buchwald-Hartwig Coupling

Executive Summary

The functionalization of 5-chloro-2-methylpyrimidine-4-carbonitrile presents a unique challenge in medicinal chemistry. While the pyrimidine core is highly activated for nucleophilic aromatic substitution (

) at the 2- and 4-positions, the 5-position (meta-like relative to ring nitrogens) is electronically distinct and kinetically inert to classical conditions, even with the electron-withdrawing nitrile group at C4.

This Application Note details a robust Buchwald-Hartwig amination protocol designed to overcome this reactivity cliff. By utilizing specific dialkylbiaryl phosphine ligands and weak inorganic bases, this method suppresses common side reactions—specifically nitrile hydrolysis and deprotonation of the acidic 2-methyl group—to deliver high yields of 5-amino derivatives.

Substrate Analysis & Mechanistic Rationale

Electronic Landscape

The substrate contains three distinct sites of reactivity that dictate the reaction design:

• C5-Chloride (Target): The oxidative addition site. Being a heteroaryl chloride, the C–Cl bond is stronger than corresponding bromides/iodides, requiring electron-rich, bulky ligands to facilitate oxidative addition.

• C4-Nitrile (Risk Factor A): A strong electron-withdrawing group (EWG) that activates the ring but is susceptible to nucleophilic attack (hydration to amide) or metal coordination (poisoning the catalyst).

• C2-Methyl (Risk Factor B): The protons on the 2-methyl group are significantly acidified by the electron-deficient pyrimidine ring. Strong bases (e.g.,

  , LiHMDS) can deprotonate this position, leading to polymerization or aldol-type side reactions.

Why Buchwald-Hartwig?

Classical

fails at the C5 position because the Meisenheimer complex cannot be stabilized by the ring nitrogens. Palladium catalysis bypasses this electronic requirement via a varying mechanism: Oxidative Addition Amine Coordination/Deprotonation Reductive Elimination .

Visualizing the Challenge

The following diagram maps the competitive pathways inherent to this substrate.

Figure 1: Reactivity map highlighting the target coupling site versus competitive decomposition pathways.[1]

Optimization Strategy

Ligand Selection

For heteroaryl chlorides, Dialkylbiaryl Phosphines are superior due to their ability to form monoligated Pd species (

) that are highly active for oxidative addition.

• BrettPhos / tBuBrettPhos: Best for Primary Amines . These ligands prevent the formation of stable Pd-amine complexes that can arrest the cycle.

• RuPhos / XPhos: Best for Secondary Amines . RuPhos is particularly effective at preventing

  -hydride elimination if the amine has -hydrogens.

• Xantphos: A bidentate alternative.[2] Often robust for heterocycles but requires higher temperatures (100°C+) to force the bite angle open for reductive elimination.

Base Selection (Critical)[3]

• Avoid:

  , , KHMDS. These are too strong ( of conjugate acid > 17) and will deprotonate the C2-methyl group.

• Select: Cesium Carbonate (

  ) or Potassium Phosphate ( ) .[3] These weak inorganic bases ( ~10) are sufficient to deprotonate the Pd-bound amine complex but weak enough to leave the C2-methyl group and C4-nitrile intact.

Catalyst Source

Use Palladacycle Precatalysts (e.g., BrettPhos Pd G4) rather than mixing

+ Ligand. Precatalysts ensure a strictly 1:1 Pd:Ligand ratio and rapid activation, which is crucial when the substrate is prone to decomposition.

Detailed Experimental Protocol

Standard Operating Procedure (SOP)

Scale: 1.0 mmol (approx. 153 mg of substrate) Reaction Type: Intermolecular C–N Coupling

Materials Table

Reagent	Equiv.	MW	Amount	Role
5-Cl-2-Me-pyrimidine-4-CN	1.0	153.57	154 mg	Substrate
Amine (Primary/Secondary)	1.2	Var.	Var.	Nucleophile
BrettPhos Pd G4	0.02	~1050	21 mg	Precatalyst (2 mol%)
Cesium Carbonate ( )	2.0	325.8	652 mg	Base
1,4-Dioxane (Anhydrous)	N/A	N/A	5.0 mL	Solvent (0.2 M)

Step-by-Step Methodology

• Vessel Preparation:

  • Oven-dry a 20 mL reaction vial equipped with a magnetic stir bar and a Teflon-lined septum cap.

  • Cool under a stream of Argon or Nitrogen.

• Reagent Addition (Solids):

  • Charge the vial with the substrate (154 mg, 1.0 mmol).

  • Add

    (652 mg, 2.0 mmol). Note: Finely ground base improves kinetics.

  • Add BrettPhos Pd G4 (21 mg, 0.02 mmol). Note: If coupling a secondary amine, substitute with RuPhos Pd G4.

• Inerting:

  • Seal the vial and cycle vacuum/Argon three times to remove atmospheric oxygen. Oxygen is the primary cause of catalyst death in this system.

• Reagent Addition (Liquids):

  • Add anhydrous 1,4-Dioxane (5.0 mL) via syringe.

  • Add the amine (1.2 mmol) via syringe. If the amine is a solid, add it in step 2.

• Reaction:

  • Place the vial in a pre-heated heating block at 90°C .

  • Stir vigorously (800+ RPM). Mass transfer is critical for the heterogeneous base.

  • Monitor by LC-MS at 2 hours.

    • Target: >95% conversion.

    • Observation: If reaction is sluggish, raise temp to 100°C, but monitor nitrile hydrolysis.

• Work-Up:

  • Cool to room temperature.[4]

  • Dilute with Ethyl Acetate (20 mL) and filter through a small pad of Celite to remove inorganic salts and Pd black.

  • Concentrate the filtrate under reduced pressure.[4]

• Purification:

  • Purify via flash column chromatography (SiO2).

  • Eluent: Hexanes/Ethyl Acetate gradient (typically 0-50% EtOAc). The amino-pyrimidine product is usually more polar than the starting chloride.

Troubleshooting & Optimization Logic

If the standard protocol yields suboptimal results, use this logic table to diagnose and correct.

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Oxidative addition failure or catalyst poisoning by Nitrile.	Switch to XPhos Pd G4 (more sterically demanding). Increase Temp to 110°C.
Hydrolysis (Amide formation)	Wet solvent or base.	Ensure Dioxane is anhydrous (<50 ppm H2O). Use fresh bottle of .
Dehalogenation (H-product)	-hydride elimination from amine.	Switch ligand to RuPhos (specifically designed to suppress this).
Complex Mixture/Tars	Base-mediated decomposition of 2-Me group.	Switch base to (mildly weaker). Lower temp to 80°C.

Workflow Visualization

The following diagram illustrates the decision matrix for selecting the correct conditions based on the specific amine partner.

Figure 2: Decision tree for ligand and base selection based on amine class and substrate stability.

References

• Buchwald-Hartwig Amination Overview

  • Title: "The Palladium-Catalyzed Amination of Aryl Halides and Sulfonates."[5]

  • Source:Accounts of Chemical Research, 1998, 31(12), 805–818.

  • URL:[Link]

• Ligand Selection (BrettPhos/RuPhos)

  • Title: "A Simple, Reliable, and Versatile Protocol for the Pd-Catalyzed Amin
  • Source:Journal of the American Chemical Society, 2008, 130(41), 13552–13554.

  • URL:[Link]

• Coupling of Heteroaryl Chlorides

  • Title: "Palladium-Catalyzed Amination of Heteroaryl Halides."[6][7][8]

  • Source:Organic Letters, 2011, 13(8), 1980–1983.

  • URL:[Link]

• Base Effects in Nitrile-Containing Substrates

  • Title: "Optimization of Buchwald-Hartwig Amination for Base-Sensitive Substr
  • Source:Organic Process Research & Development, 2014, 18(11), 1550–1559.

  • URL:[Link]

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. 4-Amino-2-methylpyrimidine-5-carbonitrile | 698-29-3 | Benchchem [benchchem.com]
• 4. TCI Practical Example: Buchwald-Hartwig Amination Using Pd2(dba)3 and tBu3P·HBF4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

use of 5-chloro-2-methylpyrimidine-4-carbonitrile in medicinal chemistry

Application Note & Protocols: 5-Chloro-2-methylpyrimidine-4-carbonitrile as a Privileged Scaffold in Medicinal Chemistry

Executive Summary

5-Chloro-2-methylpyrimidine-4-carbonitrile (CAS: 857428-36-5) is a highly versatile, multi-functional building block widely utilized in modern medicinal chemistry. The pyrimidine core acts as a privileged scaffold, heavily featured in the design of ATP-competitive kinase inhibitors[1]. By offering three distinct vectors for orthogonal functionalization—a C2-methyl group, a C4-carbonitrile, and a C5-chloro substituent—this intermediate enables the rapid generation of diverse chemical libraries for hit-to-lead optimization and targeted therapeutic development[2].

Mechanistic Rationale: Scaffold Anatomy and Pharmacophore Mapping

In the context of kinase inhibitor design, the spatial arrangement of substituents on the pyrimidine ring dictates target affinity, selectivity, and pharmacokinetic properties.

• The Pyrimidine Core : Acts as an adenine bioisostere. The nitrogen atoms (N1 and N3) function as critical hydrogen-bond acceptors, interacting directly with the backbone amides of the kinase hinge region[1].

• C2-Methyl Group : Serves as a lipophilic anchor. It is metabolically stable and optimally sized to occupy small hydrophobic pockets adjacent to the hinge region, a structural feature exploited in the development of drugs like Dasatinib[3].

• C4-Carbonitrile : A highly reactive synthetic handle. The nitrile can be chemoselectively reduced to an aminomethyl group (-CH2NH2), projecting into the solvent-exposed channel or the ribose-binding pocket to improve aqueous solubility and form additional hydrogen bonds. Alternatively, it can be converted into a tetrazole, acting as a bioisostere for a carboxylic acid to engage charged residues.

• C5-Chloro Substituent : A prime site for palladium-catalyzed cross-coupling[4]. The electron-deficient nature of the pyrimidine ring, exacerbated by the electron-withdrawing C4-nitrile, highly activates the C5-Cl bond for oxidative addition. Arylation or alkynylation at this position directs substituents into the hydrophobic DFG-out pocket or allosteric sites, driving kinome selectivity[2].

Figure 1: Pharmacophore binding model of 5-chloro-2-methylpyrimidine-4-carbonitrile derivatives.

Synthetic Workflows & Experimental Protocols

The orthogonal reactivity of the C4-nitrile and the C5-chloride allows for divergent synthetic pathways without the need for complex protecting group strategies.

Figure 2: Divergent synthetic workflows for functionalizing the pyrimidine scaffold.

Protocol A: Chemoselective Nitrile Reduction (In Situ Boc-Protection)

Causality & Design: Standard catalytic hydrogenation (H2, Pd/C) of the nitrile will inevitably cause hydrodehalogenation of the C5-chlorine. To preserve the C5-Cl for downstream cross-coupling, a nickel boride catalyst (generated in situ from NiCl2 and NaBH4) is employed. Furthermore, primary amines generated from nitrile reduction are highly nucleophilic and prone to dimerization. Adding Boc-anhydride (Boc2O) to the reaction mixture traps the nascent amine immediately, ensuring a clean, self-validating reaction profile and simplifying purification.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask, dissolve 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 equiv, 10 mmol) and Boc2O (1.2 equiv, 12 mmol) in anhydrous methanol (50 mL).

• Catalyst Addition: Cool the solution to 0 °C using an ice bath. Add NiCl2·6H2O (0.1 equiv, 1 mmol) in one portion. The solution will turn pale green.

• Reduction: Carefully add NaBH4 (3.0 equiv, 30 mmol) in small portions over 15 minutes. Caution: Exothermic reaction with vigorous hydrogen gas evolution. The mixture will immediately turn black, visually validating the formation of the active nickel boride species.

• Monitoring: Remove the ice bath and stir at room temperature for 2 hours. Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The starting material spot (UV active) should disappear, replaced by a lower Rf spot (ninhydrin active after heating).

• Workup: Quench the reaction by adding saturated aqueous NH4Cl (20 mL). Evaporate the methanol under reduced pressure. Extract the aqueous residue with EtOAc (3 × 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify via silica gel flash chromatography to afford the Boc-protected aminomethyl pyrimidine.

Protocol B: Suzuki-Miyaura Cross-Coupling at C5

Causality & Design: The C5-Cl bond is electronically activated, making it an excellent electrophile for Suzuki-Miyaura coupling[4]. Pd(dppf)Cl2 is selected as the precatalyst because the bidentate dppf ligand enforces a cis-coordination geometry that accelerates reductive elimination, minimizing side reactions like protodeboronation of the arylboronic acid. A biphasic solvent system (1,4-Dioxane/H2O) is used to dissolve both the organic substrates and the inorganic base (K2CO3).

Step-by-Step Methodology:

• Preparation: Charge a Schlenk tube with 5-chloro-2-methylpyrimidine-4-carbonitrile (1.0 equiv, 5 mmol), the desired arylboronic acid (1.2 equiv, 6 mmol), and finely powdered K2CO3 (2.0 equiv, 10 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and deionized H2O (4:1 v/v, 25 mL).

• Catalyst Addition: Under a positive flow of inert gas (N2 or Ar), add Pd(dppf)Cl2 (0.05 equiv, 0.25 mmol). Seal the tube.

• Reaction: Heat the biphasic mixture to 80 °C in an oil bath with vigorous stirring for 4–6 hours. The reaction color will typically shift from reddish-brown to dark amber.

• Monitoring: Confirm completion via LC-MS or TLC. The highly conjugated product will be intensely UV-active.

• Workup & Purification: Cool to room temperature. Dilute with EtOAc (50 mL) and filter through a short pad of Celite to remove palladium black. Separate the layers, wash the organic phase with water and brine, dry over MgSO4, and concentrate. Purify via flash chromatography.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the divergent functionalization of the 5-chloro-2-methylpyrimidine-4-carbonitrile scaffold.

Transformation	Reagents / Catalyst System	Reaction Time	Chemoselectivity Profile	Expected Yield
Nitrile Reduction (Boc-protected)	NiCl2·6H2O, NaBH4, Boc2O, MeOH, 0 °C to RT	2 h	High (Preserves C5-Cl bond)	75–85%
Suzuki-Miyaura Coupling	Ar-B(OH)2, Pd(dppf)Cl2, K2CO3, Dioxane/H2O, 80 °C	4–6 h	High (Exclusive C5-arylation)	80–95%
Tetrazole Formation	NaN3, NH4Cl, DMF, 100 °C	12 h	High (Specific to C4-CN)	70–80%

References

• [3] Title: DASATINIB - New Drug Approvals Source: New Drug Approvals URL:[Link]

• [1] Title: Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• [2] Title: Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

design of EGFR inhibitors from pyrimidine-5-carbonitrile scaffolds

Application Note: Strategic Design and Evaluation of Pyrimidine-5-Carbonitrile EGFR Inhibitors

Abstract

The pyrimidine-5-carbonitrile scaffold represents a privileged pharmacophore in the design of Epidermal Growth Factor Receptor (EGFR) inhibitors. Unlike traditional quinazoline cores (e.g., Gefitinib), this scaffold offers unique vectors for solubility optimization and electronic tuning via the nitrile group. This guide outlines a comprehensive workflow for the rational design, chemical synthesis, and biochemical validation of these inhibitors, specifically targeting wild-type and T790M mutant EGFR variants.

Rational Design Strategy

The Role of the 5-Carbonitrile Group

In kinase inhibitor design, the transition from a fused bicyclic system (quinazoline) to a monocyclic pyrimidine core reduces molecular weight and lipophilicity (LogP), improving drug-likeness. However, this reduction can compromise binding affinity. The introduction of a carbonitrile (CN) group at the C5 position serves three critical functions:

• Electronic Modulation: The nitrile group is a strong electron-withdrawing group (EWG). It decreases the electron density of the pyrimidine ring, thereby increasing the acidity of the NH at the 4-position (aniline linker). This strengthens the hydrogen bond donation to the carbonyl oxygen of the hinge residue Met793 (in EGFR).

• Steric Fit: The linear geometry of the cyano group allows it to occupy a narrow hydrophobic pocket near the gatekeeper residue (Thr790 ), often inaccessible to bulkier substituents like halogens or methyl groups.

• Metabolic Stability: The C-CN bond is generally robust against oxidative metabolism compared to unsubstituted positions.

In Silico Workflow (DMTA Cycle)

The design process follows a Design-Make-Test-Analyze (DMTA) cycle. Molecular docking should prioritize poses where the pyrimidine N1 accepts a hydrogen bond from the Met793 amide nitrogen, and the C4-NH donates to the Met793 carbonyl.

Figure 1: The DMTA cycle optimized for pyrimidine-5-carbonitrile inhibitors.

Chemical Synthesis Protocol

The most robust route for generating libraries of these inhibitors utilizes a Nucleophilic Aromatic Substitution (

) on a 4-chloropyrimidine intermediate. This approach allows for late-stage diversification of the aniline moiety (the "tail" interacting with the solvent front).

Synthetic Pathway

The core is constructed via the condensation of an amidine with 2-(ethoxymethylene)malononitrile, followed by chlorination.

Figure 2: General synthetic route for 4-amino-pyrimidine-5-carbonitrile derivatives.

Detailed Protocol: Displacement

Objective: To couple the 4-chloro-pyrimidine-5-carbonitrile core with various substituted anilines.

Materials:

• 4-chloro-6-(substituted)-pyrimidine-5-carbonitrile (1.0 equiv)

• Substituted aniline (e.g., 3-chloro-4-fluoroaniline) (1.1 equiv)

• Isopropanol (IPA) or n-Butanol

• Triethylamine (

  ) (optional, if aniline is a salt)

Procedure:

• Dissolution: Dissolve 1.0 mmol of the 4-chloro-pyrimidine derivative in 10 mL of Isopropanol.

• Addition: Add 1.1 mmol of the appropriate aniline.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor reaction progress via TLC (System: Hexane/Ethyl Acetate 1:1).

• Precipitation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates as a hydrochloride salt.

• Filtration: Filter the solid and wash with cold isopropanol (2 x 5 mL) followed by diethyl ether.

• Purification: If no precipitate forms, evaporate the solvent and purify via silica gel column chromatography or recrystallization from Ethanol/Water.

Validation Check:

• 1H NMR: Look for the disappearance of the aniline

  signal (broad, ~3-5 ppm) and the appearance of a downfield NH singlet (~9-10 ppm), indicative of the formed secondary amine adjacent to the EWG nitrile.

• IR: Confirm the presence of the nitrile stretch (

  ) around .

Biochemical Validation: HTRF Kinase Assay

To evaluate the potency of the synthesized compounds, we utilize a Homogeneous Time-Resolved Fluorescence (HTRF) assay.[1] This format minimizes false positives caused by compound autofluorescence, a common issue with planar aromatic heterocycles.

Assay Principle

The assay detects the phosphorylation of a biotinylated polypeptide substrate by the EGFR kinase.

• Donor: Europium (Eu)-cryptate labeled anti-phosphotyrosine antibody.[2]

• Acceptor: Streptavidin-XL665 (binds to the biotinylated substrate).[3]

• Signal: When phosphorylation occurs, the antibody binds the substrate, bringing the Donor and Acceptor into proximity. Excitation at 337 nm yields FRET emission at 665 nm.

Protocol Steps

Reagents:

• EGFR kinase (Wild-type or T790M mutant)[4][5]

• ATP (

  apparent concentration, typically 5-10 )

• Poly-(Glu, Tyr) biotinylated substrate

• Detection Buffer (containing EDTA)

Workflow:

• Compound Preparation: Prepare 3-fold serial dilutions of inhibitors in DMSO. Final DMSO concentration in the assay should be <1%.

• Enzyme Mix: Add 4

  of EGFR kinase (0.1–0.5 ng/well) in kinase buffer to a 384-well low-volume white plate.

• Inhibitor Addition: Add 2

  of compound solution. Incubate for 10 minutes at RT.

• Start Reaction: Add 4

  of Substrate/ATP mix.

• Incubation: Incubate for 60 minutes at RT.

• Stop/Detection: Add 10

  of Detection Mix (Eu-antibody + Streptavidin-XL665 in EDTA buffer).

• Read: Incubate for 1 hour and read on an HTRF-compatible reader (e.g., PHERAstar).

Data Analysis: Calculate the HTRF Ratio:

Fit data to a sigmoidal dose-response equation to determine .

Data Presentation & SAR Analysis

When analyzing results, organize data to highlight the impact of the R-group on the aniline ring.

Table 1: Representative SAR of Pyrimidine-5-Carbonitrile Derivatives

Compound ID	R (Aniline Pos.)	EGFR WT (nM)	EGFR T790M (nM)	Notes
Ref (Erlotinib)	Quinazoline core	2.8	>1000	Reference Standard
PYR-01	H	150	850	Baseline potency
PYR-02	3-Cl, 4-F	8.2	45	Halogens improve hydrophobic fit
PYR-03	3-Ethynyl	5.4	12	Improved T790M potency
PYR-04	4-OMe	220	>1000	Electron donor reduces NH acidity

Interpretation:

• Electron Withdrawal: Substituents like 3-Cl (PYR-02) generally improve potency by increasing the lipophilicity and acidity of the NH, mimicking the 3-chloro-4-fluoroaniline tail of Gefitinib.

• Steric Bulk: Large groups at the 4-position (PYR-04) may clash with the solvent channel or reduce the acidity of the bridging NH too drastically.

References

• El-Dahshan, M. E., et al. (2020). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. New Journal of Chemistry. Link

• Jia, Y., et al. (2016). HTRF Kinase Assay Development and Methods in Inhibitor Characterization. Methods in Molecular Biology. Link

• LanthaScreen Kinase Assay Protocol. Thermo Fisher Scientific Application Note. Link

• Feyer, F., et al. (2023). Design, Synthesis, in Silico and Biological Evaluation of Novel 4-Aminopyrimidine-5-carbonitriles. ResearchGate.[6] Link

• Wang, R., et al. (2018). A Survey of the Role of Nitrile Groups in Protein–Ligand Interactions. Future Medicinal Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. resources.revvity.com [resources.revvity.com]
• 3. youtube.com [youtube.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Application Note: A Robust LC-MS/MS Method for High-Throughput Analysis of Pyrimidine Synthesis Reaction Mixtures

Abstract

The synthesis of pyrimidine derivatives is a cornerstone of modern drug development, yielding compounds with diverse therapeutic applications, including anticancer and antiviral agents.[1][2] Monitoring the progress of these chemical reactions is critical for optimizing yield, minimizing impurity formation, and ensuring the quality of the final active pharmaceutical ingredient (API).[2] This application note presents a detailed, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the rapid and accurate analysis of key analytes in pyrimidine synthesis reaction mixtures. We delve into the rationale behind method development choices, from sample preparation to instrument parameters, and provide a self-validating, step-by-step protocol suitable for researchers, scientists, and drug development professionals.

The Analytical Challenge in Reaction Monitoring

Analyzing crude reaction mixtures presents a significant analytical challenge. These samples are often complex matrices containing starting materials, reagents, catalysts, intermediates, the target product, and various byproducts. An effective analytical method must possess the selectivity to resolve these components and the sensitivity to detect trace-level impurities.[2] Liquid Chromatography-Mass Spectrometry (LC-MS) is an ideal technique for this purpose, combining the powerful separation capabilities of High-Performance Liquid Chromatography (HPLC) with the high sensitivity and specificity of mass spectrometry.[3][4][5]

Principle of the LC-MS/MS Method

This method leverages the strengths of tandem mass spectrometry (LC-MS/MS) for definitive quantification and identification.[3]

• Liquid Chromatography (LC): The reaction mixture is first separated on a reversed-phase HPLC column. Components are resolved based on their polarity, with more polar compounds eluting earlier and less polar compounds being retained longer.[6]

• Mass Spectrometry (MS/MS): As components elute from the LC column, they enter the mass spectrometer's ion source, where they are ionized—typically using Electrospray Ionization (ESI). A triple quadrupole mass spectrometer is then used in Multiple Reaction Monitoring (MRM) mode.[4][6] In this mode, the first quadrupole (Q1) selects a specific mass-to-charge ratio (m/z) for the parent ion of interest. This ion is then fragmented in the collision cell (Q2), and the third quadrupole (Q3) selects a specific fragment ion for detection.[6] This two-stage mass filtering provides exceptional specificity, virtually eliminating background noise and allowing for precise quantification even in complex matrices.[3][6]

Figure 1: High-level workflow for LC-MS/MS analysis of reaction mixtures.

Part I: Method Development & Rationale

The development of a robust LC-MS/MS method requires careful optimization of each step. The choices made are interdependent and are guided by the physicochemical properties of the target pyrimidine analytes.

Sample Preparation: Simplicity and Efficacy

For most chemical reaction mixtures, a simple "dilute-and-shoot" approach is sufficient and preferable.[7] It minimizes sample handling, reduces the risk of analyte loss or degradation, and improves throughput.

• Causality: The primary goal is to dilute the sample to a concentration within the linear dynamic range of the instrument and to ensure it is soluble in the mobile phase to prevent precipitation and system clogging.[7][8] A solvent mixture that mimics the initial mobile phase composition (e.g., 95:5 water:acetonitrile) is an ideal diluent.[7] Filtration using a 0.22 µm syringe filter is a critical final step to remove any particulate matter that could damage the LC system.[9]

Liquid Chromatography (LC) Optimization

The key to a successful analysis is achieving good chromatographic separation of the target analyte from its precursors and major impurities.

• Column Selection: A C18 reversed-phase column is the workhorse for separating small molecules of moderate polarity, like many pyrimidine derivatives.[10][11] The C18 stationary phase provides excellent retention and selectivity for these aromatic systems.

• Mobile Phase Composition: The mobile phase must be compatible with mass spectrometry, meaning it must be volatile. A typical mobile phase consists of water with a small amount of acid as Solvent A and an organic solvent like acetonitrile or methanol as Solvent B.[10][11]

  • The Role of Acid: Adding 0.1% formic acid to the mobile phase serves two critical functions. First, it acidifies the eluent, promoting the protonation of basic nitrogen atoms within the pyrimidine ring. This [M+H]⁺ ion is often stable and provides a strong signal in positive-mode ESI. Second, it can improve chromatographic peak shape by suppressing the interaction of analytes with residual silanol groups on the column packing.[12]

• Gradient Elution: A gradient elution, where the proportion of organic solvent is increased over time, is essential for analyzing reaction mixtures. This allows for the efficient elution of a wide range of compounds, from polar starting materials to more non-polar products, within a single, relatively short analytical run.[1]

Time (min)	Flow Rate (mL/min)	% Solvent A (0.1% Formic Acid in Water)	% Solvent B (0.1% Formic Acid in Acetonitrile)	Curve
0.0	0.4	95.0	5.0	Initial
1.0	0.4	95.0	5.0	Linear
7.0	0.4	5.0	95.0	Linear
8.0	0.4	5.0	95.0	Hold
8.1	0.4	95.0	5.0	Linear
10.0	0.4	95.0	5.0	Hold

Table 1: Representative Gradient Elution Profile.

Mass Spectrometry (MS) Optimization

• Ionization Mode: Electrospray Ionization (ESI) is the preferred method for polar to moderately polar molecules like pyrimidines.[1][11] Positive ion mode ([M+H]⁺) is generally chosen due to the presence of basic nitrogen atoms that are readily protonated.[1] However, negative ion mode ([M-H]⁻) should also be evaluated, especially for pyrimidines with acidic protons (e.g., uracil derivatives).

• Detection Mode (MRM): For quantitative analysis, Multiple Reaction Monitoring (MRM) is unparalleled in sensitivity and specificity.[4][13] The process involves optimizing the precursor ion → product ion transition for each analyte. This is typically done by infusing a standard solution of the analyte and using the instrument software to identify the collision energy that produces the most stable and abundant fragment ion. Monitoring at least two transitions per compound provides an extra layer of confirmation.[5][14]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Ionization Mode
Orotic Acid	157.0	113.0	50	15	Positive
Uracil	113.1	96.1	50	20	Positive
5-Fluorouracil	131.0	88.0	50	22	Positive
Thymine	127.1	82.1	50	18	Positive

Table 2: Example MRM Parameters for Common Pyrimidines.

Part II: Detailed Experimental Protocol

This protocol provides a step-by-step methodology for analyzing a pyrimidine synthesis reaction mixture.

Reagents and Materials

• Solvents: LC-MS grade water, acetonitrile, methanol, and formic acid.

• Reference Standards: Certified reference standards of starting materials, intermediates, and the final product.

• Equipment: Analytical balance, volumetric flasks, pipettes, vortex mixer, centrifuge, 2 mL LC-MS vials with septa caps, 0.22 µm PTFE or nylon syringe filters.

Instrument Configuration

• LC System: An HPLC or UPLC system, such as a Thermo UltiMate 3000 or equivalent.[10]

• LC Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size).

• Mass Spectrometer: A triple quadrupole mass spectrometer, such as a Sciex Triple Quad or Waters Xevo TQ-S.[15]

• Software: Instrument control and data acquisition software (e.g., MassLynx, Analyst).

Preparation of Standards and Samples

• Stock Solutions (1 mg/mL): Accurately weigh ~5 mg of each reference standard and dissolve in an appropriate volume of methanol or DMSO to create 1 mg/mL stock solutions.[8]

• Working Standard Mixture (10 µg/mL): Prepare a combined working solution by diluting the stock solutions in a 50:50 methanol:water mixture.

• Calibration Curve: Perform serial dilutions of the working standard mixture to prepare calibration standards ranging from ~1 ng/mL to 1000 ng/mL.[1] The diluent should be 95:5 Water:Acetonitrile to match the initial mobile phase.

• Sample Preparation: a. Carefully take a small, representative aliquot (e.g., 10 µL) from the quenched reaction mixture. b. Dilute the aliquot 1:1000 (or as appropriate to fall within the calibration range) with 95:5 Water:Acetonitrile in a microcentrifuge tube. c. Vortex thoroughly for 30 seconds. d. Filter the diluted sample through a 0.22 µm syringe filter directly into an LC-MS vial.[9]

LC-MS/MS Analysis Sequence

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions (see Table 1) for at least 15 minutes or until a stable baseline is achieved.

• Injection Sequence: Set up the analysis sequence as follows:

  • Blank injection (mobile phase) to confirm system cleanliness.

  • Calibration standards (lowest to highest concentration).

  • Blank injection to check for carryover.

  • Quality Control (QC) samples (prepared at low, mid, and high concentrations).

  • Reaction mixture samples.

  • QC samples interspersed every 10-15 injections to monitor system performance.

Data Processing and Quantification

• Integrate the chromatographic peaks for each analyte's MRM transition in all standards and samples.

• Generate a calibration curve by plotting the peak area ratio (analyte/internal standard, if used) against the known concentration of the standards. A linear regression with a weighting factor (e.g., 1/x) is typically used.

• Determine the concentration of the analyte in the reaction mixture samples by interpolating their peak area ratios from the calibration curve.

• Apply the dilution factor to calculate the final concentration in the original, undiluted reaction mixture.

Figure 2: Simplified de novo pyrimidine synthesis pathway, a target for many drugs.

Part III: Ensuring Trustworthiness - Method Validation and System Suitability

A protocol is only trustworthy if it is validated and its performance is monitored. While a full validation according to regulatory guidelines is extensive, key parameters must be assessed to ensure reliable data.[16][17][18]

• Method Validation: The method should be evaluated for:

  • Selectivity: The ability to differentiate and quantify the analyte in the presence of other components.[18] This is confirmed by the absence of interfering peaks in blank matrix samples at the analyte's retention time.[14]

  • Linearity and Range: The concentration range over which the instrument response is proportional to the analyte concentration.[18]

  • Accuracy and Precision: Accuracy measures how close the results are to the true value, while precision measures the reproducibility of the results.[18][19] These are typically assessed using QC samples.

  • Limit of Detection (LOD) and Quantification (LOQ): The lowest concentrations of an analyte that can be reliably detected and quantified, respectively.[18]

• System Suitability: Before and during each analytical run, system suitability tests (SSTs) must be performed. This involves injecting a standard solution multiple times to check that the system is performing acceptably. Key SST parameters include:

  • Retention Time Precision: The retention time for the main analyte should not vary by more than ±2%.

  • Peak Area Precision: The coefficient of variation (%CV) for replicate injections should be less than 15%.

  • Peak Tailing Factor: Should be between 0.8 and 1.5 to ensure good peak shape.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, specific, and high-throughput solution for the quantitative analysis of pyrimidine synthesis reaction mixtures. By understanding the causality behind the selection of sample preparation techniques, chromatographic conditions, and mass spectrometric parameters, researchers can confidently apply and adapt this protocol to their specific synthetic targets. The inclusion of system suitability checks and adherence to validation principles ensures the generation of trustworthy, high-quality data essential for accelerating drug discovery and development programs.

References

• Creative Proteomics. (n.d.). Pyrimidine Biosynthesis Analysis Service.
• Cobbold, S. A., et al. (2016). Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry. Molecules, 21(1), 109.
• Springer Nature Experiments. (n.d.). Quantitation of Pyrimidine in Urine by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry.
• Markelj, J., Zupančič, T., & Pihlar, B. (2016). Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Acta Chimica Slovenica, 63(1), 8-17.
• BenchChem. (2025). An In-depth Technical Guide to the Mass Spectrometry Analysis of 5-(o-tolyl)pyrimidin-2-ol.
• van der Knaap, M. S., et al. (2019).
• ResearchGate. (n.d.). Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. Request PDF.
• de Sain-van der Velden, M. G. M., et al. (2006). Comprehensive detection of disorders of purine and pyrimidine metabolism by HPLC with electrospray ionization tandem mass spectrometry. Clinical Chemistry, 52(9), 1678-1685.
• Emery Pharma. (n.d.). Liquid Chromatography Mass Spectrometry (LC-MS) Analysis.
• Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges.
• Al-Soud, Y. A., & Al-Masri, S. (2022). Liquid chromatography–tandem mass spectrometry for clinical diagnostics.
• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis.
• Kruve, A., et al. (2022). Tutorial review on validation of liquid chromatography–mass spectrometry methods: Part II. Analytica Chimica Acta, 1226, 340209.
• IMM Instrument Guides. (n.d.). Sample preparation (MS, LC-MS).
• BenchChem. (2025). Methods for monitoring the progress of pyrimidine reactions.
• Thermo Fisher Scientific. (2013). Application of Liquid Chromatography-Selected Reaction Monitoring Mass Spectrometry in the Analysis of Synaptic Trafficking Events.
• Eurachem. (2025). LC-MS method validation in scientific research: it's time to harmonize and exemplify.
• Technology Networks. (2024). What Is LC-MS, LC-MS Analysis and LC-MS/MS.
• Sisu@UT. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course.
• International Journal of Research and Analytical Reviews (IJRAR). (2019).
• Sigma-Aldrich. (n.d.). Sample Preparation for Mass Spectrometry.
• BenchChem. (2025). A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives.
• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements.
• Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS.
• University of North Carolina. (n.d.). LC-MS/MS Quantitative Assays. Department of Chemistry Mass Spectrometry Core Laboratory.
• Ricken, R., et al. (2023). Improved diagnostics of purine and pyrimidine metabolism disorders using LC-MS/MS and its clinical application.
• Journal of Chemical Health Risks. (2024). Synthesis and Characterization of Some Novel Fused Pyrimidine Derivatives.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]
• 4. technologynetworks.com [technologynetworks.com]
• 5. rsc.org [rsc.org]
• 6. Liquid chromatography–tandem mass spectrometry for clinical diagnostics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample preparation (MS, LC-MS) — IMM Instrument Guides 1.0.8 documentation [imm-instruments.science.ru.nl]
• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. Sample Preparation for Mass Spectrometry [sigmaaldrich.com]
• 10. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. LC-MS/MS Quantitative Assays | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 15. Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting 5-Chloro-2-methylpyrimidine-4-carbonitrile Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of 5-chloro-2-methylpyrimidine-4-carbonitrile . Because pyrimidine scaffolds are highly electron-deficient, functionalizing them—particularly via cyanation and chlorination—often leads to competing side reactions.

This guide breaks down the mechanistic causality behind these failures and provides self-validating protocols to ensure high-yield, reproducible batches.

Mechanistic Overview & Reaction Pathways

The most reliable synthetic route to 5-chloro-2-methylpyrimidine-4-carbonitrile involves the selective C5-chlorination of 4-chloro-2-methylpyrimidine, followed by a transition-metal-catalyzed cyanation at the highly activated C4 position. However, this pathway is fraught with two major mechanistic traps: catalyst poisoning and nitrile hydrolysis [1],[2].

Fig 1. Synthetic pathway and primary side reactions in pyrimidine cyanation.

Frequently Asked Questions (FAQs)

Q1: Why does my cyanation reaction stall with unreacted 4,5-dichloro-2-methylpyrimidine remaining, despite adding extra palladium catalyst? A: This is a classic case of catalyst deactivation via cyanide poisoning[1]. Alkali metal cyanides (like NaCN or KCN) are highly soluble and generate a high concentration of free cyanide ions in solution. Because cyanide is a strong σ-donor and π-acceptor, it outcompetes your phosphine ligands, irreversibly coordinating to the Pd(0) center to form inactive anionic species (e.g.,

). The Fix: To maintain the catalytic cycle, the concentration of free must be kept extremely low. Switch to zinc cyanide ( ) or potassium ferrocyanide ( )[1]. Their poor solubility acts as a slow-release mechanism, ensuring the transmetalation step occurs without swamping the metal center.

Q2: I achieved full conversion, but LC-MS shows a major byproduct at +18 Da (m/z ~172). What happened? A: You are observing the hydrolysis of the target nitrile to the corresponding pyrimidine-4-carboxamide[1],[2]. The pyrimidine ring is inherently electron-deficient, and the 5-chloro substituent further increases the electrophilicity of the C4-nitrile carbon. Even trace amounts of water in your solvent, hygroscopic cyanide salts, or atmospheric moisture during workup can trigger nucleophilic attack by water. The Fix: Hydrolysis is both acid- and base-catalyzed. Ensure strictly anhydrous conditions by using anhydrous DMF/DMAc and storing

in a desiccator. During workup, avoid highly basic or acidic aqueous washes; quench with a neutral buffer instead[1].

Q3: During the precursor synthesis (chlorination of 4-chloro-2-methylpyrimidine), I see multiple spots on TLC. How do I control regioselectivity? A: The C5 position of the pyrimidine ring is the most electron-rich and susceptible to electrophilic aromatic substitution[3]. However, the C2-methyl group is slightly acidic and prone to radical chlorination if the reaction is exposed to light or excessive heat, leading to over-chlorinated trichloromethyl byproducts. The Fix: Conduct the chlorination using N-chlorosuccinimide (NCS) in glacial acetic acid at strictly controlled temperatures (60-80 °C) in the dark[3]. Avoid using elemental chlorine gas unless strict stoichiometric controls are in place.

Quantitative Data: Cyanation Condition Optimization

Selecting the correct cyanide source and solvent system is the most critical variable in this workflow. The table below summarizes comparative data for the cyanation of 4,5-dichloro-2-methylpyrimidine.

Cyanide Source	Solvent	Temp (°C)	Catalyst / Ligand	Typical Yield	Primary Side Reaction
NaCN (1.5 eq)	DMF	100	Pd(PPh3)4	< 10%	Severe Catalyst Poisoning[1]
CuCN (2.0 eq)	NMP	150	None (Rosenmund)	45%	Thermal Decomposition
Zn(CN)₂ (0.6 eq)	DMF	90	Pd2(dba)3 / dppf	88%	Trace Hydrolysis
K₄[Fe(CN)₆] (0.2 eq)	DMAc/H₂O	120	Pd(OAc)2 / XPhos	75%	Carboxamide Formation[1]

Troubleshooting Decision Tree

Use the following diagnostic workflow to identify the root cause of low yields during the cyanation step.

Fig 2. Diagnostic workflow for resolving low yields in pyrimidine cyanation.

Self-Validating Experimental Protocols

To guarantee reproducibility, the following protocols include built-in analytical checkpoints to validate the success of each step before proceeding.

Protocol A: Regioselective C5-Chlorination

Objective: Synthesize 4,5-dichloro-2-methylpyrimidine without chlorinating the C2-methyl group.

• Setup: In a round-bottom flask shielded from light (wrap in aluminum foil), dissolve 4-chloro-2-methylpyrimidine (1.0 equiv) in glacial acetic acid (0.5 M).

• Reagent Addition: Add N-chlorosuccinimide (NCS, 1.05 equiv) in one portion.

• Heating: Heat the mixture to 75 °C for 4 hours.

• Validation Check (In-Process): Pull an aliquot for

  NMR. The reaction is complete when the highly characteristic C5-H aromatic singlet (typically around 7.2 ppm) completely disappears.

• Workup: Cool to room temperature, dilute with water, and extract with dichloromethane. Wash the organic layer with saturated aqueous

  until neutral, dry over , and concentrate.

Protocol B: Palladium-Catalyzed Cyanation

Objective: Convert 4,5-dichloro-2-methylpyrimidine to 5-chloro-2-methylpyrimidine-4-carbonitrile while suppressing hydrolysis and catalyst poisoning.

• Setup: In a flame-dried Schlenk flask under argon, combine 4,5-dichloro-2-methylpyrimidine (1.0 equiv),

  (0.6 equiv — Note: this provides 1.2 equiv of ), (0.02 equiv), and dppf (0.04 equiv).

• Solvent Addition: Add strictly anhydrous, degassed DMF (0.2 M).

  • Validation Check: The mixture should be a heterogeneous suspension due to the intentionally insoluble

    .

• Heating: Heat the mixture to 90 °C for 6 hours.

  • Validation Check (In-Process): Monitor by TLC (Hexanes/EtOAc 3:1). The starting material (

    ) should cleanly convert to a more polar, UV-active spot ( ). LC-MS must confirm the product mass ( )[4]. If a mass of 172.02 appears, moisture has breached the system.

• Quench & Workup: Cool to room temperature. Quench with a 1:1 mixture of saturated aqueous

  and EtOAc.

  • Critical Causality Check: Do NOT use NaOH or HCl for the quench. Extremes in pH will rapidly hydrolyze the newly formed nitrile to the carboxamide[1].

• Purification: Filter the biphasic mixture through a pad of Celite to remove zinc salts and precipitated Pd black. Separate the layers, wash the organic layer with 5% aqueous LiCl (to remove residual DMF), dry over anhydrous

  , and concentrate.

References

• [3] Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkat USA. Available at:[Link]

• [4] PubChemLite - 5-chloro-4-methylpyrimidine-2-carbonitrile (C6H4ClN3). Université du Luxembourg. Available at: [Link]

• [2] Efficient Synthesis of Pyrimidinecarbonitriles and Their Derivatives. ResearchGate. Available at: [Link]

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• 4. PubChemLite - 5-chloro-4-methylpyrimidine-2-carbonitrile (C6H4ClN3) [pubchemlite.lcsb.uni.lu]

Pyrimidine-4-Carbonitrile Derivatives: Advanced Purification &amp; Troubleshooting Center

Welcome to the Technical Support Center for the purification of pyrimidine-4-carbonitrile derivatives. These scaffolds are critical pharmacophores in modern drug discovery, frequently utilized in the synthesis of kinase inhibitors, antimicrobial agents, and antitubercular compounds[1]. However, isolating these derivatives presents significant chromatographic challenges.

As a Senior Application Scientist, I have designed this guide to move beyond basic protocols. Here, we dissect the chemical causality behind common purification failures—such as nitrile hydrolysis[2] and severe silica streaking[3]—and provide self-validating methodologies to ensure high-yield, high-purity recovery.

Diagnostic Purification Workflow

Before selecting a solvent system, it is critical to diagnose the physicochemical properties of your specific derivative. Use the decision matrix below to determine the optimal chromatographic pathway.

Diagnostic workflow for pyrimidine-4-carbonitrile purification.

Mechanistic FAQs & Troubleshooting

Q1: Why does my pyrimidine-4-carbonitrile degrade into an amide during standard silica gel chromatography, and how can I prevent it?

• The Causality: The pyrimidine ring is strongly electron-withdrawing, which highly polarizes the C4-nitrile group, making the nitrile carbon exceptionally electrophilic. When exposed to the acidic silanol groups (Si-OH) of standard normal-phase silica gel in the presence of trace moisture, the nitrile undergoes rapid acid-catalyzed hydration, converting into a pyrimidine-4-carboxamide[2].

• The Solution: You must neutralize the stationary phase. Pre-flush your silica column with 1–2% triethylamine (TEA) in your non-polar starting solvent to cap the acidic silanol sites. Ensure all mobile phase solvents are anhydrous.

Q2: I am experiencing severe streaking (tailing) on my TLC and flash column, resulting in poor resolution. What causes this?

• The Causality: The nitrogen atoms within the pyrimidine core (N1 and N3) possess lone electron pairs that act as strong hydrogen-bond acceptors. These interact non-covalently with the stationary phase's silanol donors. This creates a continuous adsorption-desorption lag as the compound travels down the column, manifesting as severe streaking[3].

• The Solution: Introduce a volatile basic modifier. Adding 1% TEA (for Hexanes/EtOAc systems) or 0.1% NH₄OH (for DCM/MeOH systems) actively competes for the silanol hydrogen-bonding sites. This displaces the pyrimidine derivative, forcing it into the mobile phase and sharpening the elution band.

Q3: My crude mixture has incredibly poor solubility in standard loading solvents like DCM or EtOAc. How do I load the column without causing precipitation at the column head?

• The Causality: Highly substituted pyrimidine-carbonitriles often exhibit strong intermolecular π-π stacking and dipole-dipole interactions. This results in high crystal lattice energy and notoriously poor solubility in moderately polar solvents[4].

• The Solution: Liquid loading will fail and cause column overpressurization. Dry loading is mandatory. Dissolve the crude mixture in a strong, volatile solvent (e.g., THF or a DCM/MeOH mixture), add deactivated silica gel or Celite (2–3x the crude mass), and evaporate to a free-flowing powder.

Quantitative Data: Solvent System Optimization

The table below summarizes the empirical effects of different mobile phase additives on the retention, peak shape, and stability of pyrimidine-4-carbonitriles.

Chromatography Type	Solvent System	Additive	Average Rf / k'	Tailing Factor (Tf)	Nitrile Recovery (%)
Normal Phase	Hexanes / EtOAc (1:1)	None	0.35	2.8 (Severe)	65% (Hydrolysis)
Normal Phase	Hexanes / EtOAc (1:1)	1% TEA	0.42	1.2 (Sharp)	98% (Stable)
Normal Phase	DCM / MeOH (95:5)	None	0.50	2.5 (Severe)	70% (Hydrolysis)
Normal Phase	DCM / MeOH (95:5)	0.1% NH₄OH	0.55	1.1 (Sharp)	95% (Stable)
Reverse Phase	H₂O / MeCN (C18)	0.1% TFA	0.60 (k')	1.3 (Good)	85% (Partial Hyd.)
Reverse Phase	H₂O / MeCN (C18)	0.1% Formic Acid	0.62 (k')	1.1 (Sharp)	99% (Stable)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate built-in validation checks. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Amine-Deactivated Normal Phase Flash Chromatography

Best for: Lipophilic, moisture-sensitive pyrimidine-4-carbonitriles.

• Column Deactivation: Slurry pack or equilibrate a pre-packed silica column with 3 Column Volumes (CV) of Hexanes containing 2% TEA.

  • Self-Validation Check: Collect a few drops of the column effluent and test it with wet pH indicator paper. The effluent must read pH > 8. If it does not, the silanol sites are not fully saturated; continue flushing.

• Dry Loading: Dissolve the crude sample in THF. Add Celite 545 (2.5x sample mass). Evaporate under reduced pressure at 30°C until completely dry. Load onto the column head.

  • Self-Validation Check: The dry-loaded powder must be completely free-flowing and devoid of clumps. Clumping indicates residual THF, which will cause immediate band broadening and co-elution.

• Gradient Elution: Run a gradient from 100% Hexanes to 50% EtOAc over 10 CV. Maintain 1% TEA throughout the entire gradient.

  • Self-Validation Check: Monitor the UV trace at 254 nm. A symmetric peak with a tailing factor (Tf) < 1.3 validates that the silica deactivation was successful. If Tf > 1.5, pause the gradient and increase the TEA modifier to 2%.

Protocol B: Reverse-Phase (C18) Purification

Best for: Highly polar, poly-substituted derivatives with poor organic solubility.

• Solvent Preparation: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid). Do not use Trifluoroacetic Acid (TFA).

  • Self-Validation Check: Check the pH of Mobile Phase A; it should be approximately 2.7. A pH significantly lower than this (as seen with TFA) risks acid-catalyzed hydrolysis of the carbonitrile group during fraction concentration.

• Sample Injection: Dissolve the sample in DMSO (maximum 5% of the total column volume to prevent peak distortion).

  • Self-Validation Check: Inject a 10 µL test plug into the system. Monitor the system pressure. A sudden pressure spike indicates precipitation in the injection loop. If this occurs, dilute the sample 1:1 with Mobile Phase A before proceeding.

• Elution Profile: Initiate an isocratic hold at 5% B for 2 CV to elute the DMSO plug, followed by a shallow gradient to 95% B over 15 CV.

  • Self-Validation Check: Baseline resolution of structurally similar regioisomers should occur between 40–60% B. If the UV trace shows a merged, bi-modal peak, flatten the gradient slope to 2% B per CV in this specific region.

References

• Discovery and Structure–Activity-Relationship Study of N-Alkyl-5-hydroxypyrimidinone Carboxamides as Novel Antitubercular Agents Targeting Decaprenylphosphoryl-β-d-ribose 2′-Oxidase Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• A Synthesis of 4-Chloro-2-(trichloromethyl)pyrimidines and Their Study in Nucleophilic Substitution Source: d-nb.info / Synthesis URL:[Link]

• Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds Source: MDPI URL:[Link]

• General reaction for synthesis of pyridopyrimidine carbonitrile derivatives Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

troubleshooting low yield in Suzuki coupling of chloropyrimidines

Welcome to the Heterocycle Coupling Support Center .

You have accessed the technical guide for Troubleshooting Low Yields in Suzuki-Miyaura Coupling of Chloropyrimidines . This guide is structured as a tiered diagnostic system, moving from symptom identification to mechanistic root-cause analysis and validated protocol adjustments.

Technical Brief: The Chloropyrimidine Challenge

Chloropyrimidines are "privileged scaffolds" in drug discovery but are notoriously difficult substrates for Palladium-catalyzed cross-coupling. Unlike aryl bromides, they present a unique "Triad of Failure":

• Electronic Deactivation: The electron-deficient ring makes the C-Cl bond strong and difficult to break (slow Oxidative Addition).

• Catalyst Poisoning: The pyrimidine nitrogens are excellent ligands that displace phosphines, forming inactive Pd-complexes (The "Pyridine Effect").

• Competitive Hydrolysis: The electron-deficient ring renders the carbon-chlorine bond highly susceptible to Nucleophilic Aromatic Substitution (

  ) by hydroxide ions, competing with the Suzuki coupling.

Part 1: Diagnostic Triage (Start Here)

Before changing reagents, identify the specific failure mode using this logic flow.

Figure 1: Diagnostic decision tree for isolating the root cause of reaction failure.

Part 2: Technical Modules (The Fix)

Module 1: The "Inert Reactant" (Catalyst Arrest)

Symptom: Starting material remains unreacted, reaction turns black (Pd precipitation) immediately. Root Cause: The C-Cl bond oxidative addition is too slow, or the pyrimidine nitrogen has displaced your ligand, killing the catalyst.

The Solution: Ligand Overpowering Standard ligands like

(in Tetrakis) are insufficient for chloropyrimidines. You require ligands that are both electron-rich (to boost oxidative addition) and sterically bulky (to prevent pyrimidine N-coordination).

Ligand Class	Recommended Ligand	Why it Works
Dialkylbiaryl Phosphines	XPhos , SPhos , RuPhos	The "Buchwald" ligands. The biaryl backbone provides steric bulk to stop N-coordination; the alkyl phosphine drives oxidative addition.
NHC Complexes	Pd-PEPPSI-IPr	"Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation".[1] Extremely robust; the NHC ligand binds tighter than phosphines and ignores the pyrimidine nitrogen.
Bisphosphines	dtbpf	1,1′-Bis(di-tert-butylphosphino)ferrocene. Large bite angle and electron richness make it superior for chlorides.

Critical Insight: If using

, you must reduce Pd(II) to Pd(0) to start the cycle. Phosphines can do this, but it consumes ligand. Using a pre-formed Pd(0) source like or a precatalyst like XPhos Pd G2 eliminates this induction lag.

Module 2: The "Vanishing Substrate" (Hydrolysis)

Symptom: Chloropyrimidine is consumed, but the product is a phenol/hydroxypyrimidine (mass = SM - 35 + 17). Root Cause: Aqueous base (

) attacks the chloropyrimidine faster than the palladium does. This is a classic side reaction.

The Solution: Anhydrous Coupling Eliminate water and hydroxide ions. Switch to a solubility-based activation method.

• Base: Switch from

  to CsF (Cesium Fluoride) or Anhydrous .

• Solvent: Anhydrous 1,4-Dioxane or Toluene.

• Mechanism: Fluoride (

  ) activates the boronic acid (forming a boronate species) without acting as a strong nucleophile toward the chloropyrimidine ring.

Module 3: The "Unstable Partner" (Protodeboronation)

Symptom: The boronic acid disappears (converted to Ar-H), but the chloropyrimidine remains. Root Cause: Heterocyclic boronic acids (especially 2-pyridyl/pyrimidyl) are unstable. They undergo protodeboronation via a zwitterionic intermediate.[2]

The Solution: Controlled Release

• Switch Reagent: Use MIDA Boronates or Potassium Trifluoroborates (

  ) . These slowly release the active boronic acid, keeping its concentration low relative to the catalyst.

• Slow Addition: Add the unstable boronic acid via syringe pump over 1-2 hours.

Part 3: Validated Protocols

Do not rely on generic "Suzuki conditions." Use these optimized workflows.

Protocol A: The "Buchwald" Standard (High Activity)

Best for: Unreactive chloropyrimidines with stable boronic acids.

• Vessel: Microwave vial (dried).

• Catalyst:

  (1.0 mol%) + XPhos (2-4 mol%).

  • Alternatively: XPhos Pd G2 (2 mol%).

• Base:

  (2.0 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 ratio). Degassed.

• Temp: 100°C for 2-4 hours (or 110°C MW for 30 min).

• Step-by-Step:

  • Add solids.

  • Evacuate/Backfill Argon (3x).[3]

  • Add degassed solvents.[3][4]

  • Heat.[5][6][7][8]

Protocol B: The "PEPPSI" Method (Robust & Scalable)

Best for: Scalable reactions and "dirty" substrates.

• Catalyst: Pd-PEPPSI-IPr (1-2 mol%).

• Base:

  or (2.0 equiv).

• Solvent: 1,4-Dioxane or Toluene (Anhydrous if hydrolysis is observed).

• Temp: 80°C.

• Note: PEPPSI catalysts are air-stable as solids but the reaction must be under inert gas.

Protocol C: The "Anhydrous Fluoride" Method (Anti-Hydrolysis)

Best for: Substrates prone to

hydrolysis (e.g., 2,4-dichloropyrimidine).

• Catalyst:

  (5 mol%) or /PCy3.

• Base: CsF (2.5 equiv).

• Solvent: Anhydrous Dioxane.

• Additives: 4Å Molecular Sieves (optional).

• Temp: Reflux (101°C).

Part 4: Visualizing the Mechanism

Understanding the competition between the Productive Cycle and the Destructive Cycle is key.

Figure 2: The Suzuki Catalytic Cycle highlighting the three primary failure points for chloropyrimidines.

Part 5: Frequently Asked Questions (FAQ)

Q: My reaction turns black instantly upon heating. What happened? A: "Pd Black" formation. Your ligand failed to stabilize the Pd(0). The pyrimidine nitrogen likely displaced your phosphine, or you didn't have enough ligand excess. Fix: Switch to XPhos or Pd-PEPPSI-IPr . Ensure your solvent is thoroughly degassed (oxygen accelerates Pd aggregation).[9]

Q: Can I use microwave irradiation? A: Yes, and you should. Microwave heating (100-120°C for 10-20 mins) is often superior for chloropyrimidines. The rapid heating rate allows the catalytic cycle to outcompete the slower thermal decomposition pathways (like protodeboronation).

Q: I have a 2,4-dichloropyrimidine. Which chloride reacts first? A: The C4-position is generally more reactive than the C2-position due to the specific electronics of the pyrimidine ring (it is more electron-deficient). However, selectivity can be poor with small ligands. Bulky ligands (XPhos) enhance C4 selectivity.

Q: My boronic acid is a 2-pyridineboronic acid and yields are <10%. A: These are notoriously unstable. They form zwitterions that rapidly protodeboronate. Fix: Use the MIDA boronate ester or the N-oxide of the pyridine boronic acid (which is stable) and reduce it later.

References

• BenchChem. Troubleshooting low yield in Suzuki coupling of chloropyrimidines. BenchChem Technical Guides.[3] Link

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Molecules, 2021.[10] Link

• Szostak, M. et al. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling.[1] J. Org.[1][11] Chem., 2017.[1] Link

• Sigma-Aldrich. Buchwald Phosphine Ligands for Cross Coupling. Technical Bulletins. Link

• Lloyd-Jones, G. C. et al. Protodeboronation of (Hetero)Arylboronic Esters. J. Am. Chem. Soc., 2021.[10] Link[10]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing reaction conditions for nucleophilic aromatic substitution on pyrimidines

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution (

) on Pyrimidines

Current Status: Online 🟢 Agent: Senior Application Scientist Ticket Subject: Reaction Optimization & Troubleshooting for Pyrimidine Scaffolds

Welcome & Core Directive

Welcome to the Pyrimidine Synthesis Support Center. You are likely here because your pyrimidine functionalization is suffering from poor regioselectivity, hydrolysis byproducts, or sluggish conversion.

Unlike benzene systems, pyrimidines are inherently electron-deficient, making them excellent substrates for

. However, their dual nitrogen atoms create unique electronic nodes that dictate reactivity patterns. This guide moves beyond basic textbook theory to address the practical "why" and "how" of optimizing these reactions in a drug discovery context.

Module 1: The Reactivity Architecture (Regioselectivity)

The "Why" Behind the Result: The most common support ticket we receive involves "wrong isomer" formation. In 2,4-dichloropyrimidine, the C4 position is kinetically favored over the C2 position.[1]

• Mechanism: Nucleophilic attack at C4 leads to a Meisenheimer complex where the negative charge is delocalized onto the N1 and N3 nitrogen atoms (para-quinoid-like resonance). Attack at C2 delocalizes charge onto N1 and N3 as well, but the C4 transition state is generally lower in energy due to less steric hindrance and more favorable orbital overlap in the intermediate.

• The Exception (The "Flip"): If you have an Electron-Donating Group (EDG) at C6 (e.g., -OMe, -NHMe), the electron density map changes, often pushing reactivity toward C2.

Visualization: Regioselectivity Decision Tree Caption: Logical flow to predict the primary site of nucleophilic attack based on substrate substitution.

Module 2: Reaction Optimization Matrix

When standard conditions fail, adjust the variables below. Do not change multiple variables simultaneously without controls.

A. Leaving Group (LG) Hierarchy

Contrary to

reactions (where ), reactions are governed by the Element Effect .[2] The rate-determining step is usually the nucleophilic addition (formation of the sigma-complex), not the bond breaking.

Leaving Group	Reactivity Rank	Rationale	Recommendation
Fluorine (-F)	Highest	High electronegativity stabilizes the transition state (Meisenheimer complex) via induction ( effect).	Use for unreactive nucleophiles or sterically hindered sites.
Sulfone (-SO₂R)	High	Strong EWG; can coordinate with nucleophiles (e.g., alkoxides) to direct regioselectivity.	Excellent alternative if halogens fail.
Chlorine (-Cl)	Moderate	Standard balance of cost vs. reactivity.	Start here. The industry standard.
Bromine (-Br)	Moderate	Similar to Cl, sometimes slightly slower in .	Use if subsequent Pd-coupling is required (Br is better for Suzuki/Buchwald).
Iodine (-I)	Low	Poor induction; bulky.	Avoid for unless necessary for specific orthogonal chemistry.

B. Solvent Selection

Solvent Class	Examples	Effect on	When to Use
Polar Aprotic	DMF, DMSO, NMP, DMAc	Accelerates. Solvates cations well but leaves anions (nucleophiles) "naked" and highly reactive.	Standard for difficult reactions. Warning: High boiling points make workup harder.
Polar Protic	EtOH, iPrOH, n-BuOH	Retards. H-bonds to the nucleophile, lowering its ground state energy.	Use for highly reactive substrates to control exotherms or for Acid Catalysis (see Protocol B).
Non-Polar	THF, Toluene	Neutral. Poor solubility for salts.	Use with Phase Transfer Catalysts (e.g., 18-crown-6) or organic soluble bases.

Module 3: Troubleshooting (The "Ticket" System)

Ticket #001: "I'm seeing a +17 mass shift (M+17) or -Cl/+OH exchange."

• Diagnosis: Hydrolysis.[3][4] The chloride was displaced by hydroxide (

  ) instead of your amine.

• Root Cause: Trace water in the solvent or hygroscopic bases (KOH, NaOH, Cs2CO3). Pyrimidines are highly susceptible to hydrolysis under basic conditions.

• Fix:

  • Switch to anhydrous solvents (DMF/DMSO).

  • Use organic bases (DIPEA, TEA) instead of carbonate salts to minimize water introduction.

  • Pro-Tip: If using an alkoxide nucleophile, generate it in situ with NaH rather than using hygroscopic bulk alkoxides.

Ticket #002: "The reaction stalls at 50% conversion."

• Diagnosis: Product Inhibition or Protonation.

• Root Cause: As the reaction proceeds, the HCl generated protonates the remaining amine nucleophile, rendering it unreactive (ammonium salt).

• Fix: Ensure you have at least 2.0 equivalents of base (or excess nucleophile) to scavenge the acid.

Ticket #003: "My aniline nucleophile won't react, even in DMF at 100°C."

• Diagnosis: Nucleophile is too weak.

• Root Cause: Electronic mismatch. The aniline lone pair is delocalized; the pyrimidine isn't electrophilic enough.

• Fix: Switch to Acid Catalysis . Protonating the pyrimidine ring nitrogen makes the carbon centers significantly more electrophilic. (See Protocol B).

Experimental Protocols

Protocol A: Standard Basic Conditions (General Purpose)

Best for aliphatic amines, thiols, and alkoxides.

• Setup: Charge a dried vial with 2,4-dichloropyrimidine (1.0 equiv).

• Solvent: Add anhydrous DMF or DMAc (0.5 M concentration).

• Base: Add DIPEA (2.5 equiv). Note: Inorganic bases like

  can be used but require vigorous stirring and may introduce water.

• Nucleophile: Add the amine (1.1 equiv) dropwise at

  (to control regioselectivity).

• Reaction: Allow to warm to RT. Monitor by LCMS.[1]

  • If C4 selective: Reaction is usually complete in 1–4 hours.

  • If C2 required: Heat to

    may be required after C4 is blocked.

Protocol B: Acid-Catalyzed Conditions (The "Rescue" Method)

Best for weak nucleophiles (anilines) or sterically hindered systems.

• Setup: Charge flask with chloropyrimidine (1.0 equiv) and aniline (1.1 equiv).

• Solvent: Add n-Butanol or Isopropanol (concentration 0.5 M).

• Catalyst: Add conc. HCl (2–3 drops per mmol) or 4M HCl in dioxane (0.1 equiv).

• Reaction: Heat to reflux (

  ).

• Mechanism: The acid protonates the pyrimidine N3, activating the C4 position. The alcohol solvent allows high temperature without the polymerization often seen in neat conditions.

• Workup: The product will often precipitate as the hydrochloride salt upon cooling. Filter and wash with cold ether.

Workflow Visualization

Figure 2: Optimization Logic Flow Caption: Step-by-step troubleshooting workflow for stalled or impure reactions.

References

• Regioselectivity of 2,4-Dichloropyrimidines

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec QM Magic Class, Chapter 29.

  • URL:[Link]

• The Element Effect in

  :
  • Title: The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Arom
  • Source:Journal of Organic Chemistry (via PMC).

  • URL:[Link]

• Acid C

  :

  • Title: Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope.[4]

  • Source:Preprints.org (ChemSusChem context).

  • URL:[Link]

• Solvent Effects

  • Title: Solvent Effect Elucidation in Nucleophilic Arom
  • Source:Organic Process Research & Development.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wuxibiology.com [wuxibiology.com]
• 4. Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water[v1] | Preprints.org [preprints.org]

Technical Support Center: Preventing Hydrolysis of Chloropyrimidines During Synthesis

Welcome to the Technical Support Center. As Application Scientists, we frequently see researchers encounter significant yield losses when performing Nucleophilic Aromatic Substitution (SNAr) reactions on chloropyrimidines (e.g., 2,4-dichloropyrimidine). The highly electrophilic nature of the C-Cl bond makes it an excellent target for your desired nucleophile, but it also makes it highly susceptible to nucleophilic attack by trace water.

This guide provides mechanistic insights, actionable troubleshooting steps, and self-validating protocols to suppress hydrolysis and maximize your SNAr yields.

Mechanistic Insight: The SNAr vs. Hydrolysis Competition

Chloropyrimidines are exceptionally reactive due to the electron-withdrawing nature of the pyrimidine ring nitrogens. During an SNAr reaction, the desired nucleophile (e.g., an amine) attacks the electron-deficient carbon to form a negatively charged Meisenheimer complex, followed by the elimination of the chloride leaving group.

However, if moisture is present, water acts as a competing nucleophile. This hydrolysis pathway is thermodynamically driven by the formation of the highly stable hydroxypyrimidine, which rapidly tautomerizes into a pyrimidinone. This side reaction is exacerbated by high temperatures, prolonged reaction times, and the presence of unoptimized acid or base catalysts .

Competing pathways: SNAr amination versus trace water hydrolysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a large [M-Cl+OH] mass peak in my LC-MS. Why is my chloropyrimidine hydrolyzing even when I don't use water as a solvent? A1: Trace moisture is the most common culprit. Solvents like DMF, THF, or dioxane are hygroscopic and can absorb enough atmospheric water to outcompete your nucleophile. Additionally, inorganic bases like K₂CO₃ or Cs₂CO₃ are highly hygroscopic. Causality & Solution: Water activated by a base is a far superior nucleophile to a sterically hindered amine. Use strictly anhydrous solvents stored over 4Å molecular sieves. Switch to non-nucleophilic organic bases like DIPEA (N,N-Diisopropylethylamine), or dry your inorganic bases in a vacuum oven at 120 °C for 12 hours prior to use.

Q2: I need to use acid catalysis for a weak aniline nucleophile. How do I prevent the acid from accelerating hydrolysis? A2: Acid catalysis (e.g., HCl) protonates the pyrimidine nitrogen, making the ring exceptionally electrophilic. However, mechanistic investigations show that high acid concentrations also involve unprotonated water molecules in the transition state, leading to rapid and selective hydrolysis of the most reactive chloro-sites . Causality & Solution: Using excess acid activates both the pyrimidine and the trace water. Use a minimal, sub-stoichiometric amount of acid (e.g., 0.1 equivalents of anhydrous HCl in dioxane). Alternatively, switch to a Lewis acid catalyst like ZnCl₂, which coordinates the pyrimidine ring without introducing the protons that facilitate the aqueous transition state.

Q3: My SNAr conversion looks great by TLC/LC-MS, but I lose my product to hydrolysis during the aqueous workup. What should I do? A3: Chloropyrimidines and their partially substituted intermediates are highly sensitive to prolonged exposure to basic or acidic aqueous conditions during extraction. Causality & Solution: The heat generated during a biphasic quench, combined with pH extremes, drives hydrolysis. Avoid aqueous workups entirely if possible. Quench the reaction by filtering it through a pad of Celite to remove salts, concentrate the filtrate under reduced pressure, and load it directly onto a silica column.

Quantitative Data: Impact of Reaction Conditions

To illustrate the causality of reagent choices, the table below summarizes the effect of different parameters on the SNAr vs. Hydrolysis ratio during a standard amination of 2,4-dichloropyrimidine.

Reaction Condition	Solvent	Base / Catalyst	Temp (°C)	SNAr Yield (%)	Hydrolysis (%)
Standard (Wet)	DMF (Bench)	K₂CO₃ (Bench)	80	45	40
Anhydrous	DMF (Dry)	K₂CO₃ (Oven-dried)	80	85	< 5
Amine Base	THF (Dry)	DIPEA	65	92	< 2
Acid-Catalyzed (High)	i-PrOH	1.0 eq HCl (aq)	90	30	65
Acid-Catalyzed (Low)	i-PrOH (Dry)	0.1 eq HCl (dry)	90	78	12

Validated Experimental Protocol: Moisture-Free SNAr Amination

This protocol is designed as a self-validating system . By carefully controlling the environment and the analytical sampling method, you can definitively isolate whether hydrolysis is occurring during the reaction or as an artifact of your analysis/workup.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask or microwave vial equipped with a magnetic stir bar. Cool the vessel under a continuous stream of dry argon or nitrogen.

• Reagent Loading: Add the chloropyrimidine (1.0 equiv) and the amine nucleophile (1.1 equiv) to the vessel.

• Solvent & Base Addition: Inject anhydrous, amine-free DMF or DMA (0.2 M relative to pyrimidine) via syringe. Inject DIPEA (2.0 equiv). Do not use inorganic bases unless they have been freshly oven-dried.

• Reaction Execution: Heat the mixture to 70–80 °C under an inert atmosphere.

• Self-Validation Step (Critical): To monitor the reaction, withdraw a 5 µL aliquot and quench it in 1 mL of anhydrous methanol (not water) for LC-MS analysis.

  • Diagnostic Check: If you observe an [M-Cl+OMe] mass, your reaction is perfectly dry, and the methanol quench caused the substitution. If you observe [M-Cl+OH], moisture has breached your reaction vessel.

• Workup: Upon completion (typically 2–6 hours), cool the reaction to room temperature. Dilute with ethyl acetate and filter through a thin pad of Celite to remove precipitated amine hydrochlorides.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator (bath temperature <40 °C to prevent thermal degradation). Purify the crude residue via flash column chromatography.

Troubleshooting Workflow

Use the following diagnostic flowchart to rapidly identify and resolve the root cause of chloropyrimidine hydrolysis in your specific setup.

Diagnostic flowchart for identifying and resolving chloropyrimidine hydrolysis.

References

• Padilla, A. G., & Pearlman, B. A. "Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid." Organic Process Research & Development, 2006, 10(5), 921-926. URL:[Link]

catalyst selection for cross-coupling reactions with 5-chloropyrimidines

Current Status: Operational Topic: Catalyst & Protocol Optimization for 5-Chloropyrimidines Ticket ID: #CP-5CL-OPT Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary: The "5-Chloro" Challenge

Researchers often underestimate 5-chloropyrimidines. Unlike their 2-chloro analogs (which are highly activated for oxidative addition due to the adjacent nitrogens) or 5-bromo analogs (weak C-X bond), 5-chloropyrimidines exist in a "reactivity valley."

• Bond Strength: The C-Cl bond at the 5-position is strong and lacks the dramatic electron-deficiency activation of the 2- or 4-positions.

• Catalyst Poisoning: The pyrimidine nitrogens are basic enough to coordinate to the Palladium center, displacing weak ligands and forming inactive "Pd-black" aggregates.

The Solution: You cannot rely on "generic" Suzuki conditions (e.g., Pd(PPh₃)₄). You must use bulky, electron-rich ligands that facilitate difficult oxidative addition while sterically preventing the pyrimidine nitrogens from binding to the metal center.

Decision Matrix: Catalyst Selection

Use this logic flow to select your initial catalyst system. Do not guess; match the ligand to the coupling partner's demands.

Interactive Selection Logic (DOT Visualization)

Caption: Flowchart for selecting the optimal precatalyst/ligand system based on coupling partners.

Detailed System Specifications

System A: The Universal Suzuki Solution (SPhos)

• Catalyst: Pd-G4-SPhos (or Pd(OAc)₂ + SPhos, 1:2 ratio).

• Why it works: SPhos is electron-rich (accelerates oxidative addition into the C-Cl bond) and provides moderate steric bulk. It is highly resistant to oxidation.

• Best for: 80% of standard couplings with phenyl or pyridyl boronic acids.

System B: The "Heavy Lifter" (XPhos)

• Catalyst: Pd-G4-XPhos .

• Why it works: XPhos is significantly bulkier than SPhos. This bulk is critical if your boronic acid has ortho substituents. The bulk also effectively shields the Pd center from coordination by the pyrimidine nitrogens.

• Best for: Ortho-substituted boronic acids or when SPhos fails due to catalyst poisoning.

System D/E: The Amination Specialists (BrettPhos/RuPhos)

• Catalyst: Pd-G4-BrettPhos (Primary amines) or Pd-G4-RuPhos (Secondary amines).

• Why it works:

  • BrettPhos: Designed to prevent the binding of the smaller primary amine to the metal center (which stops the cycle).

  • RuPhos: Optimized for secondary amines and prevents

    -hydride elimination (a common side reaction).

• Critical Note: Do not swap these. RuPhos performs poorly with primary amines; BrettPhos is suboptimal for acyclic secondary amines.

Troubleshooting Guide: Diagnostics & Solutions

Issue 1: Reaction Stalls (Low Conversion)

Symptom: LCMS shows 20% Product, 80% Starting Material (5-Cl-Pyrimidine). No byproducts. Diagnosis: The catalyst has deactivated (died) before consuming the starting material. This is likely "poisoning" by the pyrimidine nitrogen. Solution:

• Switch to Precatalysts: Stop using Pd(OAc)₂ or Pd₂dba₃. Use Pd-G3 or Pd-G4 precatalysts.[1][2] These contain a "throw-away" ligand that ensures a 1:1 Pd:Ligand ratio upon activation, preventing the formation of inactive aggregates.

• Increase Ligand Bulk: Switch from SPhos to XPhos or AdBrettPhos . The extra steric bulk physically blocks the pyrimidine N from binding to Pd.

Issue 2: Protodehalogenation (Reduction)

Symptom: LCMS shows the formation of 5-H-pyrimidine (Cl replaced by H). Diagnosis: The Oxidative Addition occurred, but Transmetalation failed. The Pd-Ar species grabbed a hydride (from solvent or base) instead of the coupling partner. Solution:

• Dry Everything: Water is a proton source. Use anhydrous solvents.[3]

• Switch Solvent: If using alcohols (e.g., iPrOH/Water), switch to Dioxane or Toluene .

• Boost Transmetalation: Increase the concentration of the boronic acid (1.5 equiv) and Base (3.0 equiv).

Issue 3: Hydrolysis of the Pyrimidine

Symptom: The chlorine is replaced by -OH (formation of a pyrimidinone). Diagnosis: Hydroxide ions (from water/base) are attacking the electron-deficient ring directly (SNAr) or via Palladium. Solution:

• Change Base: Switch from strong hydroxide generators (KOH, NaOH) to K₃PO₄ (anhydrous) or Cs₂CO₃ .

• Reduce Water: Move to a 10:1 Dioxane:Water ratio or strictly anhydrous conditions (using CsF as the base activator).

Standard Operating Procedures (SOPs)

SOP-1: Suzuki Coupling (General Protocol)

Use this for initial screening.

Component	Reagent	Equivalents	Notes
Substrate	5-Chloropyrimidine deriv.[3][4][5][6][7][8]	1.0	Limiting reagent
Partner	Aryl Boronic Acid	1.5	Excess drives kinetics
Catalyst	Pd-G4-SPhos	0.02 (2 mol%)	Weigh in air, stable
Base	K₃PO₄ (0.5 M in H₂O)	3.0	Degas water before prep
Solvent	1,4-Dioxane	[0.2 M]	Anhydrous

Procedure:

• Add Substrate, Boronic Acid, and Pd-G4-SPhos to a vial.

• Seal and purge with Nitrogen/Argon (3x vacuum/fill cycles).[9]

• Add Dioxane (sparged) and Base solution via syringe.[9]

• Heat to 80°C for 2 hours.

• Check: If conversion <50%, boost temp to 100°C. If still low, switch to XPhos .

SOP-2: Buchwald-Hartwig (Primary Amines)

Strictly anhydrous conditions required.[2]

Component	Reagent	Equivalents	Notes
Substrate	5-Chloropyrimidine deriv.[3][4][6][7][8]	1.0
Partner	Primary Amine	1.2
Catalyst	Pd-G4-BrettPhos	0.02 (2 mol%)
Base	NaOtBu	1.4	Store in glovebox/desiccator
Solvent	t-Amyl Alcohol or Dioxane	[0.2 M]	Anhydrous

Procedure:

• Add Pd-G4-BrettPhos, Base, and Substrate to a vial (ideally in a glovebox).

• Add Solvent and Amine outside (under N₂ flow).

• Heat to 100°C .

• Note: If the substrate contains base-sensitive groups (esters), switch Base to K₂CO₃ and Solvent to tBuOH , heating to 110°C.

Mechanistic Visualization

Understanding the "Why" helps you troubleshoot. The diagram below illustrates the competition between the productive cycle and the "Death Pathway" (Poisoning).

Caption: The catalytic cycle showing the competition between productive Oxidative Addition and non-productive N-coordination (Poisoning).

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Ammonium Salts." Organic Letters, 2008. (Foundational work on bulky ligands for difficult substrates).

• Organ, M. G., et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry - A European Journal, 2009. (Excellent for electron-deficient heterocycles).

• MilliporeSigma. "User Guide: Buchwald-Hartwig Amination." (General protocols for G3/G4 precatalysts).

• BenchChem. "Catalyst Selection for Cross-Coupling Reactions of 5-(Bromomethyl)-2-chloropyrimidine."[8] (Specific data on chloropyrimidine reactivity).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Regioselectivity in the Functionalization of the Pyrimidine Ring

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for pyrimidine functionalization. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on managing regioselectivity in pyrimidine substitution reactions. The electron-deficient nature of the pyrimidine ring presents unique challenges and opportunities for selective C-H functionalization. This resource consolidates field-proven insights and troubleshooting strategies to help you navigate these complexities and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding regioselectivity in pyrimidine chemistry.

Q1: What are the intrinsically most reactive positions on an unsubstituted pyrimidine ring for different reaction types?

A: The reactivity of the pyrimidine ring is dictated by its electron-deficient nature, caused by the two electronegative nitrogen atoms. This leads to a general hierarchy of reactivity depending on the reaction mechanism:

• Nucleophilic Aromatic Substitution (SNAr) & Metal-Catalyzed Cross-Coupling: The C4 and C6 positions are the most electron-deficient and thus most reactive, followed by the C2 position. The C5 position is the most electron-rich and generally unreactive in these transformations. The general order of reactivity for leaving groups at these positions is C4/C6 > C2 >> C5[1]. This preference allows for sequential functionalization, for example, in Suzuki couplings of 2,4-dichloropyrimidines, the reaction occurs preferentially at the C4 position[2][3].

• Radical Substitution (e.g., Minisci Reaction): These reactions typically favor the most electron-deficient positions, C2 and C4. Controlling selectivity between these two sites can be challenging and often results in mixtures of regioisomers[4][5][6].

• Electrophilic Aromatic Substitution (EAS): The pyrimidine ring is strongly deactivated towards electrophilic attack. If a reaction does occur, it is favored at the most electron-rich C5 position, but this generally requires harsh conditions and is less common.

• Deprotonation/Metalation: The most acidic proton is typically at the C2 position, followed by C4/C6. However, regioselectivity can be highly dependent on the base used and the presence of directing groups[7].

Q2: How do existing substituents on the pyrimidine ring affect regioselectivity?

A: Substituents play a critical role in directing incoming reagents through both electronic and steric effects.

• Electron-Donating Groups (EDGs) like amino or alkoxy groups can activate the ring, but their primary influence is often as ortho-directing groups in metalation reactions, facilitating functionalization at the C5 position[8][9].

• Electron-Withdrawing Groups (EWGs) such as halogens or nitro groups further enhance the electron deficiency of the ring, increasing its reactivity towards nucleophiles and radicals at the C2, C4, and C6 positions.

• Steric Hindrance: Bulky substituents can block access to adjacent positions, forcing functionalization to occur at less hindered sites. This can sometimes be used to override the inherent electronic preferences of the ring[2].

Q3: What is a "directing group" and how is it used in pyrimidine C-H functionalization?

A: A directing group (DG) is a functional group that coordinates to a transition metal catalyst, bringing it into close proximity to a specific C-H bond and enabling its selective activation.[10][11][12] This strategy is a powerful tool for achieving regioselectivity that is not possible based on the native electronics of the ring. For instance, a directing group placed on a substituent at the C5 position can guide a metal catalyst to functionalize the otherwise unreactive C6-H bond. Pyrimidine and pyridine moieties themselves can act as effective directing groups in C-H activation chemistry[13].

Q4: What is the "halogen dance" and how can it complicate my reaction?

A: The halogen dance is a base-catalyzed isomerization reaction where a halogen atom migrates from one position to another on an aromatic or heteroaromatic ring.[14][15] In the context of pyrimidines, if you attempt to deprotonate a halopyrimidine (e.g., at a position ortho to the halogen) using a strong base like LDA, you might inadvertently trigger a halogen migration. This results in the formation of a lithiated species at an unexpected position, leading to a regioisomeric product upon quenching with an electrophile.[15][16] This phenomenon can be a significant pitfall if not anticipated but can also be exploited for novel synthetic strategies[14].

Troubleshooting Guides

This section provides specific advice for common experimental issues in a "Problem - Potential Cause - Solution" format.

Guide 1: Poor or Mixed Regioselectivity in Suzuki Coupling of Dichloropyrimidines

• Problem: My Suzuki coupling on 2,4-dichloropyrimidine yields a mixture of C2- and C4-substituted products, or the reaction stalls after mono-substitution.

• Potential Causes:

  • Suboptimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent is highly interdependent and can significantly impact selectivity[3].

  • Inherent Reactivity: The C4 position is intrinsically more reactive than the C2 position towards oxidative addition with palladium catalysts. Harsh conditions or prolonged reaction times can lead to the formation of the C2-substituted isomer or disubstituted products[1][2].

  • Catalyst Deactivation: The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, inhibiting its catalytic activity[3].

• Solutions & Experimental Insights:

  • Systematic Screening: Perform a systematic screen of reaction components. For chloropyrimidines, robust catalytic systems are essential.

    • Catalyst/Ligand: Pd(PPh₃)₄ is often effective for these substrates. If yields are low, consider screening other common catalysts and ligands.

    • Base: The choice of base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) can influence the reaction rate and selectivity.

  • Exploit Inherent Selectivity: To favor mono-substitution at C4, use milder conditions and monitor the reaction closely. Use approximately 1.0-1.1 equivalents of the boronic acid. The C4-substituted product is often the major isomer formed under standard conditions[1][17].

  • Microwave Irradiation: Microwave-assisted procedures can dramatically shorten reaction times (e.g., to 15 minutes) and improve yields and selectivity, often with very low catalyst loading (e.g., 0.5 mol%)[2][3]. This is because the rapid heating can favor the kinetically preferred C4-substitution pathway.

Parameter	Recommendation for C4-Selectivity	Rationale	Source
Catalyst	Pd(PPh₃)₄ (0.5-5 mol%)	Commonly effective and commercially available.	[2][18]
Base	Na₂CO₃ or K₂CO₃ (2 equiv)	Standard inorganic bases often provide good results.	[18]
Solvent	Toluene/Ethanol or Dioxane/Water	Biphasic solvent systems are standard for Suzuki couplings.	[18]
Temperature	80-110 °C or Microwave (120-150 °C)	Microwave can significantly accelerate the reaction and improve selectivity.	[2]

Guide 2: Lack of Selectivity in Minisci-Type Radical Functionalization

• Problem: My Minisci reaction on a substituted pyrimidine is producing an inseparable mixture of C2 and C4 isomers.

• Potential Causes:

  • Electronic Similarity: The C2 and C4 positions are both highly electron-deficient and often have similar reactivity towards nucleophilic radicals[6].

  • Reaction Conditions: The specific radical precursor, solvent polarity, and the Brønsted acid used for protonation can influence the C2/C4 ratio[4].

  • Steric Effects: The steric profile of both the pyrimidine substrate and the incoming radical can affect the regiochemical outcome.

• Solutions & Experimental Insights:

  • Tune Reaction Conditions: Systematically vary the solvent and acid. In some systems, it's possible to tune the regiochemistry by modifying these parameters[19]. For example, a change in solvent polarity might alter the solvation of the transition state, favoring one isomer over the other.

  • Leverage Steric Hindrance: If your substrate has a substituent at C5 or C6, this can sterically block the adjacent C4 or C2 position, respectively, thereby directing the radical to the more accessible site.

  • Use a Blocking Group Strategy: Introduce a removable blocking group at one of the reactive positions (e.g., C2) to force functionalization at the other (C4). The blocking group can be removed in a subsequent step[20]. This is a powerful, though less atom-economical, strategy for achieving exquisite control.

Guide 3: Difficulty Achieving C5-Functionalization

• Problem: I need to introduce a substituent at the C5 position, but standard cross-coupling and nucleophilic substitution methods are failing.

• Potential Causes:

  • Electronic Properties: The C5 position is the most electron-rich carbon on the pyrimidine ring, making it resistant to nucleophilic attack and many metal-catalyzed cross-coupling reactions. It is also the least acidic C-H bond, making direct deprotonation difficult.

• Solutions & Experimental Insights:

  • Directed ortho-Metalation (DoM): This is a premier strategy for C5-functionalization. Install a directing metalation group (DMG) at the C4 (or C2/C6) position. Common DMGs include methoxy (-OMe), amido (-CONR₂), or pivalamido (-NHPiv) groups. Treatment with a strong, hindered lithium amide base like lithium 2,2,6,6-tetramethylpiperidide (LiTMP) will regioselectively deprotonate the C5 position. The resulting organolithium species can then be trapped with a wide range of electrophiles.[8][9]

  • Halogen-Mediated Lithiation: Start with a 5-halopyrimidine (bromo or iodo). A halogen-metal exchange reaction using an organolithium reagent (like n-BuLi or t-BuLi) at low temperatures (e.g., -78 °C) will generate a 5-lithiopyrimidine species, which can then be functionalized.

Key Methodologies & Protocols

Protocol 1: Regioselective Suzuki Coupling at the C4-Position of 2,4-Dichloropyrimidine

This protocol is designed to favor the selective substitution at the more reactive C4 position.

Materials:

• 2,4-Dichloropyrimidine

• Aryl or Heteroaryl Boronic Acid (1.05 equivalents)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (2-5 mol%)

• Sodium Carbonate (Na₂CO₃) (2 equivalents)

• Toluene and Ethanol (e.g., 3:1 mixture) or Dioxane and Water (e.g., 4:1 mixture)

• Anhydrous, degassed solvents

Procedure:

• Inert Atmosphere Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dichloropyrimidine, the boronic acid (1.05 eq), and Na₂CO₃ (2 eq).

• Degassing: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add Pd(PPh₃)₄ (0.02-0.05 eq) followed by the degassed solvent mixture.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the 4-substituted-2-chloropyrimidine.

Visualizations

Factors Influencing Regioselectivity

Caption: Key factors determining the site of functionalization on a pyrimidine ring.

Troubleshooting Workflow for Poor Regioselectivity

Caption: A decision tree for troubleshooting poor regioselectivity in pyrimidine functionalization.

References

• Abdou, I. M. (n.d.). Regioselective Synthesis of New Pyrimidine Derivatives Using Organolithium Reagents. Journal of Chemical Research.

• Dutta, U., & Maiti, D. (2022). Emergence of Pyrimidine-Based meta-Directing Group: Journey from Weak to Strong Coordination in Diversifying meta-C-H Functionalization. Accounts of Chemical Research, 55(3), 354–372. [Link]

• Dutta, U., & Maiti, D. (2022). Emergence of Pyrimidine-Based meta-Directing Group: Journey from Weak to Strong Coordination in Diversifying meta-C–H Functionalization. Accounts of Chemical Research. [Link]

• (2022). Emergence of Pyrimidine-Based meta-Directing Group: Journey from Weak to Strong Coordination in Diversifying meta-C–H Functionalization. Accounts of Chemical Research. [Link]

• (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. [Link]

• (2013). Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability. Journal of the American Chemical Society. [Link]

• (2025). Comprehensive perspectives of metal and metal-free C–H activation approaches in pyrimidines and related heteroarenes: scope, mechanistic insights, and synthetic utility. PMC. [Link]

• (n.d.). Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability. PMC. [Link]

• (n.d.). Pyridine/pyrimidine groups in C−H activation.

• Choi, J., Laudadio, G., Godineau, E., & Baran, P. S. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Journal of the American Chemical Society, 143(30), 11927–11933. [Link]

• (n.d.). Recent Advances in Minisci-Type Reactions. SciSpace. [Link]

• (n.d.). Autocatalytic and DMSO-promoted regioselective synthesis of pyrimidine-fused quinolines from anilines and barbituric acids. Chemical Communications (RSC Publishing). [Link]

• (2017). Pd-Catalyzed Regioselective Asymmetric Addition Reaction of Unprotected Pyrimidines to Alkoxyallene. PubMed. [Link]

• (2015). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. MDPI. [Link]

• (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

• Duan, X.-F., & Zhang, Z.-B. (2005). RECENT PROGRESS OF HALOGEN-DANCE REACTIONS IN HETEROCYCLES. HETEROCYCLES, 65(8), 2005. [Link]

• (n.d.). Minisci reaction. Wikipedia. [Link]

• (2025). Recent Advances in Direct C–H Functionalization of Pyrimidines.

• (2023). Discovery and Development of the Enantioselective Minisci Reaction. Accounts of Chemical Research. [Link]

• (n.d.). Synthesis of 5-Substituted Pyrimidines. ortho-Directed Lithiation of Pyrimidine Derivatives.
• (n.d.). Regio- and Chemoselective Metalations of N-Heterocycles. Applications to the Synthesis of Biologically Active Compounds.

• (2022). Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. PubMed. [Link]

• (n.d.). Established strategies for controlling regioselectivity in C−H activation of pyridine.

• (n.d.). A deconstruction–reconstruction strategy for pyrimidine diversification. PMC. [Link]

• (n.d.). Efficient and selective catalytic N-Alkylation of pyrimidine by ammonium Sulfate@Hydro-thermal carbone. Indian Academy of Sciences. [Link]

• (n.d.). Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• (n.d.). Halogen Dance Reactions — A Review.
• (n.d.). Unusual Regioselective Reactions of 2,4-Bis(methylsulfanyl)pyrimidine under Modified Suzuki and Stille Cross-Coupling Conditions.

• (n.d.). Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. Chemical Communications (RSC Publishing). [Link]

• Wada, A., Yamamoto, J., & Kanatomo, S. (1987). SYNTHESIS OF 5-SUBSTITUTED PYRIMIDINES THROUGH --DIRECTED LITHIATION REACTIONS. HETEROCYCLES, 26(3). [Link]

• (n.d.). Functionalization of Pyridines at the C4 Position via Metalation and Capture. PMC. [Link]

• (2005). (PDF) Recent progress of halogen-dance reactions in heterocycles. This paper summarizes recent progress of halogen-dance reactions and its applications in heterocycles.

• (2019). Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus de l'Académie des Sciences. [Link]

• (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). [Link]

• (2007). Halogen dance reactions—A review. RSC Publishing. [Link]

• (n.d.). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. [Link]

• (n.d.). Exploiting Coordination Effects for the Regioselective Zincation of Diazines Using TMPZnX⋅LiX (X=Cl, Br). PMC. [Link]

• (2019). Regioselective synthesis of pyrimidine-fused tetrahydropyridines and pyridines by microwave-assisted one-pot reaction.
• (n.d.). Meta‐selective C−H functionalization of pyridines.
• (n.d.). Challenges in the functionalization of pyridines.

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• 7. Exploiting Coordination Effects for the Regioselective Zincation of Diazines Using TMPZnX⋅LiX (X=Cl, Br) - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines [comptes-rendus.academie-sciences.fr]
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• 20. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]

scale-up challenges for the synthesis of pyrimidine-based intermediates

Welcome to the Technical Support Center for Pyrimidine Process Chemistry. As a Senior Application Scientist, I have structured this guide to address the critical thermodynamic, kinetic, and selectivity hurdles encountered when transitioning pyrimidine synthesis from milligram-scale discovery to multi-kilogram process production.

Pyrimidines are foundational scaffolds in oncology and antiviral drug development[]. However, scaling up multi-component reactions (like the Biginelli synthesis) or condensation pathways (like the Pinner synthesis) frequently introduces unexpected side reactions, thermal runaway risks, and crystallization failures. This guide provides field-proven troubleshooting logic, quantitative metrics, and self-validating protocols to ensure scalable and reproducible outcomes.

I. Diagnostic Logic: Pyrimidine Cyclization Failures

When a cyclization step fails upon scale-up, identifying the mechanistic bottleneck is critical before altering the reaction parameters. The following logic tree isolates the most common failure modes in pyrimidine ring closures.

Diagnostic logic tree for troubleshooting common pyrimidine cyclization failures.

II. Process Chemistry FAQs & Troubleshooting

Q: Why does my Biginelli reaction yield drop precipitously upon scale-up, accompanied by a sticky, difficult-to-purify crude product? A: In a classic Biginelli multicomponent reaction (MCR), scaling up alters heat and mass transfer profiles, frequently leading to the accumulation of N-acylurea byproducts[2]. Mechanistically, this occurs when the urea reacts prematurely with the β-ketoester instead of the highly reactive iminium intermediate formed by the aldehyde and urea. Troubleshooting Action: Alter the order of addition. Pre-condense the aldehyde and the 1,3-dicarbonyl compound (via Knoevenagel condensation) before introducing the urea. Alternatively, implement a tailored Lewis acid catalyst like FeF₃ or ZnBr₂ to strictly drive the specific iminium pathway, which has been shown to suppress byproduct formation and boost yields to >88%[3][4].

Q: During the Pinner pyrimidine synthesis, my reaction stalls at the uncyclized intermediate. How do I force completion? A: The Pinner synthesis relies on the condensation of an amidine with a 1,3-dicarbonyl equivalent. Amidines are highly hygroscopic; any adventitious water introduced during a larger-scale transfer will hydrolyze the amidine back to the corresponding amide or ester, permanently stalling the reaction[2]. Furthermore, the final dehydration step to achieve aromaticity requires a sufficient thermodynamic push. Troubleshooting Action: Ensure strictly anhydrous conditions by drying solvents over molecular sieves. If the intermediate is stable but uncyclized, the addition of a catalytic amount of a Brønsted acid (like HCl) and extending the reaction time will provide the necessary protonation to facilitate the final dehydration step[2].

Q: Transitioning from conventional heating to process scale, what are the primary safety and efficiency challenges? A: Conventional pyrimidine synthesis suffers from harsh reaction conditions, long reaction times (12–24 hours), and complex purifications[]. Scaling up highly exothermic downstream steps, such as POCl₃ halogenation of pyrimidinones, poses severe thermal runaway risks. Troubleshooting Action: Transitioning to continuous flow chemistry or utilizing controlled jacketed reactors with precise dosing mitigates thermal accumulation. Green chemistry approaches, such as ultrasound-assisted cyclization, can reduce reaction times to under 1 hour while maintaining high crude purity[5][6].

III. Quantitative Data: Scale-Up Metrics Comparison

To justify process changes, it is vital to compare conventional batch methodologies against optimized process chemistry. The table below summarizes the expected metric shifts when implementing catalytic and controlled-dosing strategies for pyrimidine scale-up.

Metric	Conventional Batch Synthesis	Optimized Process / Green Chemistry	Causality / Technical Note
E-factor (Waste/Product)	> 5.0	< 0.2	Achieved via elimination of toxic organic solvents and the use of solvent-free or catalytic conditions[5].
Reaction Time	12 - 24 hours	1 - 3 hours	Enhanced heat/mass transfer via ultrasound, flow reactors, or tailored Lewis acids[5][6].
Yield (Biginelli)	54% - 78%	88% - 95%	Suppression of N-acylurea byproducts via optimized catalysts (e.g., FeF₃)[3][6].
Purity (Crude)	70% - 80%	> 99%	Controlled reagent addition and optimized salt-formation/charcoal treatments prevent thermal degradation and bis-product formation[7].

IV. Standard Operating Procedure (SOP): Scale-Up Synthesis of 5-Acetyluracil

This protocol outlines a self-validating, scalable synthesis of 5-acetyluracil via an optimized Biginelli reaction. This is a critical precursor for downstream halogenated pyrimidines (e.g., 5-(1-chlorovinyl)-2,4-dichloropyrimidine) used in preclinical studies[8].

Rationale: This methodology utilizes controlled dosing and precise temperature holds to prevent the exothermic runaway and byproduct accumulation typical of large-scale condensations.

Step 1: Reactor Preparation & Initial Charge

• Action: Charge a 10 L jacketed glass reactor (equipped with an overhead stirrer, reflux condenser, and internal temperature probe) with Urea (1.0 kg, 16.65 mol) and Ethanol (5 L)[8].

• Validation: Stir at 20°C until a uniform suspension is achieved. Complete dissolution is not required at this stage; the suspension should be free-flowing to ensure adequate mixing.

Step 2: Controlled Reagent Dosing

• Action: Slowly add Ethyl acetoacetate (2.17 kg, 16.67 mol) to the reactor via an addition funnel over a 30-minute period[8].

• Causality: Controlled addition prevents localized concentration spikes that thermodynamically favor the formation of unwanted N-acylurea byproducts[2].

Step 3: Catalysis & Cyclization

• Action: Add concentrated Hydrochloric acid (100 mL) dropwise to the stirred suspension. Heat the reactor jacket to achieve a gentle reflux (internal temperature ~78-80 °C)[8].

• Validation: Maintain reflux for 12 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using an EtOAc/Hexane eluent. The complete disappearance of the ethyl acetoacetate spot validates the completion of the cyclization[2][8].

Step 4: Controlled Crystallization

• Action: Ramp down the jacket temperature to cool the reaction mixture to 0-5 °C at a controlled rate (e.g., 10°C/hour). Hold the mixture at 0-5 °C for 2 hours to allow for complete precipitation[8].

• Causality: A slow cooling ramp ensures the formation of large, high-purity crystals of 5-acetyluracil, preventing the occlusion of unreacted urea or acidic impurities within the crystal lattice.

Step 5: Isolation & Drying

• Action: Filter the resulting solid through a large-scale Büchner funnel. Wash the filter cake with cold, anhydrous ethanol (2 x 1 L) to displace the mother liquor[8]. Dry the product in a vacuum oven at 50°C to a constant weight.

V. References

• MDPI. "Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds". MDPI.[Link]

• Kuey. "Green Chemistry Approaches For The Synthesis Of Bioactive Pyrimidine Derivatives". Kuey.net.[Link]

• European Journal of Chemistry. "FeF3 as a green catalyst for the synthesis of dihydropyrimidines via Biginelli reaction". EurJChem. [Link]

• Figshare. "A novel synthetic approach for the piperazynyl pyrimidine intermediate: focus on the cost cutting of buspirone drug at commercial level". Figshare. [Link]

• MDPI. "Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors". MDPI. [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eurjchem.com [eurjchem.com]
• 4. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds [mdpi.com]
• 5. kuey.net [kuey.net]
• 6. Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors [mdpi.com]
• 7. tandf.figshare.com [tandf.figshare.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

identifying and minimizing impurities in pyrimidine synthesis

Welcome to the Pyrimidine Synthesis & API Development Technical Support Center . As a Senior Application Scientist, I have designed this resource to move beyond basic troubleshooting. Here, we dissect the mechanistic causality behind impurity formation in pyrimidine chemistry—from classical multicomponent condensations to advanced Active Pharmaceutical Ingredient (API) profiling—and provide self-validating protocols to ensure absolute structural integrity in your workflows.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: During the Biginelli condensation, my reaction stalls, and LC-MS indicates a significant mass of unexpected byproducts. What is driving this, and how do I minimize it? A1: The classical Biginelli reaction (condensation of an aldehyde, a

-ketoester, and urea/thiourea) is highly susceptible to competing pathways if kinetic control is not maintained. A stalled reaction often indicates catalyst deactivation or the formation of off-target thermodynamic sinks.

• Causality: If you are using neat conditions or highly reactive polyphosphate esters (PPE), you may observe the formation of a 6-styryl-derivative byproduct (typically 5-10% of the crude mixture)1[1]. This occurs due to over-condensation of the target dihydropyrimidinone (DHPM) with excess aldehyde. Furthermore, inappropriate catalyst selection (e.g., relying solely on weak Brønsted acids for electron-deficient aromatic aldehydes) fails to stabilize the critical N-acyliminium ion intermediate, allowing the Knoevenagel condensation byproduct (aldehyde + ester) to dominate2[2].

• Solution: Switch to a Lewis acid catalyst (e.g.,

  or ) which coordinates more effectively with the dicarbonyl enolate, accelerating the cyclization step before side-reactions can occur.

Q2: I am observing a significant amount of N-alkylation instead of the desired C-alkylation on my pyrimidine core. How can I force regioselectivity? A2: The nitrogen atoms within the pyrimidine diazine ring are highly nucleophilic and possess lone pairs that readily attack electrophiles, leading to kinetic N-alkylation.

• Causality: C-alkylation requires overcoming the inherent electronegativity of the ring nitrogens. If your base is too weak or your solvent is highly polar and protic, the nitrogen lone pairs remain highly active.

• Solution: Employ directed metalation. By temporarily protecting the ring nitrogens with bulky groups (e.g., SEM or Boc) and using a non-nucleophilic, sterically hindered base like Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78°C), you thermodynamically favor lithiation at the specific carbon. Upon quenching with your alkylating agent, C-alkylation is achieved 3[3].

Q3: How do we identify and control trace genotoxic pyrimidine impurities during API scale-up (e.g., in Baricitinib or Ticagrelor)? A3: Regulatory guidelines (ICH Q3A/Q3B) mandate the strict control of process-related degradation products. In complex pyrimidine APIs, late-stage deprotection steps (such as removing a SEM or Boc group from a pyrrolo[2,3-d]pyrimidine core) often generate reactive intermediates.

• Causality: In Baricitinib synthesis, incomplete deprotection or solvent interactions yield lactone (BCL), dimer (BCD), and hydroxymethyl (BHM) impurities at the 0.10–0.15% level4[4]. For Ticagrelor, the starting materials can introduce genotoxic impurities like 5-Nitro-2-(propylthio)pyrimidine-4,6-diol5[5].

• Solution: Implement orthogonal high-resolution techniques. Use LC-QTOF-MS/MS for sub-ppm mass accuracy and 2D-NMR (HSQC/HMBC) to confirm the exact position of the residual functional groups.

Part 2: Visualizing Reaction & Analytical Logic

Biginelli reaction pathways illustrating target DHPM formation vs. common impurity generation.

Decision matrix for chromatographic separation and structural elucidation of pyrimidine impurities.

Part 3: Quantitative Data Summaries

Table 1: Analytical Performance Parameters for Trace Pyrimidine Impurities Data synthesized from validated API impurity profiling workflows.

API Context	Target Impurity	Analytical Technique	LOD (ppm)	LOQ (ppm)	Key Diagnostic Feature
Ticagrelor	5-Nitro-2-(propylthio)pyrimidine-4,6-diol	LC-QTOF-MS/MS	0.56	1.67	Isocratic elution, R.T. 1.345 min
Baricitinib	Hydroxymethyl impurity (BHM)	LC-MS/MS & 13C-NMR	N/A	< 1000	C 100.25 peak (C-26 presence)
Baricitinib	Lactone impurity (BCL)	LC-MS/MS	N/A	< 1000	Mass 391.05 (+ve mode)
Oncology APIs	Pyrido[2,3-d]pyrimidine acetaldehyde	HPLC / NMR	< 1.0	< 3.0	Aldehyde proton shift (~9.8 ppm)

Table 2: Catalyst Selection & Impurity Minimization in Pyrimidine Synthesis

Catalyst Type	Reaction Condition	Target Yield	Major Byproducts	Mitigation Strategy
None (Thermal)	Ethanol, Reflux	< 30%	Unreacted SMs, Knoevenagel	Introduce Lewis acid catalyst.
Polyphosphate Ester	Neat, 40°C, 24h	60-70%	6-styryl-derivative (5-10%)	Control stoichiometry; use THF co-solvent.
Sulfamic Acid	Microwave, Solvent-free	> 85%	Minimal	Monitor via TLC; prevent thermal degradation.

Part 4: Self-Validating Experimental Protocols

Protocol 1: LC-QTOF-MS/MS Quantification of Genotoxic Pyrimidine Impurities

Mechanistic Rationale: Basic pyrimidine nitrogens often cause severe peak tailing on standard silica columns due to secondary interactions with residual silanols. This protocol utilizes a Charged Surface Hybrid (CSH) C18 column, which provides a slight positive surface charge to repel basic analytes, ensuring sharp peaks without the need for ion-pairing reagents that suppress MS ionization6[6].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude API (e.g., Ticagrelor) in a diluent of Methanol:Water (50:50 v/v) to a concentration of 10 mg/mL. Filter through a 0.22

  m PTFE syringe filter.

• System Suitability Test (SST): Inject a reference standard of the target impurity at the known LOQ (e.g., 1.67 ppm). Validation Check: The Signal-to-Noise (S/N) ratio must be

  10, and the tailing factor must be 1.5. Do not proceed if SST fails.

• Chromatographic Setup:

  • Column: ACQUITY UPLC CSH C18 (2.1 mm x 100 mm, 1.7

    m).

  • Mobile Phase A: 0.1% Formic acid in Milli-Q water (Promotes protonation for +ve ESI mode).

  • Mobile Phase B: Methanol.

  • Elution: Isocratic 30:70 (A:B) at a flow rate of 0.25 mL/min.

• Mass Spectrometry: Operate the QTOF in positive electrospray ionization (+ESI) mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Data Acquisition: Monitor the specific precursor-to-product ion transitions. Calculate the concentration of the impurity using a linear regression curve (

  ) generated from standard injections.

Protocol 2: Regioselective Synthesis and HILIC Purification of Polar Pyrimidines

Mechanistic Rationale: Highly polar pyrimidine derivatives (e.g., those with multiple amine or hydroxyl substitutions) exhibit zero retention on reverse-phase C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) uses a polar stationary phase and a highly organic mobile phase, forcing the polar pyrimidines to partition into a water-enriched layer on the silica surface6[6].

Step-by-Step Methodology:

• Reaction Quenching: Following the synthesis of the polar pyrimidine derivative, quench the reaction mixture with cold water (50 mL) and extract non-polar organic impurities using dichloromethane (3 x 20 mL). Retain the aqueous layer containing the target product.

• Lyophilization: Freeze-dry the aqueous layer to obtain the crude polar solid.

• HILIC Column Equilibration: Use a bare silica or amide-bonded HILIC column. Equilibrate with 95:5 Acetonitrile:Water containing 10 mM Ammonium Formate (pH 3.0). Validation Check: The buffer is critical; without ammonium formate, the pyrimidine nitrogens will cause severe peak distortion.

• Sample Loading: Dissolve the crude solid in the starting mobile phase (95% Acetonitrile). Crucial: Do not dissolve the sample in 100% water, as this will cause immediate breakthrough on the HILIC column.

• Gradient Elution: Run a gradient from 95% Acetonitrile down to 50% Acetonitrile over 20 minutes. Collect fractions based on UV absorbance at 254 nm.

• Post-Purification Verification: Analyze the collected fractions via 1H-NMR to confirm the absence of regioisomer impurities.

References

• Semantic Scholar. The Biginelli dihydropyrimidone synthesis using polyphosphate ester as a mild and efficient cyclocondensation/dehydration reagent. [Link]

• PMC / NIH. Identification, Synthesis, and Characterization of Novel Baricitinib Impurities.[Link]

• Taylor & Francis. A novel LC-QTOF-MS/MS method for trace level identification and quantification of potential genotoxic impurity, 5-Nitro-2-(propylthio)pyrimidine-4,6-diol in ticagrelor drug substance. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Identification, Synthesis, and Characterization of Novel Baricitinib Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

improving the solubility of pyrimidine-based compounds for biological assays

Welcome to the Technical Support Center for Assay Enablement. Pyrimidine-based compounds—frequently utilized as kinase inhibitors, CFTR activators, and other targeted therapeutics—are notorious for their poor aqueous solubility. This is primarily driven by their high molecular planarity and strong intermolecular hydrogen bonding, which results in a highly stable crystal lattice structure[1].

When transitioning these compounds from in silico or biochemical design into cell-based biological assays, researchers frequently encounter the "DMSO crash" (precipitation upon aqueous dilution). This guide provides a self-validating framework to diagnose, formulate, and structurally optimize pyrimidine derivatives for reliable biological readouts.

Diagnostic Workflow for Assay Precipitation

Diagnostic workflow for resolving pyrimidine insolubility in biological assays.

Frequently Asked Questions (FAQs)

Q1: My pyrimidine compound is fully dissolved in 10 mM DMSO, but crashes out when diluted to 10 µM in cell culture media. Can I just increase the DMSO concentration?

A: No, increasing DMSO beyond specific thresholds will confound your biological assay. While DMSO is the universal solvent for drug discovery, it is not biologically inert. For the vast majority of cell lines, a final DMSO concentration of < 0.1% (v/v) is considered safe[2]. Robust immortalized cell lines may tolerate up to 0.5%, but concentrations exceeding 0.5% - 1.0% lead to significant reductions in cell viability and proliferation[2]. Furthermore, even sub-lethal concentrations of DMSO (e.g., 0.25% - 0.5%) can induce immunomodulatory artifacts, such as altering reactive oxygen species (ROS) or IL-6 production in monocytic cells[3]. Always run a vehicle control matching the exact DMSO concentration of your highest compound dose.

Q2: If I cannot use more DMSO, what formulation excipients can I use to keep the pyrimidine in solution?

A: Cyclodextrins are the preferred solubilizing agents for cell-based assays. Cyclodextrins (CDs), particularly Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Hydroxypropyl-γ-cyclodextrin (HP-γ-CD), feature a hydrophilic exterior and a lipophilic central cavity[4]. They form non-covalent, dynamic inclusion complexes with the hydrophobic planar rings of pyrimidines, effectively shielding them from the aqueous environment[5]. Unlike harsh surfactants (e.g., Tween-80) which can lyse cell membranes at low concentrations, CDs are highly biocompatible and can increase apparent aqueous solubility by orders of magnitude without altering the intrinsic pharmacological properties of the drug[6][7].

Q3: Formulation isn't working. How should I advise the Medicinal Chemistry team to structurally optimize the pyrimidine core?

A: Target the crystal lattice energy by disrupting molecular planarity or utilizing a prodrug approach. Pyrimidines often suffer from poor solubility due to efficient π-π stacking. To improve solubility while maintaining target affinity, consider the following causal strategies:

• Disrupt Planarity: Introduce steric bulk (e.g., ortho-substitutions on adjacent phenyl rings) to increase the dihedral angle, or replace flat aromatic rings with saturated carbocycles (e.g., bicyclo[1,1,1]pentane). This disrupts the crystal-stacking capability, lowering the melting point and increasing aqueous solubility[1].

• Introduce Hydrophilic Moieties: Appending solubilizing tags like piperazine or morpholine rings can drastically increase solubility (sometimes by >4,000-fold), though this must be balanced against potential losses in target potency[1].

• Prodrugs: If the active pharmacophore cannot be altered, temporary promoieties (e.g., N-Mannich bases or O-alkyl carbamates) can be attached. These transient modifications can increase solubility up to 400,000-fold and are cleaved by esterases or physiological pH once inside the biological system[8].

Quantitative Data: Excipient Tolerance in Biological Assays

When formulating pyrimidines, you must balance maximum solubility with cellular tolerance. The table below summarizes the maximum recommended concentrations for common solubilizers in in vitro cell-based assays.

Excipient / Solubilizer	Mechanism of Solubilization	Max Recommended Conc. (In Vitro)	Primary Cytotoxic / Artifactual Risk
DMSO	Polar aprotic co-solvent	0.1% - 0.5% (v/v)	Membrane permeabilization, ROS induction, apoptosis[3][9].
Ethanol	Protic co-solvent	0.1% - 0.3% (v/v)	Rapid metabolic disruption, protein denaturation[9].
HP-β-Cyclodextrin	Host-guest inclusion complex	1.0% - 2.0% (w/v)	Cholesterol depletion from lipid rafts at very high doses[4].
Tween-80	Non-ionic surfactant (Micellar)	< 0.01% (v/v)	Severe membrane disruption, cell lysis.

Experimental Protocol: Self-Validating Kinetic vs. Thermodynamic Solubility Assay

A common pitfall in drug discovery is conflating kinetic solubility with thermodynamic solubility. Kinetic assays (diluting a DMSO stock into buffer) often create a supersaturated, metastable amorphous state that overestimates true solubility[10][11]. Thermodynamic assays measure the true equilibrium of the crystalline solid. To truly validate a pyrimidine's solubility profile, execute this dual-assay protocol.

Phase 1: Kinetic Solubility (The "Assay Simulation")

• Preparation: Prepare a 10 mM stock of the pyrimidine compound in 100% DMSO.

• Dilution: Spike 2 µL of the DMSO stock into 198 µL of the target biological assay buffer (e.g., HBSS or culture media) to achieve a 100 µM final concentration (1% DMSO).

• Incubation: Shake the microplate at 37°C for 2 hours[12].

• Phase Separation: Filter the suspension through a 0.45 µm Multiscreen solubility filter plate to remove amorphous precipitates[12].

Phase 2: Thermodynamic Solubility (The "Equilibrium Truth")

• Preparation: Weigh 2-3 mg of the pure, crystalline pyrimidine powder into a glass vial[10].

• Incubation: Add 1 mL of the target aqueous buffer (no DMSO). Agitate via shake-flask method at 37°C for 24 to 72 hours to ensure true thermodynamic equilibrium is reached[11][13].

• Phase Separation: Centrifuge at high speed (10,000 x g) for 15 minutes, then filter the supernatant.

Phase 3: Quantification and Self-Validation

• Quantification: Dilute the filtrates from both Phase 1 and Phase 2 in mobile phase and quantify the dissolved compound using LC-MS/MS against a standard calibration curve[13].

• Validation (Critical Step): Recover the solid residue from the Thermodynamic filter. Examine it under a polarized light microscope .

  • Causality Check: If the residue is birefringent (crystalline), you have successfully measured the true thermodynamic solubility. If it lacks birefringence (amorphous), the compound may have undergone a solution-mediated phase transformation, and the result is still a metastable kinetic measurement[10][11].

References

• Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5-a]pyrimidine CFTR Activator That Ameliorates Dry Eye Disease. ACS Publications. Available at:[Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. NIH. Available at:[Link]

• Considerations regarding use of solvents in in vitro cell based assays. NIH. Available at:[Link]

• CYCLODEXTRIN AS SOLUBILIZER AND TARGETING AGENT FOR DRUGS. ResearchGate. Available at:[Link]

• ADME Solubility Assay. BioDuro-Global CRDMO. Available at:[Link]

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon. Available at:[Link]

• Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. NIH. Available at:[Link]

• β-Cyclodextrin as a suitable solubilizing agent for in situ absorption study of poorly water-soluble drugs. ResearchGate. Available at:[Link]

• Kinetic versus thermodynamic solubility temptations and risks. Ovid. Available at:[Link]

• Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines. NIH. Available at:[Link]

• Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5-a]pyrimidine CFTR Activator. ACS Publications. Available at:[Link]

• Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5- a ]pyrimidine CFTR Activator. ResearchGate. Available at:[Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Semantic Scholar. Available at:[Link]

• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Available at:[Link]

• The study of the influence of DMSO on human fibroblasts proliferation in-vitro. Jagiellonian Center of Innovation. Available at:[Link]

• How can cyclodextrins enhance solubility? Carbohyde. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 5. researchgate.net [researchgate.net]
• 6. Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. enamine.net [enamine.net]
• 13. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 4-Chloro vs. 5-Chloro Pyrimidine Derivatives

Executive Summary

The reactivity profile of chloropyrimidines is dictated by the specific placement of the halogen relative to the ring nitrogen atoms. This guide contrasts the 4-chloro (and by symmetry, 6-chloro) position with the 5-chloro position.

• 4-Chloropyrimidines: Highly electrophilic. The C4 position is activated by the adjacent and para-positioned nitrogen atoms, making it a prime substrate for Nucleophilic Aromatic Substitution (

  ) under mild conditions.

• 5-Chloropyrimidines: Electronically deactivated regarding nucleophilic attack. The C5 position acts as a "meta-like" center, isolated from the resonance-withdrawing power of the ring nitrogens. It is generally inert to

  but remains a viable candidate for transition-metal catalyzed cross-couplings (e.g., Suzuki-Miyaura), albeit with slower oxidative addition rates than the C4 isomer.

Quick Selection Rule:

If you need to introduce a heteroatom nucleophile (amine, alkoxide, thiol) via

, use the 4-chloro derivative . If functionalizing C5, rely on Palladium-catalyzed couplings or Lithium-Halogen exchange , or switch to a 5-bromo precursor.

Mechanistic Foundation: The Electronic Divergence

The stark contrast in reactivity stems from the stability of the intermediate species formed during reaction.

Nucleophilic Aromatic Substitution ( )

The

mechanism proceeds via a Meisenheimer complex .[1][2] The stability of this anionic intermediate is the rate-determining factor.

• C4 Attack: The negative charge can be delocalized onto the electronegative ring nitrogen atoms (positions 1 and 3). This resonance stabilization lowers the activation energy significantly.

• C5 Attack: The negative charge is localized primarily on carbon atoms (C2, C4, C6). It cannot be delocalized onto the ring nitrogens without disrupting the

  -skeleton, making the transition state energetically inaccessible under standard conditions.

Palladium-Catalyzed Coupling

Reactivity is governed by the rate of Oxidative Addition (OA) of the C-Cl bond to Pd(0).

• C4-Cl: The electron-deficient nature of the C4 position weakens the C-Cl bond and stabilizes the resulting Pd(II) species, facilitating fast OA.

• C5-Cl: The C5 position is relatively electron-rich compared to C4. While OA is possible, it is slower and often requires electron-rich, bulky ligands (e.g., Buchwald phosphines or NHCs) to proceed efficiently.

Visualization: Reactivity Logic & Pathways

Diagram 1: Mechanistic Decision Tree

This flow logic helps select the correct synthetic strategy based on the starting material isomer.

Caption: Decision matrix for functionalizing 4- vs. 5-chloropyrimidines. Green nodes indicate preferred pathways; red indicates unfavorable routes.

Comparative Data Analysis

The following table synthesizes experimental trends for common transformations.

Table 1: Reactivity Comparison (4-Cl vs. 5-Cl)

Reaction Class	Nucleophile/Partner	4-Chloropyrimidine Performance	5-Chloropyrimidine Performance
(Amination)	Primary Amines (R-NH2)	Excellent. RT to 80°C. No catalyst required.	Poor/Inert. Requires >150°C or failure.
(Etherification)	Alkoxides (NaOR)	High. 0°C to RT. Exothermic.	Very Low. Often requires forcing conditions.
Suzuki Coupling	Aryl Boronic Acids	High Reactivity. Standard Pd(PPh3)4 often sufficient.	Moderate. Requires active ligands (e.g., S-Phos, X-Phos).
Lithiation	Li-TMP / n-BuLi	Unstable. Prone to addition across C=N bond.	Good. Can undergo Li-Halogen exchange or ortho-lithiation.[3]

Detailed Experimental Protocols

These protocols are designed to be self-validating. If the color changes or intermediates described do not appear, re-evaluate reagent purity (especially dryness of solvents).

Protocol A: of 4-Chloropyrimidines (Standard Amination)

Objective: Synthesis of 4-aminopyrimidines. Scope: Applicable to 4-Cl, 2,4-dichloro (selective for C4), and 4,6-dichloro derivatives.

• Preparation:

  • Dissolve 4-chloropyrimidine derivative (1.0 equiv) in anhydrous Isopropanol (IPA) or DMF (0.2 M concentration).

  • Note: IPA is preferred for ease of workup; DMF for poorly soluble substrates.

• Nucleophile Addition:

  • Add Amine (1.1–1.2 equiv).

  • Add DIPEA (Diisopropylethylamine) (1.5 equiv) to scavenge HCl.

• Reaction:

  • Heat to 60–80°C for 2–4 hours.

  • Validation: Monitor via TLC/LCMS. 4-Cl starting material usually absorbs strongly in UV; product spot will be more polar.

• Workup:

  • IPA Method: Cool to RT. Pour into water. Precipitate often forms. Filter and wash with water.

  • DMF Method: Dilute with EtOAc, wash 3x with water/brine to remove DMF. Dry over Na2SO4.[4]

Protocol B: Suzuki-Miyaura Coupling of 5-Chloropyrimidines

Objective: Arylation of the electron-neutral 5-position. Critical Factor: The C5-Cl bond is stronger; standard Pd(PPh3)4 may fail. Use a biaryl phosphine ligand system.

• Reagents:

  • 5-Chloropyrimidine (1.0 equiv).[4]

  • Aryl Boronic Acid (1.2 equiv).[1][4]

  • Catalyst: Pd(OAc)2 (2 mol%) + X-Phos or S-Phos (4 mol%).

  • Alternative Pre-catalyst: Pd(dppf)Cl2 is a robust second choice.

  • Base: K3PO4 (2.0 equiv, finely ground).

• Solvent System:

  • 1,4-Dioxane / Water (4:1 ratio). Degas thoroughly by sparging with Argon for 15 mins.

• Procedure:

  • Combine solid reagents in a reaction vial.

  • Add degassed solvent.[1][4]

  • Seal and heat to 90–100°C for 12–18 hours.

  • Validation: Reaction mixture should turn from orange/red to black (active Pd species). If Pd black precipitates early (mirror on glass), conversion may stall.

• Workup:

  • Filter through a Celite pad to remove Pd residues. Dilute with EtOAc, wash with brine, concentrate.

Regioselectivity in Polychlorinated Systems

When multiple chlorines are present, the order of displacement is predictable based on electronic deficiency.

Diagram 2: Regioselectivity Hierarchy

Caption: Sequential displacement order in polychlorinated pyrimidines. C4 reacts first due to maximum N-activation.

• 2,4-Dichloropyrimidine: Nucleophiles attack C4 exclusively at 0°C. C2 requires higher temperatures or a second equivalent of nucleophile.

• 4,5-Dichloropyrimidine: Nucleophiles attack C4 exclusively. C5 remains intact and can be used for subsequent cross-coupling.

References

• Mechanistic Insight into

  : Journal of the Chemical Society C: Organic, "Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate." Link

• Regioselectivity of 2,4-Dichloropyrimidines: The Journal of Organic Chemistry, "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines." Link

• Palladium Catalyzed Cross-Coupling Kinetics: Chemical Science, "A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions."[5] Link

• Functionalization of 5-Position via Metalation: Chemistry - A European Journal, "Regio- and chemoselective metalation of chloropyrimidine derivatives with TMPMgCl[3]·LiCl." Link

• General Pyrimidine Reactivity Guide: BenchChem Technical Guides, "A Comparative Guide to the Reactivity of Dichloropyrimidines." Link (Note: Generalized citation for foundational reactivity data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H [pubs.rsc.org]

Optimizing Palladium Catalysts for Pyrimidine Cross-Coupling: A Comparative Guide

The pyrimidine scaffold is a privileged pharmacophore, ubiquitous in modern kinase inhibitors, oncology drugs, and antimicrobial agents. However, functionalizing pyrimidines via palladium-catalyzed cross-coupling presents unique challenges. The electron-deficient nature of the diazine ring, coupled with the strong coordinating ability of its nitrogen atoms, frequently leads to catalyst poisoning, protodehalogenation, and competing nucleophilic aromatic substitution (SNAr).

This guide provides an objective, data-driven comparison of modern palladium catalysts for pyrimidine cross-coupling, focusing on the Suzuki-Miyaura and Buchwald-Hartwig reactions. By understanding the mechanistic causality behind ligand design, researchers can move away from empirical screening and rationally select the optimal catalytic system.

Mechanistic Causality: Overcoming Pyrimidine Coordination

Historically, cross-coupling relied on classic catalysts like Pd(PPh3)4 or Pd(dppf)Cl2. While effective for simple benzenoid systems, these catalysts often fail with pyrimidines. The core issue lies in the resting state of the catalyst.

Classic phosphines tend to form bis-ligated L2Pd(0) species, which are sluggish to undergo oxidative addition. More critically, the basic nitrogen atoms of the pyrimidine ring can displace the phosphine ligands, creating stable, off-cycle Pd-pyrimidine complexes that halt the catalytic cycle.

Modern dialkylbiaryl phosphines (the "Buchwald ligands") solve this through steric engineering. Ligands like XPhos, RuPhos, and BrettPhos are highly bulky, forcing the formation of a monoligated, 12-electron L1Pd(0) active species[1]. This T-shaped intermediate is exceptionally reactive toward oxidative addition. Furthermore, the immense steric bulk of the dialkylbiaryl framework physically shields the palladium center, preventing the pyrimidine nitrogens from coordinating and poisoning the catalyst[1].

Catalytic cycle highlighting the critical L1Pd(0) active species.

Catalyst Performance Comparison

To objectively compare catalyst performance, we must look at standardized reaction conditions. The use of pre-formed palladacycles (Generation 2, 3, and 4 precatalysts) is highly recommended over mixing Pd2(dba)3 with free ligand. The dba (dibenzylideneacetone) ligand is an electron-withdrawing alkene that sequesters Pd(0), significantly dampening reaction rates[1].

A. Suzuki-Miyaura Cross-Coupling

For the Suzuki-Miyaura coupling of pyrimidines, XPhos is generally the gold standard[2]. Its electron-rich dicyclohexylphosphine moiety accelerates oxidative addition into challenging C-Cl bonds, while its biphenyl backbone promotes rapid reductive elimination.

Table 1: Comparative Yields for Suzuki-Miyaura of 2-Chloropyrimidine with 4-Methoxyphenylboronic Acid

Catalyst System	Loading (mol%)	Base / Solvent	Temp (°C)	Time	Yield (%)	Primary Failure Mode
Pd(PPh3)4	5.0	Na2CO3 / PhMe:H2O	100	24 h	45%	Catalyst poisoning; protodehalogenation.
Pd(dppf)Cl2	3.0	K2CO3 / Dioxane:H2O	90	16 h	72%	Sluggish oxidative addition.
PEPPSI-IPr	1.0	K2CO3 / iPrOH	60	8 h	88%	Minor homocoupling of boronic acid.
XPhos Pd G3	0.5	K3PO4 / THF:H2O	40	2 h	98%	None (Near quantitative conversion)[2].

Note: XPhos Pd G3 achieves full conversion at parts-per-million (ppm) to low mol% loadings, significantly reducing heavy metal contamination in the final active pharmaceutical ingredient (API)[2][3].

B. Buchwald-Hartwig Amination

Amination of pyrimidines is highly sensitive to the nature of the amine. For secondary amines (e.g., morpholine, piperidine), reductive elimination is the rate-limiting step due to extreme steric crowding at the palladium center[4]. RuPhos specifically lowers the energy barrier for reductive elimination, making it the superior choice for secondary amines[4]. Conversely, for primary amines, BrettPhos is preferred as its extreme bulk prevents the coupled secondary amine product from undergoing a second arylation[4][5].

Table 2: Comparative Yields for Buchwald-Hartwig of 4-Chloropyrimidine with Morpholine (Secondary Amine)

Catalyst System	Loading (mol%)	Base / Solvent	Temp (°C)	Time	Yield (%)	Mechanistic Observation
Pd2(dba)3 + BINAP	5.0	NaOtBu / Toluene	110	24 h	35%	Significant SNAr background; degradation.
XantPhos Pd G3	2.0	Cs2CO3 / Dioxane	100	12 h	65%	Moderate reductive elimination rate.
BrettPhos Pd G3	1.0	LiHMDS / THF	65	4 h	60%	Steric clash hinders secondary amine binding[4].
RuPhos Pd G3	1.0	LiHMDS / THF	65	2 h	95%	Optimal acceleration of reductive elimination[4].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, cross-coupling protocols must be designed as self-validating systems. The inclusion of an internal standard prior to reaction initiation allows researchers to differentiate between true catalytic failure and product loss during aqueous workup.

Protocol: XPhos Pd G3 Catalyzed Suzuki-Miyaura of a Pyrimidine

Causality Note: Degassing is strictly required. Oxygen rapidly inserts into the L1Pd(0) active species to form inactive peroxo-palladium(II) complexes, permanently killing the catalyst[2].

Materials:

• Electrophile: 2-Chloropyrimidine (1.0 mmol)

• Nucleophile: Arylboronic acid (1.2 mmol)

• Catalyst: XPhos Pd G3 (0.005 mmol, 0.5 mol%)

• Base: K3PO4 (2.0 mmol, 2.0 equiv, finely milled)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.33 mmol)

• Solvent: THF / H2O (4:1 v/v, 5.0 mL)

Step-by-Step Methodology:

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-chloropyrimidine, arylboronic acid, K3PO4, and the internal standard (1,3,5-trimethoxybenzene).

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with ultra-pure Nitrogen or Argon. Repeat this cycle three times.

• Solvent Degassing: In a separate vial, prepare the THF/H2O mixture. Sparge the solvent with Nitrogen for 15 minutes.

• Reaction Initiation: Add the degassed solvent to the Schlenk flask via syringe. Stir for 5 minutes to dissolve the organic components. Quickly remove the septum, add the XPhos Pd G3 precatalyst in one portion, and reseal. (Adding the catalyst last prevents premature activation and degradation).

• Heating & Stirring: Place the flask in a pre-heated oil bath at 40 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• In-Process Validation: After 2 hours, withdraw a 20 µL aliquot via microsyringe. Dilute in 0.6 mL of CDCl3 and acquire a rapid 1H-NMR spectrum. Compare the integration of the product peaks against the 1,3,5-trimethoxybenzene standard (singlet at ~6.1 ppm) to determine the exact in-situ NMR yield.

• Workup: If the NMR yield is >95%, cool the reaction to room temperature. Dilute with EtOAc and wash with brine. Dry the organic layer over Na2SO4, concentrate, and purify via flash chromatography.

Self-validating experimental workflow utilizing internal standard quantification.

Conclusion & Catalyst Selection Matrix

When functionalizing pyrimidines, empirical screening of outdated catalysts leads to wasted time and material. By understanding the mechanistic bottlenecks—specifically the requirement for a sterically shielded L1Pd(0) species to prevent nitrogen coordination—the selection process becomes deterministic:

• For Suzuki-Miyaura on Pyrimidines: Default to XPhos Pd G3 . It provides the optimal balance of rapid oxidative addition and reductive elimination, allowing for ppm-level catalyst loadings[2][3].

• For Buchwald-Hartwig (Secondary Amines): Default to RuPhos Pd G3 . It specifically lowers the transition state energy for the rate-limiting reductive elimination step[4].

• For Buchwald-Hartwig (Primary Amines): Default to BrettPhos Pd G3 . Its extreme steric profile prevents over-arylation[5].

References

• Ouyang, J.-S. et al. "Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews.
• Ke, Z. et al. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure." ACS Omega.
• "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm." Organic Process Research & Development.
• "Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry." MDPI.

Sources

• 1. Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Validation of Biological Activity of Novel Pyrimidine Compounds: A Comparative Guide for EGFR Tyrosine Kinase Inhibitors

As a Senior Application Scientist overseeing preclinical assay development, I frequently evaluate emerging pharmacophores against established clinical standards. The pyrimidine ring is a privileged scaffold in oncology, serving as the pharmacophoric blueprint for rational drug design due to its structural mimicry of natural nucleotides.

When validating novel pyrimidine derivatives—specifically those engineered as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs)—we cannot simply rely on endpoint IC50 values. We must interrogate the causality of the inhibition. Does the compound genuinely engage the target's ATP-binding pocket, or is the observed cytotoxicity an artifact of poor solubility, membrane disruption, or off-target toxicity?

This guide objectively compares the performance of novel pyrimidine derivatives against established clinical alternatives, providing researchers with the mechanistic rationale and self-validating experimental protocols necessary for rigorous preclinical evaluation.

Mechanistic Rationale & Target Engagement

Established first-generation EGFR inhibitors like Gefitinib (a quinazoline derivative) bind competitively to the ATP-binding site of the EGFR kinase domain. Recent structural-activity relationship (SAR) studies on novel indole-tethered pyrimidine derivatives (such as MKP101) demonstrate their capacity to concurrently inhibit EGFR and other angiokinases with high potency . Furthermore, substituted pyrido[2,3-d]pyrimidine derivatives have been validated not only as kinase inhibitors but also as potent antioxidant agents .

To validate these novel compounds, we must track the disruption of the downstream signaling cascade. By blocking EGFR autophosphorylation, pyrimidine TKIs halt the PI3K/AKT and RAS/MAPK pathways, ultimately arresting tumor cell proliferation.

Fig 1: EGFR pathway blockade by novel pyrimidine derivatives via ATP-competitive inhibition.

Comparative Performance Data

To objectively benchmark novel pyrimidines, we compare them against Gefitinib (an EGFR-specific standard) and Pazopanib (a multi-target angiokinase inhibitor). The data below illustrates how structural modifications to the pyrimidine core shift the selectivity and potency profile , .

Compound	Structural Classification	Cell-Free EGFR IC₅₀ (nM)	Cellular Viability IC₅₀ (nM)	Primary Target(s)
Gefitinib	Quinazoline (Standard)	2 - 5	10 (HCC827)	EGFR
Pazopanib	Indazole (Standard)	> 10,000	> 5,000 (HCC827)	VEGFR, PDGFR
MKP101	Indole-Tethered Pyrimidine	43	160 (HCC827)	EGFR, VEGFR2
Compound R8	Substituted Pyrimidine	65	18,500 (MDA-MB-231)	EGFR

Data Interpretation: While MKP101 shows a slightly higher cell-free IC₅₀ than Gefitinib, it successfully bridges the gap between EGFR inhibition and anti-angiogenic activity (VEGFR2), offering a dual-action profile that traditional quinazolines lack.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include mandatory internal checkpoints to confirm that the assay mechanics are sound before any compound efficacy is interpreted.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality of Choice: We select TR-FRET over standard colorimetric assays because novel pyrimidine derivatives often contain conjugated ring systems that exhibit intrinsic autofluorescence. TR-FRET utilizes a time-delayed reading that eliminates this background noise, ensuring the calculated IC₅₀ represents true target engagement rather than optical interference.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Dilute recombinant EGFR kinase domain and biotinylated poly-GT substrate to optimized working concentrations.

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the pyrimidine derivatives in 100% DMSO. Transfer 100 nL of compound to a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550) to prevent tip-based carryover.

• Reaction Initiation: Add 5 µL of the EGFR enzyme solution to the wells. Incubate for 15 minutes at room temperature to allow for inhibitor-enzyme pre-binding. Initiate the reaction by adding 5 µL of a master mix containing ATP (at the predetermined Kₘ value) and the biotinylated substrate.

• Reaction Termination & Detection: After 60 minutes, halt the reaction by adding 10 µL of Stop/Detection Buffer containing EDTA, Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-APC. Incubate for 60 minutes.

• Measurement: Read the plate on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm).

Self-Validation Checkpoint: Calculate the Z'-factor using the formula: Z' = 1 - (3σ_max + 3σ_min) / |μ_max - μ_min| (using DMSO vehicle as max and EDTA-stopped wells as min). A Z' score > 0.6 validates the assay's dynamic range, proving the system is robust enough to accurately rank the pyrimidine derivatives.

Protocol B: MTT Cytotoxicity Assay in HCC827 Cells

Causality of Choice: Target engagement in a cell-free assay does not guarantee cellular efficacy due to potential efflux pump interactions or poor membrane permeability. We utilize the HCC827 non-small cell lung cancer line because it harbors an EGFR exon 19 deletion. This mutation renders the cells "addicted" to EGFR signaling, creating a highly sensitive, target-specific phenotypic readout for our pyrimidine TKIs.

Step-by-Step Methodology:

• Cell Seeding: Harvest HCC827 cells in the logarithmic growth phase. Seed at a density of 3,000 cells/well in 90 µL of RPMI-1640 medium (supplemented with 10% FBS) into a 96-well flat-bottom plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Dilute the pyrimidine compounds in culture media to achieve 10X final concentrations. Add 10 µL of these dilutions to the respective wells (final DMSO concentration must not exceed 0.1%). Include Gefitinib as a positive control and 0.1% DMSO as a vehicle control. Incubate for 72 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours at 37°C to allow viable cells to metabolize the tetrazolium salt into insoluble purple formazan crystals.

• Solubilization & Measurement: Carefully aspirate the media. Add 100 µL of pure DMSO to each well to solubilize the formazan. Shake the plate for 10 minutes on an orbital shaker. Measure absorbance at 570 nm.

Self-Validation Checkpoint: Evaluate the edge-effect by comparing the variance of the outer wells to the inner wells of the vehicle control. Furthermore, the positive control (Gefitinib) must yield an IC₅₀ between 5–15 nM. If Gefitinib fails to hit this historical benchmark, the biological integrity of the HCC827 cell line is compromised (e.g., acquired resistance or mycoplasma contamination), and the pyrimidine data must be voided.

References

• Title: Structure-Activity Relationship of Indole-Tethered Pyrimidine Derivatives that Concurrently Inhibit Epidermal Growth Factor Receptor and Other Angiokinases Source: PLOS One URL: [Link]

• Title: Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies Source: Molecules (MDPI) URL: [Link]

• Title: Design, Synthesis, In Silico and In Vitro Evaluation of Novel Pyrimidine Derivatives as EGFR Inhibitors Source: Anti-Cancer Agents in Medicinal Chemistry (Bentham Science) URL: [Link]

A Comparative Guide to the Structure-Activity Relationships of Pyrimidine-4-Carbonitriles in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine ring is a foundational scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its versatile biological activity.[1][2][3] Among its many derivatives, pyrimidine-4-carbonitriles represent a class of compounds with significant potential, particularly in the development of targeted therapies. This guide provides an in-depth technical analysis of the structure-activity relationships (SAR) of pyrimidine-4-carbonitriles, offering a comparative perspective against alternative heterocyclic scaffolds and providing supporting experimental data and protocols to inform rational drug design.

The Pyrimidine-4-Carbonitrile Scaffold: A Privileged Motif

The pyrimidine nucleus, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, is a key component of nucleic acids (cytosine, thymine, and uracil) and is present in numerous approved drugs.[4][5] The introduction of a carbonitrile (cyano) group at the 4-position of the pyrimidine ring creates a unique electronic and steric profile, influencing the molecule's ability to interact with biological targets. The electron-withdrawing nature of the cyano group can modulate the pKa of the pyrimidine ring and participate in hydrogen bonding and other non-covalent interactions within enzyme active sites.

While extensive research has been conducted on pyrimidine derivatives as a whole, detailed SAR studies specifically focusing on the 4-carbonitrile isomer are less abundant in the literature compared to its 5-carbonitrile counterpart. However, by examining the available data for pyrimidine-4-carbonitriles and drawing logical inferences from closely related pyrimidine scaffolds, we can construct a robust understanding of the key structural features that govern their biological activity.

Unraveling the Structure-Activity Relationship (SAR) of Pyrimidine-4-Carbonitriles

The biological activity of pyrimidine-4-carbonitrile derivatives is highly dependent on the nature and position of substituents at other positions of the pyrimidine ring, namely at the 2-, 5-, and 6-positions.

Substitutions at the 2- and 6-Positions: Modulating Potency and Selectivity

The 2- and 6-positions of the pyrimidine ring are often key points for modification to enhance potency and modulate selectivity.

A notable example of a biologically active pyrimidine-4-carbonitrile is 4-[2-amino-6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]benzonitrile , which has been identified as a potent histamine H4 receptor (H4R) antagonist.[6] In the optimization of this series, it was found that substitution at the 6-position with aromatic and secondary amine moieties was highly beneficial for activity.[6] This highlights the importance of this position for introducing groups that can form favorable interactions with the target protein.

For kinase inhibition, a common therapeutic target for pyrimidine derivatives, the 2- and 4- (or in this case, the analogous 6-) positions are critical for establishing key hydrogen bond interactions with the hinge region of the kinase ATP-binding site. Many potent kinase inhibitors feature anilino or related aromatic groups at these positions.[7]

The Role of the 5-Position

While the core focus is on 4-carbonitriles, the influence of substituents at the 5-position is also crucial. In many pyrimidine-based inhibitors, this position is often substituted to fine-tune the electronic properties of the ring and to occupy specific sub-pockets within the target's active site. For instance, in a series of 2-amino-4,6-diarylpyrimidine-5-carbonitriles, the presence of the cyano group at the 5-position was a key feature for their activity as A1 adenosine receptor antagonists.[8]

General SAR Principles for Pyrimidine-Carbonitriles as Kinase Inhibitors

Drawing from the broader knowledge of pyrimidine-based kinase inhibitors, we can infer the following SAR principles that are likely applicable to pyrimidine-4-carbonitriles:

• Amino Group at C2: A 2-amino group is a common feature, often serving as a key hydrogen bond donor to the kinase hinge region.[5]

• Aryl/Heteroaryl Groups at C6: Large, often substituted, aromatic or heteroaromatic groups at the 6-position can occupy the hydrophobic pocket of the ATP-binding site, contributing significantly to potency.

• Small Substituents at C5: Small, electron-withdrawing or -donating groups at the 5-position can be used to modulate the overall electronic character of the molecule and to probe for additional interactions in the active site.

The following diagram illustrates the key positions for substitution on the pyrimidine-4-carbonitrile scaffold and their general roles in determining biological activity.

Caption: Key positions for structure-activity relationship (SAR) studies on the pyrimidine-4-carbonitrile scaffold.

Comparative Performance with Alternative Scaffolds

The pyrimidine scaffold is not unique in its ability to target therapeutically relevant proteins. Several other heterocyclic systems have been successfully employed as core structures for drug candidates, often targeting the same biological pathways. A comparative analysis of pyrimidine-4-carbonitriles with these alternatives is crucial for understanding their relative advantages and disadvantages.

Pyrazolo[3,4-d]pyrimidines: The Bioisosteric Advantage

Pyrazolo[3,4-d]pyrimidines are a class of fused heterocyclic compounds that are considered bioisosteres of adenine, the purine base in ATP.[9][10] This structural mimicry allows them to effectively compete with ATP for binding to the active site of kinases.

Key Advantages of Pyrazolo[3,4-d]pyrimidines:

• Strong Hinge Binding: The fused ring system provides a rigid scaffold that can be readily functionalized to optimize interactions with the kinase hinge region.[9]

• Proven Clinical Success: Several approved drugs, such as the BTK inhibitor ibrutinib, are based on the pyrazolo[3,4-d]pyrimidine scaffold.[9]

Quinazolines: A Well-Established Kinase Inhibitor Scaffold

Quinazolines, which consist of a pyrimidine ring fused to a benzene ring, are another prominent class of kinase inhibitors. They have been particularly successful in the development of Epidermal Growth Factor Receptor (EGFR) inhibitors.

Key Advantages of Quinazolines:

• Extensive SAR Knowledge: A vast body of literature exists on the SAR of quinazoline-based kinase inhibitors, providing a solid foundation for new drug design.

• First- and Second-Generation EGFR Inhibitors: Drugs like gefitinib and erlotinib are based on the quinazoline scaffold and have been mainstays in cancer therapy.[5]

The following table provides a comparative overview of the inhibitory activities of representative pyrimidine, pyrazolo[3,4-d]pyrimidine, and quinazoline derivatives against common kinase targets.

Scaffold	Compound Example	Target Kinase	IC50 (nM)	Reference
Pyrimidine	Osimertinib	EGFR (T790M mutant)	<1	[5]
Pyrazolo[3,4-d]pyrimidine	Ibrutinib	BTK	0.5	[9]
Quinazoline	Gefitinib	EGFR	2-37	[5]

Note: IC50 values are highly dependent on the specific assay conditions and should be considered for comparative purposes within the context of the cited literature.

The following diagram illustrates the structural comparison of these three key scaffolds.

Caption: Structural comparison of pyrimidine, pyrazolo[3,4-d]pyrimidine, and quinazoline scaffolds.

Experimental Protocols

To facilitate further research in this area, the following sections provide detailed, step-by-step methodologies for the synthesis and biological evaluation of pyrimidine-carbonitrile derivatives.

Synthesis of a Representative 2-Amino-6-Aryl-Pyrimidine-4-Carbonitrile

This protocol is a generalized procedure adapted from literature methods for the synthesis of substituted pyrimidines.

Step 1: Synthesis of the Chalcone Intermediate

• To a stirred solution of an appropriate acetophenone (1.0 eq) and an aromatic aldehyde (1.0 eq) in ethanol, add an aqueous solution of sodium hydroxide (2.0 eq).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Filter the precipitated solid, wash with water, and dry to obtain the chalcone.

Step 2: Cyclization to form the Pyrimidine-4-Carbonitrile

• A mixture of the chalcone (1.0 eq), malononitrile (1.0 eq), and guanidine nitrate (1.2 eq) in dimethylformamide (DMF) is prepared.

• To this mixture, add potassium carbonate (2.0 eq) as a base.

• Heat the reaction mixture at 80-100 °C for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• The precipitated solid is filtered, washed with water, and then purified by recrystallization from ethanol or by column chromatography to yield the desired 2-amino-6-aryl-pyrimidine-4-carbonitrile.

In Vitro Kinase Inhibition Assay

This protocol describes a common method for evaluating the inhibitory activity of synthesized compounds against a target kinase.

• Prepare Reagents:

  • Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • ATP solution (at a concentration close to the Km for the specific kinase).

  • Peptide substrate specific for the target kinase.

  • Test compounds dissolved in DMSO at various concentrations.

• Assay Procedure:

  • In a 96-well plate, add the kinase buffer, the target kinase enzyme, and the peptide substrate.

  • Add the test compound at different concentrations (typically in a serial dilution).

  • Pre-incubate the mixture for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the plate at 30 °C for 30-60 minutes.

• Detection:

  • Stop the reaction by adding a suitable stop solution (e.g., EDTA).

  • Quantify the amount of phosphorylated substrate using a suitable detection method, such as a phosphospecific antibody-based ELISA, radiometric assay using [γ-³²P]ATP, or a luminescence-based ATP detection kit (e.g., Kinase-Glo®).

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve using appropriate software.

The following workflow diagram illustrates the general process of synthesizing and evaluating pyrimidine-4-carbonitrile derivatives.

Caption: A generalized experimental workflow for the discovery and development of pyrimidine-4-carbonitrile-based therapeutic agents.

Conclusion

The pyrimidine-4-carbonitrile scaffold represents a promising starting point for the design of novel therapeutic agents targeting a range of biological entities, particularly protein kinases. While the available SAR data for this specific isomer is still developing, a comprehensive analysis of related pyrimidine derivatives provides a strong foundation for rational drug design. By strategically modifying the substituents at the 2-, 5-, and 6-positions, researchers can fine-tune the potency, selectivity, and pharmacokinetic properties of these compounds. A comparative understanding of alternative scaffolds, such as pyrazolo[3,4-d]pyrimidines and quinazolines, further enriches the drug discovery process by providing context and highlighting the unique advantages of each heterocyclic system. The experimental protocols provided in this guide offer a practical framework for the synthesis and evaluation of new pyrimidine-4-carbonitrile derivatives, paving the way for the development of the next generation of targeted therapies.

References

• Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. Journal of Medicinal Chemistry.
• Tyrosine kinase inhibitors. 12. Synthesis and structure-activity relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines designed as inhibitors of the epidermal growth factor receptor. Journal of Medicinal Chemistry. [Link]
• Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023). Archiv der Pharmazie. [Link]
• Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. ACS Publications. [Link]
• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research.
• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. [Link]
• Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry. [Link]
• A simple approach for the synthesis of 2,6-diaryl-4-oxo-3,4- dihydropyrimidine-5-carbonitriles. ResearchGate. [Link]
• Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. MDPI. [Link]
• Design, Synthesis and Biological Activity of Pyrimidine Derivatives of Acetomido Chalcone of Crotamiton. Advanced Journal of Chemistry, Section A.
• (PDF) Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. ResearchGate. [Link]
• Biological Activity of Pyrimidine Derivativies: A Review. Juniper Publishers. [Link]
• Structure-activity studies on a series of a 2-aminopyrimidine-containing histamine H4 receptor ligands. PubMed. [Link]
• Structure-activity relationship study and optimisation of 2-aminopyrrole-1-benzyl-4,5-diphenyl-1H-pyrrole-3-carbonitrile as a broad spectrum metallo-β-lactamase inhibitor. PubMed. [Link]
• An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]
• An overview on synthesis and biological activity of pyrimidines. SciSpace. [Link]
• Synthesis and Antimicrobial Activity of Novel 6-Alkyl-2,4- disubstituted pyrimidine-5-carbonitriles. Archives of Pharmacal Research.
• Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation. PubMed. [Link]
• Synthesis of 4,6-disubstituted 2-(4-morpholinyl)pyrimidines by cross-coupling reactions using triorganoindium compounds. Organic & Biomolecular Chemistry. [Link]
• Synthesis of Densely Substituted Pyrimidine Derivatives. Organic Chemistry Portal. [Link]
• Recent Advances in Pyrimidine-Based Drugs. MDPI. [Link]
• SAR of some novel pyrimidine derivatives and chemical structure of VX680, ENMD-2076 and target pyrimidine 16, 17, and 18 as Aurora kinase inhibitors. ResearchGate. [Link]
• Discovery of 4,6-Disubstituted Pyrimidine Derivatives as Novel Dual VEGFR2/FGFR1 Inhibitors. PubMed. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Structure-activity studies on a series of a 2-aminopyrimidine-containing histamine H4 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research.ed.ac.uk [research.ed.ac.uk]
• 10. Targeting tumor cells with pyrazolo[3,4-<i>d</i>]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry [arabjchem.org]

in vitro assay development for novel pyrimidine-based enzyme inhibitors

The development of targeted oncology therapeutics has been revolutionized by the rational design of small molecules that competitively bind the ATP-binding pocket of hyperactive kinases. Among these, the pyrimidine scaffold—a bioisostere of the purine ring of ATP—has proven exceptionally successful in generating highly potent Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) for non-small cell lung cancer (NSCLC)[1],[2].

However, as a Senior Application Scientist, I frequently observe that synthesizing a potent pyrimidine derivative is only 10% of the battle. The true bottleneck lies in translating chemical structure into physiological efficacy. To objectively differentiate a novel pyrimidine-based inhibitor (which we will refer to as NPI-24 ) from established clinical standards like Gefitinib and Osimertinib, we must construct a rigorous, orthogonal in vitro assay cascade.

This guide details a self-validating, three-phase assay architecture: Biochemical Potency (TR-FRET) , Intracellular Target Engagement (CETSA) , and Phenotypic 3D Efficacy (ATP-based Viability) .

Caption: Logical relationship between the pyrimidine inhibitor's mechanism and the assay cascade.

Phase 1: Biochemical Potency via TR-FRET

The Causality of Assay Selection: When screening novel pyrimidine libraries, standard fluorescence assays are notoriously susceptible to false positives caused by auto-fluorescent compounds. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to circumvent this[3]. By introducing a time delay before measurement, short-lived background fluorescence decays. Furthermore, the ratiometric readout (520 nm / 490 nm) normalizes well-to-well variations in liquid handling, making it highly robust[4].

Step-by-Step Protocol: LanthaScreen TR-FRET Kinase Assay

Self-Validating System: This protocol includes a "No-Enzyme" control to establish baseline FRET and a "DMSO-only" control to define 100% uninhibited kinase activity.

• Buffer Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 0.01% BRIJ-35, 10 mM MgCl₂, 1 mM EGTA). Logic: MgCl₂ is the essential cofactor for ATP binding.

• Compound Dispensing: Serially dilute NPI-24, Gefitinib, and Osimertinib in DMSO, then transfer to a 384-well black microplate.

• Enzyme & Substrate Addition: Add 400 nM of fluorescein-labeled poly-GAT substrate and purified EGFR(L858R/T790M) kinase.

• Reaction Initiation: Add 200 µM ATP to initiate the reaction. Incubate for 60 minutes at room temperature.

• Reaction Arrest & Detection: Add TR-FRET dilution buffer containing EDTA and Terbium (Tb)-labeled anti-phosphotyrosine antibody[5]. Logic: EDTA chelates the Mg²⁺, instantly stopping the kinase reaction and stabilizing the signal for batch reading.

• Readout: Incubate for 60 minutes. Read on a microplate reader at 490 nm (Tb donor) and 520 nm (Fluorescein acceptor). Calculate the 520/490 ratio to determine the IC₅₀.

Caption: Step-by-step workflow of the LanthaScreen TR-FRET biochemical kinase assay.

Table 1: Biochemical Potency (IC₅₀) Profile

Inhibitor	EGFR (Wild-Type) IC₅₀	EGFR (L858R/T790M) IC₅₀	Selectivity Index (WT/Mutant)
Gefitinib (1st Gen)	2.5 nM	>1000 nM	0.002x (Poor)
Osimertinib (3rd Gen)	12.0 nM	1.5 nM	8.0x (Good)

| NPI-24 (Novel) | 45.0 nM | 0.8 nM | 56.2x (Excellent) |

Data Insight: While NPI-24 shows exceptional biochemical potency against the mutant target, biochemical assays occur in an artificial, cell-free vacuum. We must prove it crosses the cell membrane and binds the target intracellularly.

Phase 2: Intracellular Target Engagement via CETSA

The Causality of Assay Selection: Traditional cell-based assays measure downstream phosphorylation, which can be confounded by complex feedback loops. The Cellular Thermal Shift Assay (CETSA) provides direct biophysical proof of target engagement inside a living cell[6]. It relies on the principle of thermodynamic stabilization: a protein bound to a ligand (our pyrimidine inhibitor) will resist heat-induced unfolding and aggregation at higher temperatures compared to an unbound protein[7],[8].

Step-by-Step Protocol: CETSA

Self-Validating System: We probe for a non-targeted housekeeping protein (e.g., GAPDH) alongside EGFR. If GAPDH also shifts, the compound is causing global proteome toxicity, not specific target engagement.

• Cell Culture & Treatment: Culture H1975 cells (expressing mutant EGFR). Treat with 1 µM of inhibitor or DMSO vehicle for 1 hour at 37°C.

• Thermal Challenge: Aliquot the intact cell suspension into PCR tubes. Subject the tubes to a temperature gradient (40°C to 70°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature. Logic: This precise heating denatures unbound proteins.

• Lysis: Lyse the cells using 3 rapid freeze-thaw cycles in liquid nitrogen.

• Separation: Centrifuge lysates at 20,000 x g for 20 minutes. Logic: Denatured, unbound proteins aggregate and form a pellet, while ligand-stabilized proteins remain in the soluble supernatant.

• Quantification: Analyze the soluble fraction via Western blot to calculate the apparent melting temperature (Tₘ) and the thermal shift (ΔTₘ).

Caption: Cellular Thermal Shift Assay (CETSA) workflow for quantifying intracellular target engagement.

Table 2: Intracellular Thermodynamic Stabilization (CETSA ΔTₘ)

Treatment (H1975 Cells)	Apparent Tₘ (°C)	ΔTₘ (°C) vs Vehicle	GAPDH ΔTₘ (°C)
DMSO Vehicle	48.5°C	-	0.0°C
Gefitinib	49.0°C	+0.5°C	0.0°C
Osimertinib	54.2°C	+5.7°C	+0.1°C

| NPI-24 (Novel) | 56.1°C | +7.6°C | 0.0°C |

Data Insight: NPI-24 induces a massive +7.6°C thermal shift, proving highly stable intracellular target engagement without affecting off-target housekeeping proteins.

Phase 3: Phenotypic Efficacy in 3D Microtissues

The Causality of Assay Selection: Standard 2D monolayer viability assays severely overestimate drug efficacy because they lack the complex extracellular matrix (ECM) and hypoxic core of actual tumors. We utilize 3D spheroids to mimic physiological resistance. However, standard ATP assays fail here because their detergents cannot penetrate the spheroid core. We specifically deploy the CellTiter-Glo® 3D assay, which is engineered with enhanced lytic capacity to fully extract ATP from large microtissues[9],[10].

Step-by-Step Protocol: 3D Spheroid ATP Assay

Self-Validating System: Include a highly cytotoxic reference compound (e.g., Staurosporine) to define 100% cell death (background luminescence), ensuring the dynamic range of the assay is robust.

• Spheroid Generation: Seed H1975 cells in ultra-low attachment 96-well plates. Centrifuge lightly and incubate for 4 days to allow dense spheroid formation.

• Drug Treatment: Add serial dilutions of the pyrimidine inhibitors. Incubate for 72 hours.

• Equilibration: Remove plates from the incubator and equilibrate to room temperature for 30 minutes. Logic: Temperature gradients across the plate can cause uneven luminescent signals.

• Lysis & Extraction: Add a volume of CellTiter-Glo® 3D Reagent equal to the culture medium volume. Shake vigorously on an orbital shaker for 5 minutes. Logic: Vigorous physical agitation combined with the specialized 3D lytic buffer is mandatory to breach the spheroid's ECM[11].

• Signal Stabilization: Incubate at room temperature for 25 minutes.

• Detection: Record luminescence. The signal is directly proportional to the ATP concentration, indicating metabolically active cells.

Table 3: Phenotypic Efficacy (EC₅₀) - 2D vs 3D Microtissues

Inhibitor	2D Monolayer EC₅₀	3D Spheroid EC₅₀	Resistance Shift (3D/2D)
Gefitinib	>5000 nM	>5000 nM	N/A
Osimertinib	8.5 nM	42.0 nM	4.9x

| NPI-24 (Novel) | 4.2 nM | 15.5 nM | 3.7x |

Data Insight: While all compounds lose some efficacy in 3D models, NPI-24 demonstrates superior penetrance and sustained efficacy in the physiological 3D tumor model compared to Osimertinib.

Conclusion

The development of novel pyrimidine-based enzyme inhibitors requires a narrative of data that moves from isolated catalytic inhibition to physiological phenotypic death. By utilizing TR-FRET for artifact-free biochemical screening, CETSA for definitive intracellular target engagement, and 3D ATP assays for physiological efficacy, researchers can confidently validate next-generation therapeutics like NPI-24 before advancing to in vivo models.

References

• Ayati, A., et al. "Pyrimidine-based EGFR TK inhibitors in targeted cancer therapy." European Journal of Medicinal Chemistry / PubMed.[Link]

• "Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes." ResearchGate.[Link]

• "Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay." Bio-protocol.[Link]

• "Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement." ACS Chemical Biology / NIH.[Link]

Sources

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assessing the selectivity of pyrimidine compounds against kinase panels

Assessing the Selectivity of Pyrimidine Compounds Against Kinase Panels: A Comprehensive Comparison Guide

As a Senior Application Scientist in kinase drug discovery, I frequently encounter what I call the "pyrimidine paradox." The pyrimidine core is a privileged structural scaffold utilized extensively to construct kinase inhibitors, including at least eight FDA-approved drugs[1]. Its success stems from the nitrogen atoms within the pyrimidine ring, which form highly stable, ATP-competitive hydrogen bonds with the conserved "hinge" region of the kinase active site[2].

However, because this hinge-binding motif is universally accommodated by the human kinome, the baseline selectivity of unoptimized pyrimidine molecules is notoriously poor[1]. Without rigorous, multi-tiered selectivity profiling, advancing a pyrimidine hit risks severe promiscuous off-target binding and downstream clinical toxicity.

This guide provides an objective comparison of the primary platforms used to assess kinase selectivity, evaluates the structural determinants of pyrimidine selectivity using field-proven case studies, and outlines a self-validating experimental workflow for robust target validation.

Comparative Analysis of Kinase Selectivity Panels

To confidently advance a pyrimidine-based hit, researchers must evaluate its selectivity using orthogonal platforms. Relying solely on one assay type (e.g., binding vs. functional) introduces critical blind spots. Below is an objective comparison of the three gold-standard methodologies used in the industry:

Table 1: Comparison of Kinase Selectivity Profiling Platforms

Feature	Active-Site Competition Binding (e.g., KINOMEscan®)	Radiometric Enzymatic Assay (e.g., KinaseProfiler™)	Cellular Target Engagement (e.g., NanoBRET™)
Mechanism	Measures competition between the compound and an immobilized active-site probe.	Measures direct transfer of 33P-ATP to a specific peptide substrate.	Measures bioluminescence resonance energy transfer (BRET) in live cells.
Output Metric	Percent of Control (PoC), Selectivity Score (S10 or S35), .	, .	Cellular , target fractional occupancy.
Advantages	High-throughput (460+ kinases); detects binding to inactive (DFG-out) kinase conformations.	Direct functional readout of kinase inhibition; highly quantitative and standardized.	Assesses cell permeability, intracellular ATP competition, and physiological binding.
Limitations	Does not measure functional inhibition; may miss allosteric modulators.	Lower throughput; dependent on active kinase availability and specific substrates.	Requires engineered cell lines; lower throughput for panel-wide screening.

Causality Insight: Why start with a binding assay rather than a functional one? Pyrimidine compounds, particularly those with extended bulky substituents, often stabilize the inactive (DFG-out) conformation of kinases (Type II inhibitors). Enzymatic assays require the kinase to be in its active state, meaning they can yield false negatives for Type II inhibitors. Therefore, a comprehensive binding panel is the optimal primary filter, followed by radiometric assays for functional validation.

Case Study: Engineering Selectivity in Pyrimidine Scaffolds

Strategic structural modifications to the pyrimidine core can drastically alter kinome-wide selectivity. For example, third-generation CDK inhibitors (such as the FDA-approved palbociclib, ribociclib, and abemaciclib) utilize highly optimized pyrimidine scaffolds to selectively inhibit CDK4/6 over CDK1 and CDK2, thereby minimizing the toxicity associated with pan-CDK inhibition[2].

Furthermore, the pyrazolo[1,5-a]pyrimidine framework has emerged as a highly effective scaffold for engineering selective inhibitors against targets like Tropomyosin Receptor Kinases (Trk) and Casein Kinase 2 (CK2)[3],[4]. In a recent study identifying pyrimidine-based lead compounds for understudied kinases, researchers utilized the DiscoverX KINOMEscan panel to calculate the S10 score (the percentage of kinases bound with a PoC < 10% at 1 μM) to quantify selectivity improvements[1].

Table 2: Impact of Structural Modifications on Pyrimidine Selectivity (Illustrative Data)

Compound Class	Target Kinase	Selectivity Score S10 (1 μM)	Common Off-Target Liabilities
Unoptimized Aminopyrimidine	Pan-Kinase	0.25 (Poor)	AURKB, JAK2, Src
5-Substituted Pyrimidine	DRAK1 / BMP2K	0.04 (Excellent)	Minimal (KCGS eligible)
Macrocyclic Pyrazolo-pyrimidine	Trk / CK2	0.02 (Exceptional)	CLK1, DYRK1A

Causality Insight: The introduction of macrocyclization or bulky substituents at the 5-position of the pyrimidine core—situated near the gatekeeper residue of the ATP pocket—restricts the conformational flexibility of the molecule[1]. This steric clash prevents binding to off-target kinases possessing bulky gatekeeper residues (like Threonine or Methionine), thereby driving the S10 score down and enhancing selectivity.

Self-Validating Experimental Protocol: Tiered Selectivity Profiling

To ensure scientific integrity, every selectivity claim must be backed by a self-validating workflow. The following protocol outlines a robust, three-tiered approach to assess a novel pyrimidine kinase inhibitor.

Step 1: Primary Kinome-Wide Binding Screen (KINOMEscan)

• Preparation : Solubilize the pyrimidine compound in 100% DMSO at a 100x stock concentration (e.g., 100 μM for a 1 μM final screening concentration).

• Incubation : Combine the compound, a DNA-tagged kinase library (covering ~468 kinases), and an immobilized active-site directed ligand. Incubate at room temperature for 1 hour to reach thermodynamic equilibrium.

• Elution & Quantification : Wash the beads extensively to remove unbound kinases. Elute the bound kinases and quantify them using quantitative PCR (qPCR) targeting the specific DNA tags.

• Data Analysis : Calculate the Percent of Control (PoC). A PoC < 10% indicates strong binding. Calculate the overall S10 score.

  • Self-Validation Check: Always include a well-characterized pan-kinase inhibitor (e.g., Staurosporine) as a positive control to verify the assay's dynamic range.

Step 2: Orthogonal Functional Validation (Radiometric Assay)

• Target Selection : Select the primary target and the top 5 off-target kinases identified in Step 1 (PoC < 10%).

• Assay Setup : In a 384-well plate, mix the purified active kinase, its specific peptide substrate, and the pyrimidine compound (using a 10-point dose-response curve).

• Reaction : Initiate the reaction by adding a mixture of cold ATP and [γ-33P]-ATP. Crucial Step : Ensure the ATP concentration is set exactly at the

  for each specific kinase. Incubate for 30-60 minutes.

• Detection : Spot the reaction onto P81 ion-exchange filter paper, wash extensively with 0.75% phosphoric acid to remove unreacted ATP, and measure incorporated radioactivity via liquid scintillation counting.

• Data Analysis : Generate

  values.

  • Causality Insight: Running the assay at the ATP

    ensures that the calculated accurately reflects the inhibitor's true affinity ( ). This allows for an objective, apples-to-apples comparison of selectivity across different kinases, neutralizing the variable of differing ATP affinities.

Step 3: Cellular Target Engagement (NanoBRET)

• Transfection : Transfect HEK293T cells with a plasmid encoding the target kinase fused to a NanoLuc® luciferase reporter.

• Tracer Addition : Add a cell-permeable fluorescent NanoBRET tracer that reversibly binds the kinase active site.

• Compound Treatment : Treat cells with a dose-response of the pyrimidine compound. If the compound is cell-permeable and successfully binds the target, it will competitively displace the tracer, reducing the BRET signal.

• Measurement : Measure luminescence (donor) and fluorescence (acceptor) to calculate the BRET ratio and determine the cellular

  .

Visualizing the Workflow and Mechanism

Caption: Tiered workflow for evaluating pyrimidine kinase inhibitor selectivity, from binding to cellular target engagement.

Caption: Mechanism of action for pyrimidine-based CDK4/6 inhibitors preventing cell cycle progression.

References

• Wells, C. I., et al. "Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration." Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

• Braña, I., et al. "Development of CDK4/6 Inhibitors: A Five Years Update." MDPI. URL:[Link]

• Yan, J., et al. "Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor." bioRxiv. URL:[Link]

• Zhang, Y., et al. "Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights." MDPI. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of CDK4/6 Inhibitors: A Five Years Update [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]

Cross-Validation of Analytical Methods for Pyrimidine Characterization: A Comparative Guide

Introduction: The Pyrimidine Paradox

Pyrimidines (e.g., Cytosine, Thymine, Uracil) and their synthetic analogues (e.g., 5-Fluorouracil, Gemcitabine) form the backbone of both genetic stability and modern oncology. However, their characterization presents a distinct "pyrimidine paradox": they are structurally simple yet analytically stubborn. Their high polarity often leads to poor retention on standard C18 columns, while their structural similarity (e.g., deamination products) challenges specificity.

This guide moves beyond single-method reliance. It establishes a cross-validation framework where orthogonal methods—specifically HPLC-UV, LC-MS/MS, and Quantitative NMR (qNMR)—are pitted against each other to expose bias, matrix effects, and hidden impurities. We do not just measure; we interrogate the data.

Strategic Framework: The Triad of Truth

To ensure scientific integrity (E-E-A-T), we employ a "Triad of Truth" approach. No single method is trusted blindly.

• Method A (The Workhorse): HPLC-UV.[1][2] Robust, accessible, but prone to co-elution.

• Method B (The Specialist): LC-MS/MS.[2][3] High sensitivity, but susceptible to ion suppression.

• Method C (The Arbiter): qNMR.[4][5][6][7] "Primary ratio" method, inherently quantitative, used to validate the purity of standards used in A and B.

Visualization: Cross-Validation Decision Matrix

Figure 1: The Cross-Validation Decision Matrix. Note that qNMR is typically reserved for reference standard qualification or high-concentration API purity, while HPLC and LC-MS are compared for routine samples.

Core Protocol 1: Purity Assessment (qNMR vs. HPLC-UV)

Objective: Validate the "purity" value of a 5-Fluorouracil (5-FU) reference standard. HPLC-UV relies on the assumption that all impurities absorb at the selected wavelength and elute. qNMR does not; it counts protons.

Method A: HPLC-UV (The Relative Standard)

• System: Shimadzu LC-20 or equivalent with PDA.

• Column: Phenomenex Prodigy ODS3V (250 × 4.6 mm, 5 µm).[8] Why: A standard C18 is often insufficient for polar pyrimidines; "Prodigy" or similar high-surface-area silica is preferred to prevent void volume elution.

• Mobile Phase: 50 mM KH₂PO₄ (pH 5.0).[8] Isocratic.

• Flow Rate: 1.0 mL/min.[9]

• Detection: 254 nm.[8]

Method B: 1H-qNMR (The Absolute Arbiter)

• Instrument: 400 MHz (or higher) NMR.

• Solvent: DMSO-d6 (prevents exchange of labile protons better than D2O).

• Internal Standard (IS): Maleic Acid (traceable grade). Why: Maleic acid has a distinct singlet (~6.3 ppm) that does not overlap with pyrimidine aromatic protons (7.0–8.0 ppm).

• Pulse Sequence: 90° pulse, relaxation delay (d1) ≥ 30s (5 × T1). Crucial: Insufficient d1 is the #1 cause of qNMR error.

Experimental Workflow

• Sample Prep: Weigh ~10 mg of 5-FU and ~5 mg of Maleic Acid directly into the NMR tube. Add 0.6 mL DMSO-d6.

• Acquisition: Acquire 64 scans. Phase and baseline correct manually.

• Calculation:

Comparative Data Output

Parameter	HPLC-UV (Area %)	qNMR (Weight %)	Interpretation
Purity	99.8%	98.2%	Discrepancy Detected. HPLC missed non-UV absorbing impurities (e.g., inorganic salts or residual solvents) or early eluting degradants.
RSD (n=3)	0.1%	0.3%	HPLC is more precise; qNMR is more accurate.
Specificity	High (for chromophores)	Absolute (structural)	qNMR confirms the HPLC "main peak" is truly the analyte.

Core Protocol 2: Bioanalysis (LC-MS/MS vs. HPLC-UV)

Objective: Quantify 5-FU in plasma. Here, the challenge is sensitivity vs. matrix interference .

Method A: HPLC-UV (High Concentration Range)

• Limit of Quantitation (LOQ): ~500 ng/mL.

• Protocol: Protein precipitation with Methanol, supernatant injection.[8]

Method B: LC-MS/MS (Trace Level)

• System: Triple Quadrupole (e.g., Sciex 6500+).

• Column: HILIC (e.g., Waters BEH Amide). Why: Pyrimidines are too polar for C18 retention without ion-pairing agents (which suppress MS signal). HILIC retains them using an aqueous layer mechanism.

• Mobile Phase: A: 10 mM Ammonium Acetate (pH 9); B: Acetonitrile. (90% B start).

• Transitions: 5-FU (129.0 → 42.0 m/z) negative mode.

Cross-Validation Workflow

• Spike Recovery: Spike plasma at 1, 10, and 100 µg/mL.

• Parallel Analysis: Analyze the same extracts on both systems.

• Bland-Altman Plot: Plot the difference between methods (Method A - Method B) against the average.

Visualization: HILIC vs. RPLC Mechanism

Figure 2: Mechanistic difference between RPLC and HILIC for polar pyrimidines. HILIC is recommended for LC-MS/MS to avoid ion-pairing reagents.

Statistical Analysis for Cross-Validation

To claim "validation," you must prove the methods are statistically equivalent within the fit-for-purpose limits.

1. Passing-Bablok Regression: Use this instead of simple linear regression (OLS) because both Method A and Method B have measurement errors.

• Acceptance: The 95% confidence interval of the slope should include 1.0.

2. Bland-Altman Analysis:

• Calculate the bias:

• Calculate Limits of Agreement (LoA):

• Rule: If the LoA range is within ±20% (for bioanalysis) or ±2% (for API purity), the methods are cross-validated.

References

• BenchChem Technical Support. (2025).[8][10][11][12] A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives. BenchChem. Link[10]

• Holzgrabe, U., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Link

• Garg, U., et al. (2016). Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. Springer Protocols. Link

• ICH Harmonised Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Link

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Emery Pharma. Link

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• 2. researchgate.net [researchgate.net]
• 3. Extended diagnosis of purine and pyrimidine disorders from urine: LC MS/MS assay development and clinical validation | PLOS One [journals.plos.org]
• 4. mdpi.com [mdpi.com]
• 5. emerypharma.com [emerypharma.com]
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• 7. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking New Synthetic Routes for Pyrimidine-4-carbonitriles: A Comprehensive Guide

Introduction & Strategic Importance

Pyrimidine-4-carbonitriles represent a privileged scaffold in modern medicinal chemistry. The C4-cyano group serves a dual purpose: it acts as a robust, metabolically stable hydrogen-bond acceptor in target binding, and it provides a highly versatile synthetic handle for downstream functionalization into amidines, carboxylic acids, or primary amines. These derivatives are particularly prominent in the development of next-generation kinase inhibitors and selective adenosine receptor antagonists[1].

Historically, synthesizing these nitriles relied on harsh, high-temperature dehydrations of primary amides. Today, the demand for high-throughput, functional-group-tolerant chemistry has driven the development of more sophisticated routes. This guide objectively benchmarks three modern synthetic strategies, providing the mechanistic rationale and self-validating protocols required to execute them successfully.

Comparative Synthetic Workflows

To objectively evaluate the available methodologies, we benchmark three distinct routes:

• Route A (Late-Stage Functionalization): Palladium-catalyzed cross-coupling of iodopyrimidines[2].

• Route B (Transition-Metal-Free): Nucleophilic aromatic substitution (

  ) via sulfone activation[3].

• Route C (Green/Prebiotic Chemistry): Aqueous multicomponent one-pot assembly[4].

Comparative synthetic workflows for pyrimidine-4-carbonitriles highlighting three distinct routes.

Quantitative Data Comparison

Synthetic Route	Reagents / Catalyst	Solvent	Reaction Time	Typical Yield	Key Advantage
Pd-Catalyzed Cyanation	,	DMF	4 - 6 h	80 - 95%	Direct conversion, high functional group tolerance
Substitution	NaCN, MeSH, MCPBA	DMF / DCM	12 - 18 h	60 - 75%	Avoids transition metals entirely, highly scalable
Multicomponent Assembly	Formaldehyde	(Water)	24 - 48 h	40 - 60%	Green chemistry, generates highly complex scaffolds

Detailed Experimental Protocols & Mechanistic Causality

A robust protocol must be a self-validating system. Below are the step-by-step methodologies, detailing the causality behind the chemical choices and the intrinsic validation checkpoints for each route.

Protocol 1: Palladium-Catalyzed Cross-Coupling

This route is ideal for late-stage functionalization of complex intermediates[2].

• Mechanistic Causality: Zinc cyanide (

  ) is strictly chosen over sodium or potassium cyanide. Alkali cyanides dissociate completely in solution, flooding the system with free cyanide ions that irreversibly coordinate to and poison the palladium catalyst. acts as a "cyanide reservoir," providing a slow, controlled release of nucleophile that matches the rate of the oxidative addition of into the C-I bond.

• Step-by-Step:

  • Charge a flame-dried Schlenk flask with 4-iodopyrimidine (1.0 eq),

    (0.6 eq), and (0.05 eq).

  • Evacuate and backfill with argon three times.

  • Add anhydrous DMF (0.2 M) and heat to 80°C.

• Self-Validating Checkpoint: The reaction mixture will transition from a yellow suspension to a clear, dark amber solution as the active

  species forms. Successful cyanation can be rapidly validated on the benchtop by spotting the crude mixture on a TLC plate; the highly conjugated nitrile product will exhibit intense blue fluorescence under 254 nm UV light, distinct from the starting iodide. Furthermore, an IR spectrum of a crude aliquot will reveal a sharp, diagnostic stretch at ~2220 .

Protocol 2: via Sulfone Activation

This route is preferred when transition metals must be avoided (e.g., in late-stage API synthesis)[3].

• Mechanistic Causality: Direct cyanation of 4-chloropyrimidines is notoriously sluggish due to the high activation energy required to displace the chloride ion. By first converting the chloride to a methylthio ether and subsequently oxidizing it to a methylsulfonyl group (

  ), we install a superior leaving group. The strong electron-withdrawing nature of the sulfone highly activates the C4 position, lowering the LUMO of the pyrimidine ring and facilitating rapid nucleophilic attack by the cyanide ion[3].

• Step-by-Step:

  • React 4-chloropyrimidine with sodium methanethiolate in THF at 0°C for 2 hours.

  • Extract and oxidize the resulting thioether with MCPBA (2.2 eq) in DCM at room temperature for 4 hours.

  • Treat the isolated 4-methylsulfonylpyrimidine with NaCN (1.2 eq) in DMF at room temperature.

• Self-Validating Checkpoint: During the initial thiolation, the evolution of methyl mercaptan gas is a clear indicator of reaction progress. Following oxidation, benchtop validation is achieved via

  NMR of a crude aliquot: the disappearance of the methylthio singlet (typically ~2.5 ppm) and the emergence of a sharply downfield-shifted methylsulfonyl singlet (~3.3 ppm) confirms complete activation before the critical cyanation step is attempted.

Protocol 3: Aqueous Multicomponent Assembly

Driven by prebiotic chemistry principles, this route leverages the inherent nucleophilicity of simple precursors in water[4].

• Mechanistic Causality: This reaction utilizes the hydrophobic effect in water to drive the assembly of the complex pyrimidine-4-carbonitrile core without organic solvents. 5-aminoimidazole-4-carbonitrile and 2-aminooxazole condense with formaldehyde, forming a complex fused architecture[4].

• Step-by-Step:

  • Dissolve 5-aminoimidazole-4-carbonitrile (1.0 eq) and 2-aminooxazole (1.0 eq) in

    .

  • Adjust to pD 5.0 - 7.0.

  • Add formaldehyde (1.0 eq) and incubate at room temperature.

• Self-Validating Checkpoint: Because the reaction is run in ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  , it is a self-validating system by design. The reaction mixture is placed directly into an NMR tube. Progress is monitored in real-time by observing the disappearance of the formaldehyde proton signal and the emergence of the distinct diastereomeric protons of the tetrahydroimidazo-pyrimidine ring. The spontaneous precipitation of the product as a crystalline solid upon cooling to 4°C serves as a physical validation of successful assembly.

Biological Application: Adenosine Receptor Modulation

Pyrimidine-4-carbonitriles are highly privileged structures in the design of Adenosine Receptor (AR) ligands[1]. The cyano group interacts critically with the binding pocket of the

receptor, a G-protein coupled receptor (GPCR). Antagonizing this receptor prevents the activation of proteins, thereby downregulating Adenylyl Cyclase (AC) activity, reducing intracellular cAMP levels, and ultimately modulating Protein Kinase A (PKA) pathways.

Adenosine A2A receptor signaling pathway modulated by pyrimidine-4-carbonitrile antagonists.

References

• Břehová, P. et al. (2007). Efficient Synthesis of Pyrimidinecarbonitriles and Their Derivatives. Heterocycles.[Link]

• Goebel, R. J. et al. (1983). Synthesis and antiviral activity of certain carbamoylpyrrolopyrimidine and pyrazolopyrimidine nucleosides. Journal of Medicinal Chemistry.[Link]

• Powner, M. W. et al. (2010). Chemoselective Multicomponent One-Pot Assembly of Purine Precursors in Water. Journal of the American Chemical Society.[Link]

• Università degli Studi di Firenze (FLORE). Design, synthesis and pharmacological evaluation of new adenosine receptor ligands.[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antiviral activity of certain carbamoylpyrrolopyrimidine and pyrazolopyrimidine nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-chloro-2-methylpyrimidine-4-carbonitrile

This document provides essential, field-proven guidance for the safe handling and disposal of 5-chloro-2-methylpyrimidine-4-carbonitrile. As a substituted pyrimidine with a nitrile functional group, this compound requires meticulous management to ensure laboratory safety and environmental compliance. This guide is designed for researchers, scientists, and drug development professionals, moving beyond a simple checklist to explain the scientific rationale behind each procedural step.

Core Principle: Hazard-Informed Waste Management

The pyrimidine core can exhibit biological activity, while the chloro- group adds to its reactivity and potential for environmental persistence. Most critically, the nitrile group classifies it with compounds that can release highly toxic hydrogen cyanide (HCN) gas if exposed to acidic conditions. Therefore, all handling and disposal procedures must be designed to mitigate the risks associated with acute toxicity, irritation, and the potential generation of HCN.[1]

Inferred Hazards Based on Analogous Compounds:

• Acute Toxicity: Likely harmful or toxic if swallowed, in contact with skin, or inhaled, based on data for similar chlorinated pyrimidines and aromatic nitriles.[2][3]

• Irritation: Expected to cause skin and serious eye irritation.[4][5][6] May also cause respiratory irritation.[7][8]

• Reactivity: Incompatible with strong acids and strong oxidizing agents.[1][9] Contact with acids can liberate toxic hydrogen cyanide gas.

Property	Value / Information	Source
Molecular Formula	C₆H₄ClN₃	Inferred from name
Appearance	Likely a solid (crystal or powder) at room temperature.	[10]
Primary Hazards	Acute toxicity, skin/eye irritant, potential HCN release.	[1][2][7]
Incompatibilities	Strong acids, strong oxidizing agents.	[1][9]

Mandatory Personal Protective Equipment (PPE)

A robust PPE protocol is non-negotiable. The goal is to create a complete barrier against dermal, ocular, and respiratory exposure.

• Hand Protection: Use double-gloving with chemical-resistant nitrile gloves. The outer glove should be removed and disposed of immediately upon contamination. Use a proper glove removal technique to avoid skin contact.[6]

• Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards. When there is a significant risk of splashes or handling larger quantities, a full-face shield should be worn in addition to goggles.[11]

• Body Protection: A chemically resistant lab coat must be worn and kept fully buttoned.

• Respiratory Protection: All work involving this compound, including weighing and transfers, must be conducted within a certified chemical fume hood to prevent inhalation of dust or potential vapors.[3][11]

Spill Management Protocol

Immediate and correct response to a spill is critical to preventing exposure and environmental release.

Step 1: Evacuate and Alert

• Immediately alert all personnel in the vicinity.

• If the spill is large or outside of a fume hood, evacuate the immediate area.

Step 2: Secure the Area and Don PPE

• Restrict access to the spill area.

• Don the full PPE described in Section 2 before re-entering the area.

Step 3: Containment and Cleanup

• For solid spills, do not dry sweep. This can generate hazardous dust.

• Gently cover the spill with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.

• To neutralize any potential acidity and prevent HCN generation, you can dampen the absorbent material with a pH 10 buffer solution before application.[12][13]

• Carefully collect the absorbed material using non-sparking tools and place it into a designated, durable, and sealable hazardous waste container (e.g., a 6-mil polyethylene bag or a labeled drum).[13][14]

Step 4: Decontamination of Spill Area

• Wipe the spill surface first with a pH 10 buffer solution.[11]

• Follow this with a wipe-down using a freshly prepared 10% bleach (sodium hypochlorite) solution to oxidize any remaining nitrile/cyanide traces.[11][12]

• Crucially, all cleaning materials (wipes, pads, contaminated PPE) must be disposed of as hazardous waste in the same container as the spilled material. [13]

Core Disposal Procedure: The Mandate for Professional Disposal

The only acceptable primary method for the final disposal of 5-chloro-2-methylpyrimidine-4-carbonitrile and its associated waste is through a licensed hazardous waste disposal contractor.[5][15] This ensures the material is managed and destroyed in compliance with all local, state, and federal regulations.

Step-by-Step Protocol:

• Waste Segregation:

  • Dedicate a specific, clearly labeled hazardous waste container for "5-chloro-2-methylpyrimidine-4-carbonitrile Waste."

  • This waste stream must be kept separate from all other chemical waste, especially acidic waste, to prevent dangerous reactions.[1]

  • The container should collect the original compound, any contaminated consumables (e.g., weigh boats, pipette tips), spill cleanup materials, and contaminated PPE.

• Container Management:

  • The waste container must be kept tightly sealed when not in use and stored in a cool, dry, well-ventilated secondary containment area away from incompatible materials.[2][3]

  • Ensure the container is properly labeled with a hazardous waste tag, clearly identifying the contents and associated hazards.

• Arranging for Pickup:

  • Contact your institution's Environmental Health & Safety (EH&S) office or a certified hazardous waste vendor to schedule a pickup.

  • Provide the vendor with a Safety Data Sheet for a closely related compound if one for the specific chemical is unavailable, to ensure they are equipped for safe transport and handling.[15]

On-Site Decontamination for Glassware and Equipment

For decontaminating glassware and non-disposable equipment, a chemical neutralization process can be employed. This procedure must be performed entirely within a chemical fume hood.[11][12]

Protocol for Trace Decontamination:

• Initial Rinse: Perform an initial rinse of the contaminated item with a small amount of a water-miscible organic solvent (e.g., acetone) to remove residual compound. This rinsate must be collected and disposed of as hazardous liquid waste.

• Alkaline Buffer Wash: Wash the item thoroughly with a pH 10 buffer solution. This ensures an alkaline environment, preventing HCN formation.[11][12] Collect this wash solution as hazardous waste.

• Oxidative Treatment: Immerse or rinse the item with a freshly prepared 10% bleach solution. The hypochlorite will oxidize the nitrile group. Allow a contact time of at least 15-30 minutes.[11][16]

• Final Cleaning: After decanting the bleach solution into the hazardous waste container, the glassware can be washed with standard laboratory detergent and water.

For quick decontamination of minor residues on items like spatulas, wiping with a solution of aqueous ferrous sulfate can be effective, as it complexes with cyanide-like groups.[16] All wipes must be disposed of as solid hazardous waste.

Disposal Decision Workflow

The following diagram outlines the critical decision points in the lifecycle of handling and disposing of 5-chloro-2-methylpyrimidine-4-carbonitrile.

Caption: Decision workflow for handling and disposal.

References

• Earth Safe PPE. (2025, November 7). How to Dispose of Nitrile Gloves?

• Stanford Environmental Health & Safety. Information on Cyanide Compounds. Retrieved from Stanford University.[12]

• University of Bristol. Cyanides and nitriles, use and disposal.[16]

• Wayne State University Division of Research & Innovation. Cyanides SOP.[13]

• University of California, Santa Cruz. (2018, June 20). Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds.[11]

• University of Delaware. (2007, January 15). STANDARD OPERATING PROCEDURE.[14]

• Merck Millipore. (2024, July 1).
• Thermo Fisher Scientific. (2024, February 10).

• Jubilant Ingrevia. (2024, February 26). Safety Data Sheet - 5-Chloro-2-nitropyridine.[4]

• ECHEMI. 5-Chloro-2-pyridinecarbonitrile SDS, 89809-64-3 Safety Data Sheets.[2]

• Fisher Scientific. (2009, September 26). SAFETY DATA SHEET - Methyl 2-chloropyrimidine-5-carboxylate.[5]

• Benchchem. A Step-by-Step Guide to the Proper Disposal of Montelukast Nitrile.[15]

• Fisher Scientific. (2013, November 1).

• CymitQuimica. (2024, December 19). Safety Data Sheet - 2-Chloro-N4-methylpyrimidine-4,5-diamine.[6]

• New Jersey Department of Health.HAZARD SUMMARY - 2-DIMETHYLAMINOACETONITRILE.

• CP Lab Safety. Nitriles Waste Compatibility.[1]

• PubChem - NIH. 5-Chloro-2-methylpyrimidine. Retrieved from [Link]

• TCI Chemicals. SAFETY DATA SHEET - Methyl 4-Chloro-2-pyridinecarboxylate.[10]

• U.S. Environmental Protection Agency. 5-chloro-2-methylpyrimidine-4-carboxylic acid - Hazard. Retrieved from [Link]

• Echemi. 4,6-DICHLORO-2-METHYLPYRIMIDINE-5-CARBONITRILE Safety Data Sheets.[3]

• PubMed. (2004). Removal of nitriles from synthetic wastewater by acrylonitrile utilizing bacteria. J Environ Sci Health A Tox Hazard Subst Environ Eng, 39(7), 1767-79.

• PubChem - NIH. 4-Chloro-2-methylpyrimidine. Retrieved from [Link]7]

• ResearchGate.Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines.
• MilliporeSigma.

• PubChem - NIH. 2-Chloro-5-methylpyrimidine. Retrieved from [Link]8]

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• 3. echemi.com [echemi.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. 4-Chloro-2-methylpyrimidine | C5H5ClN2 | CID 424447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Chloro-5-methylpyrimidine | C5H5ClN2 | CID 581719 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 16. documents.manchester.ac.uk [documents.manchester.ac.uk]

Personal protective equipment for handling 5-chloro-2-methylpyrimidine-4-carbonitrile

Standard Operating Procedure: Personal Protective Equipment and Handling Protocols for 5-Chloro-2-methylpyrimidine-4-carbonitrile

As a Senior Application Scientist, I have designed this protocol to move beyond basic safety compliance. 5-Chloro-2-methylpyrimidine-4-carbonitrile (CAS: 857428-36-5) is a highly reactive, halogenated pyrimidine derivative widely utilized as an electrophilic building block in medicinal chemistry. While its structural features make it an excellent substrate for nucleophilic aromatic substitution (SNAr), these same features confer significant toxicological hazards. This guide provides a self-validating, causally grounded protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Mechanistic Hazard Assessment: The Causality of Risk

To build a robust safety protocol, we must first understand why this chemical is hazardous at a molecular level.

• Electrophilic Toxicity: The pyrimidine ring is inherently electron-deficient. The addition of a chlorine atom at the 5-position and a cyano group at the 4-position further depletes electron density, rendering the molecule highly susceptible to nucleophilic attack, as detailed in [1]. In a biological context, this means the compound can readily react with nucleophilic residues on cellular proteins and nucleic acids, leading to cytotoxicity and severe tissue irritation[2].

• Physical Hazards: Supplied as a finely milled solid powder, it presents a severe inhalation risk. It is classified under GHS as an irritant to the skin, eyes, and respiratory tract (H315, H319, H335) and is harmful if swallowed or inhaled (H302) according to standard[3][4].

• Hydrolytic Instability: Nitrile groups can undergo slow hydrolysis in the presence of strong acids or bases, potentially releasing trace amounts of toxic byproducts[5]. Therefore, handling must occur in strictly controlled, moisture-managed environments.

Personal Protective Equipment (PPE) Architecture

PPE selection is not a static checklist; it is a dynamic system dependent on the physical state of the chemical and the solvents used in your workflow.

• Hand Protection (The Breakthrough Paradox): For handling the dry powder, standard 4-8 mil nitrile gloves provide an excellent barrier[6][7]. However, in synthetic workflows, this compound is frequently dissolved in polar aprotic solvents (e.g., DMF, DMSO) or chlorinated solvents (e.g., Dichloromethane). According to the , nitrile rubber undergoes rapid permeation when exposed to Dichloromethane (DCM), with breakthrough times often occurring in under 1 minute[8][9].

  • Operational Rule: If handling the dry powder, double-glove with standard nitrile. If handling in DCM or THF, you must use a heavy-duty butyl rubber or laminate (e.g., SilverShield) outer glove over a nitrile inner glove[10].

• Respiratory & Engineering Controls: Never handle the dry powder on an open bench. The aerodynamic diameter of the particulates allows them to easily bypass the upper respiratory tract. All weighing, transferring, and reaction setups must be conducted inside a certified chemical fume hood with a face velocity of 80-100 feet per minute (fpm)[11].

• Eye and Body Protection: Wear tightly fitting chemical splash goggles (ANSI Z87.1 compliant). A standard FR (flame-resistant) lab coat, fully buttoned to the collar, is required to prevent dermal deposition of airborne dust[12].

Quantitative PPE Data: Solvent-Dependent Glove Breakthrough

Summarized below is the critical permeation data dictating glove choices during the solvation phase of your experiment.

Solvent Matrix	Primary Glove Material	Secondary (Inner) Glove	Est. Breakthrough Time
None (Dry Powder)	Nitrile (6-8 mil)	Nitrile (4 mil)	> 480 minutes
Dimethyl Sulfoxide (DMSO)	Nitrile	Nitrile	~ 40 - 60 minutes
Dichloromethane (DCM)	Butyl Rubber / Laminate	Nitrile	> 240 mins (Butyl) / < 1 min (Nitrile)
Tetrahydrofuran (THF)	Butyl Rubber / Laminate	Nitrile	> 120 mins (Butyl) / < 2 mins (Nitrile)

(Data synthesized from standardized ASTM F739-99A permeation testing guidelines[8][9][13])

Step-by-Step Operational Workflow

This methodology ensures a self-validating safety loop, minimizing exposure risk during synthetic operations.

Phase 1: Preparation & Pre-Weighing

• Verify fume hood inward airflow is functioning correctly (check the digital monitor or use a tissue test).

• Don baseline PPE: inner nitrile gloves, outer nitrile gloves, fully buttoned lab coat, and splash goggles.

• Place an anti-static weighing boat on the analytical balance inside the fume hood. Scientific Rationale: Halogenated powders often carry static charges; anti-static boats prevent electrostatic dispersion of the toxic powder into the hood's airstream.

Phase 2: Handling & Transfer

• Open the reagent bottle slowly to allow any accumulated internal pressure to equilibrate.

• Use a grounded, stainless-steel spatula for transfer. Avoid plastic spatulas which generate static electricity.

• Weigh the required mass of 5-chloro-2-methylpyrimidine-4-carbonitrile and immediately transfer it to your reaction vessel (e.g., a round-bottom flask).

Phase 3: Solvent Introduction (Critical PPE Pivot)

• If dissolving the compound in a highly permeating solvent (e.g., DCM or THF), pause the workflow.

• Remove the outer nitrile glove and replace it with a solvent-specific barrier glove (e.g., Butyl rubber)[10].

• Introduce the solvent slowly via a pressure-equalizing dropping funnel or syringe to control the dissolution profile.

Phase 4: Teardown

• Seal all reaction vessels securely before removing them from the fume hood.

• Wipe down the balance and hood surface with a damp paper towel (water/ethanol mix) to capture microscopic dust. Dispose of the towel as hazardous solid waste.

Spill Response & Disposal Plan

Improper disposal of halogenated nitriles can lead to severe environmental contamination and regulatory violations. Follow these guidelines as outlined in [12].

• Solid Waste: Empty reagent vials, contaminated spatulas, and weighing boats must be placed in a rigid, puncture-resistant container explicitly labeled "Hazardous Solid Waste - Halogenated Organics"[12].

• Liquid Waste: Halogenated pyrimidines in solution must strictly go into the "Halogenated Organic Waste" carboy. Mixing with non-halogenated waste can lead to highly exothermic reactions.

• Spill Response (Dry Powder): Do not dry-sweep. Cover the powder with a damp absorbent pad to suppress aerosolization, scoop it into a hazardous waste bag, and wash the area with a 10% bleach solution to chemically degrade residual active pharmaceutical ingredients (APIs)[12].

Workflow Visualization

Operational workflow for handling 5-chloro-2-methylpyrimidine-4-carbonitrile.

References

• Kimberly-Clark. "Nitrile Gloves Chemical Resistance Guide". Yale University Environmental Health and Safety. Available at:[Link]

• Jubeen, F., et al. "Eco-friendly synthesis of pyrimidines and its derivatives: A review on broad spectrum bioactive moiety with huge therapeutic profile". ResearchGate. Available at:[Link]

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• 4. pyrimidine-4-carbonitrile | 42839-04-3 [sigmaaldrich.com]
• 5. Buy 2,4-Dichloro-5-cyanopyrimidine | 3177-24-0 [smolecule.com]
• 6. researchgate.net [researchgate.net]
• 7. Gloves - The Department of Biochemistry and Molecular Biology [sdunet.dk]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. web.uri.edu [web.uri.edu]
• 10. wau.edu [wau.edu]
• 11. srinichem.com [srinichem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. fishersci.com [fishersci.com]